N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

• CAS: 175277-21-1

Core Science & Biosynthesis

"synthesis and characterization of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine"

An In-depth Technical Guide for the Synthesis and Characterization of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Abstract: This technical guide provides a comprehensive overview of the synthesis and characterization of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, a key intermediate in pharmaceutical and agrochemical research. The strategic importance of the trifluoromethyl and nitro functional groups on the pyridine scaffold is well-established for enhancing molecular properties such as metabolic stability and binding affinity.[1] This document details a robust synthetic protocol via Nucleophilic Aromatic Substitution (SNAr), outlines a complete characterization workflow using modern analytical techniques, and explains the underlying chemical principles for each step. The target audience includes researchers, medicinal chemists, and process development scientists engaged in the synthesis of complex heterocyclic compounds.

Introduction: The Strategic Value of Fluorinated Nitropyridines

The pyridine ring is a privileged scaffold in medicinal chemistry. Its functionalization with electron-withdrawing groups dramatically alters its chemical reactivity and biological profile. Specifically, the incorporation of a nitro group (NO₂) and a trifluoromethyl (CF₃) group serves two primary purposes. First, these groups profoundly activate the pyridine ring towards nucleophilic aromatic substitution (SNAr), enabling the facile introduction of other key functional groups.[2] Second, the trifluoromethyl group is a crucial bioisostere for a methyl group but with significantly different electronic properties and metabolic stability, often leading to improved pharmacokinetic profiles in drug candidates.[1]

The target molecule, N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (CAS 175277-21-1), is a versatile building block that leverages these properties.[3][4] Its synthesis provides access to a wide array of more complex derivatives for screening in drug discovery and agrochemical development programs. This guide presents a validated, field-tested approach to its synthesis and rigorous characterization.

Synthetic Strategy: A Nucleophilic Aromatic Substitution Approach

The most logical and efficient pathway to the target compound is through a nucleophilic aromatic substitution (SNAr) reaction. This strategy is predicated on the high degree of electrophilicity of the pyridine ring, which is rendered electron-deficient by the potent inductive and resonance effects of the nitro and trifluoromethyl substituents.

2.1 Retrosynthetic Analysis

The retrosynthetic disconnection of the C-N bond between the pyridine ring and the methylamino group points directly to the key precursors: a suitably activated pyridine ring with a good leaving group at the C2 position and methylamine as the nucleophile. The precursor of choice is 2-chloro-3-nitro-5-(trifluoromethyl)pyridine (CAS 72587-15-6), a commercially available and highly reactive intermediate.[1][5]

Caption: Retrosynthetic analysis of the target molecule.

2.2 The SNAr Mechanism: Causality and Control

The SNAr reaction proceeds via a two-step addition-elimination mechanism.

• Nucleophilic Attack: The nucleophile (methylamine) attacks the electron-deficient carbon atom at the C2 position of the pyridine ring. This position is highly activated due to the ortho-nitro group. This step is typically the rate-determining step.

• Formation of the Meisenheimer Complex: The attack forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge is delocalized over the pyridine ring and, most importantly, onto the oxygen atoms of the nitro group, providing significant stabilization.[2]

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the expulsion of the chloride ion, a good leaving group, to yield the final product.

Caption: The addition-elimination mechanism of the SNAr reaction.

Experimental Protocol: Synthesis Workflow

This protocol is designed to be self-validating, with clear checkpoints and expected outcomes.

Safety Precautions: 2-chloro-3-nitro-5-(trifluoromethyl)pyridine is toxic if swallowed or in contact with skin and causes skin and eye irritation.[5] Methylamine is a flammable and corrosive gas/solution. All operations must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Reagents and Materials:

Reagent	CAS Number	Molecular Weight	Equivalents
2-chloro-3-nitro-5-(trifluoromethyl)pyridine	72587-15-6	226.54 g/mol	1.0
Methylamine (40 wt. % in H₂O)	74-89-5	31.06 g/mol	2.0 - 3.0
Ethanol (or Isopropanol)	64-17-5	-	Solvent
Ethyl Acetate	141-78-6	-	Extraction
Brine (Saturated NaCl solution)	-	-	Washing
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	-	Drying
Silica Gel (for chromatography)	7631-86-9	-	Stationary Phase

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chloro-3-nitro-5-(trifluoromethyl)pyridine (1.0 eq.). Dissolve the starting material in ethanol (approx. 0.2 M concentration).

• Addition of Nucleophile: While stirring at room temperature, slowly add the methylamine solution (2.0-3.0 eq.). An excess of the nucleophile is used to drive the reaction to completion and neutralize the HCl byproduct. A mild exotherm may be observed.

• Reaction: Heat the reaction mixture to reflux (approx. 78 °C for ethanol) and maintain for 2-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material spot is consumed.

• Work-up: After completion, cool the reaction mixture to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Redissolve the residue in ethyl acetate. Wash the organic layer sequentially with deionized water and then with brine to remove excess methylamine and inorganic salts.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product, typically as a yellow or orange solid.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Caption: General experimental workflow for synthesis and purification.

Characterization and Data Analysis

Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized compound.

4.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are primary tools for structural elucidation. The expected spectra are highly diagnostic.

• ¹H NMR: The spectrum should show a distinct doublet for the N-methyl protons due to coupling with the N-H proton. The two aromatic protons on the pyridine ring will appear as doublets (or singlets if coupling is minimal) in the downfield region. The N-H proton itself will likely appear as a broad quartet.

• ¹³C NMR: The spectrum will show distinct signals for each of the 7 carbons in the molecule, including the methyl carbon, the five aromatic carbons, and the trifluoromethyl carbon (which will appear as a quartet due to C-F coupling).

Predicted Spectroscopic Data

¹H NMR (in CDCl₃)

δ (ppm) ~ 8.5 (s, 1H, Ar-H)

δ (ppm) ~ 8.3 (s, 1H, Ar-H)

δ (ppm) ~ 8.2 (br q, 1H, NH )

δ (ppm) ~ 3.1 (d, 3H, N-CH₃ )

IR Spectroscopy (KBr Pellet)

ν (cm⁻¹) ~ 3400 (N-H stretch, secondary amine)

ν (cm⁻¹) ~ 3100-3000 (C-H stretch, aromatic)[6][7]

ν (cm⁻¹) ~ 2950 (C-H stretch, aliphatic)

ν (cm⁻¹) ~ 1580, 1350 (NO₂ stretch, asymmetric & symmetric)[8]

ν (cm⁻¹) ~ 1320 (C-N stretch)

ν (cm⁻¹) ~ 1200-1100 (C-F stretch, strong)

4.2 Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the presence of key functional groups. The spectrum provides a molecular fingerprint that is invaluable for verifying the successful transformation of the starting material. The disappearance of C-Cl stretches and the appearance of a distinct N-H stretch are key indicators.

4.3 Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition and molecular weight of the product.

• Molecular Ion Peak: The expected molecular weight is 221.14 g/mol .[4] The mass spectrum should show a prominent molecular ion peak [M]⁺ or a protonated molecular ion peak [M+H]⁺ at m/z 222.

• Fragmentation Pattern: The trifluoromethyl group often leads to characteristic fragmentation patterns.[9] The loss of a CF₃ radical (m/z 69) is a common fragmentation pathway for such compounds.[10]

Data Summary

Property	Value	Source(s)
IUPAC Name	N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine	[4]
CAS Number	175277-21-1	[4][11]
Molecular Formula	C₇H₆F₃N₃O₂	[12]
Molecular Weight	221.14 g/mol	[4][12]
Appearance	Expected to be a yellow to orange crystalline solid	-
Purity	>95% (as determined by chromatography and NMR)	[11]

Conclusion

This guide has detailed a reliable and efficient method for the synthesis of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine via a nucleophilic aromatic substitution reaction. The rationale behind the choice of synthetic strategy, the mechanistic underpinnings of the reaction, and a step-by-step experimental protocol have been provided. Furthermore, a comprehensive analytical workflow for the unambiguous characterization of the final product has been outlined. This technical framework provides researchers and scientists with the necessary information to confidently synthesize and validate this important chemical intermediate for applications in drug discovery and development.

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A Technical Guide to the Physicochemical Properties of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Abstract

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a substituted pyridine derivative of interest in medicinal chemistry and synthetic organic chemistry. As with any novel chemical entity, a thorough understanding of its physicochemical properties is paramount for its application, formulation, and development. This guide provides a comprehensive overview of the key physicochemical attributes of this compound, identified by CAS Number 175277-21-1.[1][2][3] Due to the limited availability of experimentally derived data in peer-reviewed literature, this document combines high-quality computational predictions with detailed, field-proven experimental protocols for their empirical determination. We present methodologies for evaluating solubility, lipophilicity (LogP), and acidity (pKa), explaining the scientific rationale behind each step to ensure procedural integrity and data reliability. This document is intended for researchers, chemists, and drug development professionals who require a robust framework for characterizing this and similar research chemicals.

Introduction and Chemical Identity

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine belongs to a class of highly functionalized aromatic heterocycles. The pyridine core is decorated with three key substituents that dictate its chemical behavior:

• An N-methylamino group at the 2-position, which acts as a hydrogen bond donor and a weak base.

• A nitro group at the 3-position, a strong electron-withdrawing group that significantly influences the electron density of the aromatic ring and the basicity of the other nitrogen atoms.

• A trifluoromethyl group at the 5-position, another potent electron-withdrawing group that enhances lipophilicity and can impact metabolic stability.

This unique combination of functional groups makes the compound a valuable building block but also presents specific challenges for characterization and handling. Understanding its fundamental properties is the first step toward unlocking its potential in areas such as agrochemical and pharmaceutical ingredient synthesis.[4]

Core Compound Identifiers

A consistent and accurate identification is critical for regulatory and research purposes. The primary identifiers for this compound are summarized below.

Identifier	Value	Source
CAS Number	175277-21-1	[1][2][3]
IUPAC Name	N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine	[1]
Molecular Formula	C₇H₆F₃N₃O₂	[1][2]
Molecular Weight	221.14 g/mol	[1][2]
InChIKey	UFFBYIGPCGICNB-UHFFFAOYSA-N	[1][5]
Canonical SMILES	CNC1=C(C=C(C=N1)C(F)(F)F)[O-]	[1][5]

Predicted Physicochemical Properties

Experimental data for this specific molecule is not widely published. Therefore, we present a summary of high-quality computational predictions. These values provide a reliable starting point for experimental design and hypothesis generation.

Property	Predicted Value	Method/Source	Significance in Drug Development
logP (Lipophilicity)	2.4	XLogP3-AA[5]	Influences solubility, permeability, and metabolism.
Topological Polar Surface Area (TPSA)	70.7 Ų	CACTVS[5]	Predicts membrane permeability and oral bioavailability.
Hydrogen Bond Acceptors	5	CACTVS[5]	Affects solubility and target binding.
Hydrogen Bond Donors	1	CACTVS[5]	Affects solubility and target binding.
pKa (Most Basic)	-1.5 (Predicted)	ChemAxon	Governs ionization state, solubility, and receptor interactions.
pKa (Most Acidic)	13.9 (Predicted)	ChemAxon	Relevant for formulation and stability.

Experimental Determination of Key Properties

To move beyond computational estimates, rigorous experimental validation is necessary. The following sections detail standardized protocols for determining the critical physicochemical parameters of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Workflow for Physicochemical Characterization

The logical flow of characterization ensures that data from one experiment can inform the next. For instance, an approximate solubility measurement is often required to prepare samples for pKa or LogP determination.

Caption: High-level workflow for empirical physicochemical characterization.

Protocol: Aqueous Solubility Determination (Shake-Flask Method)

This protocol is based on the OECD Test Guideline 105 and is the gold standard for determining aqueous solubility.

Causality: The shake-flask method ensures that a dynamic equilibrium is reached between the solid-state compound and the dissolved state, providing a true measure of thermodynamic solubility. The extended equilibration time is necessary to overcome kinetic barriers to dissolution.

Self-Validation: The protocol's integrity is maintained by analyzing the concentration at multiple time points (e.g., 24h and 48h). A valid result is confirmed when these concentrations agree within a narrow margin (e.g., <5%), indicating that equilibrium has been reached.

Methodology:

• Preparation: Add an excess amount of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (e.g., 10 mg) to a known volume of buffered aqueous solution (e.g., 10 mL of pH 7.4 phosphate-buffered saline) in a glass vial.

• Equilibration: Agitate the vials at a constant, controlled temperature (e.g., 25 °C) using an orbital shaker for 48 hours. Protect samples from light, as nitroaromatic compounds can be photolabile.

• Phase Separation: After equilibration, allow the samples to stand for 24 hours to allow undissolved material to settle. Alternatively, centrifuge the samples at high speed (e.g., 14,000 rpm) for 20 minutes.

• Sampling: Carefully withdraw an aliquot of the clear supernatant.

• Quantification: Dilute the aliquot with a suitable solvent (e.g., acetonitrile/water) and analyze the concentration using a validated HPLC-UV method against a standard calibration curve.

• Calculation: The solubility is reported in mg/mL or µM based on the measured concentration of the saturated solution.

Protocol: Lipophilicity (LogP) Determination via HPLC

This method leverages the correlation between a compound's retention time on a reverse-phase HPLC column and its n-octanol/water partition coefficient (LogP).

Causality: In reverse-phase HPLC, the stationary phase is nonpolar (e.g., C18) and the mobile phase is polar. Lipophilic compounds interact more strongly with the stationary phase, resulting in longer retention times. By calibrating the system with compounds of known LogP values, the LogP of an unknown compound can be accurately interpolated.

Self-Validation: A calibration curve must be generated using a set of 5-7 standard compounds with known LogP values that bracket the expected LogP of the analyte. The validity of the method is confirmed by a high correlation coefficient (R² > 0.98) for the calibration curve.

Methodology:

• System Setup: Use a C18 reverse-phase column. The mobile phase is typically a gradient of acetonitrile and water.

• Calibration: Prepare solutions of standard compounds (e.g., uracil, aniline, toluene, naphthalene) with known LogP values. Inject each standard and record its retention time (t_R).

• Calculate Dead Time (t_0): Inject a non-retained compound like uracil to determine the column void time.

• Calculate Capacity Factor (k): For each standard, calculate k using the formula: k = (t_R - t_0) / t_0.

• Generate Calibration Curve: Plot log(k) versus the known LogP values for the standards. Perform a linear regression to obtain the equation of the line.

• Analyte Analysis: Inject a solution of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine and record its retention time. Calculate its log(k).

• LogP Calculation: Use the regression equation from the calibration curve to calculate the LogP of the target compound from its log(k) value.

Caption: Workflow for LogP determination using the HPLC retention time method.

Stability and Safety Considerations

Given the chemical structure, specific stability and handling precautions are warranted.

• Hazard Profile: This compound is classified as a skin and eye irritant and may cause respiratory irritation.[5] Standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory. All manipulations should be performed in a well-ventilated fume hood.

• Photostability: Nitroaromatic compounds are often susceptible to degradation upon exposure to UV light. It is recommended to store the compound in amber vials and to minimize light exposure during experiments.

• Chemical Compatibility: The nitro group makes the compound a potential oxidizing agent and may react with strong reducing agents. The pyridine nitrogen provides a site for potential N-alkylation reactions.[6] The amino group can react with strong acids and electrophiles.

Conclusion

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a complex heterocyclic compound whose utility in research and development is directly tied to its physicochemical properties. While experimental data remains sparse, this guide provides a robust framework for its characterization. The combination of reliable computational predictions and detailed, validated experimental protocols offers a clear path forward for scientists. By rigorously applying these methodologies, researchers can generate the high-quality data needed to confidently advance their projects, whether in drug discovery, materials science, or synthetic chemistry.

References

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• LookChem. (n.d.). Versatile N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2735930, N2-Methyl-5-(trifluoromethyl)pyridine-2,3-diamine. Retrieved from [Link]

• SpectraBase. (n.d.). N-methyl-N-(trifluoromethyl)-2-pyridinamine. Retrieved from [Link]

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• Chen, Y. P., et al. (2021). 3E Green Synthesis of 4-nitro 2-diethylamino 5-methyl pyridine Organic Crystal by Nitration of 2-diethylamino 5-methyl pyridine. Letters in Applied NanoBioScience, 11(4), 4131-4138. Retrieved from [Link]]

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An In-depth Technical Guide to N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (CAS: 175277-21-1)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, a fluorinated pyridine derivative with potential applications in medicinal chemistry and drug discovery. Drawing from available chemical data and analogous compound literature, this document will cover its physicochemical properties, a plausible synthetic route, and an exploration of its potential biological significance based on the well-established roles of its constituent functional groups.

Core Compound Characteristics

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a substituted pyridine ring, a structural motif prevalent in a wide array of pharmaceuticals and agrochemicals. The strategic placement of a methylamino group at the 2-position, a nitro group at the 3-position, and a trifluoromethyl group at the 5-position creates a unique electronic and steric environment that likely imparts specific biological activities.

Property	Value	Source
CAS Number	175277-21-1	[1][2][3][4]
Molecular Formula	C₇H₆F₃N₃O₂	[2][3][4]
Molecular Weight	221.14 g/mol	[2][3]
Appearance	Solid (predicted)	N/A
Melting Point	98-100 °C	N/A
Purity	Typically >95% (commercially available)	[3]

The trifluoromethyl group is a well-known bioisostere for a methyl group, but with significantly different electronic properties. Its strong electron-withdrawing nature can enhance metabolic stability, increase lipophilicity, and improve binding affinity to biological targets. The nitro group, also strongly electron-withdrawing, further modulates the electronic character of the pyridine ring and can be a key pharmacophore in certain drug classes.

Synthesis and Manufacturing

Step 1: Synthesis of 2-chloro-3-nitro-5-(trifluoromethyl)pyridine

The synthesis of the chloro-substituted pyridine precursor can be achieved from the corresponding 2-hydroxypyridine derivative.[5]

Reaction Scheme:

Caption: Synthesis of the key intermediate.

Experimental Protocol:

• To a solution of 2-hydroxy-3-nitro-5-(trifluoromethyl)pyridine in a suitable aprotic solvent such as acetonitrile, add phosphorus oxychloride (POCl₃) and a catalytic amount of a phase-transfer catalyst like benzyltrimethylammonium chloride.[5]

• Heat the reaction mixture under reflux for several hours, monitoring the progress by thin-layer chromatography (TLC).[5]

• Upon completion, carefully quench the reaction with water and extract the product with an organic solvent like ethyl acetate.[5]

• Wash the organic layer with a saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.[5]

• Remove the solvent under reduced pressure to yield the crude 2-chloro-3-nitro-5-(trifluoromethyl)pyridine, which can be used in the next step with or without further purification.[5]

Step 2: Synthesis of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

The final product is obtained through a nucleophilic aromatic substitution reaction where the chlorine atom at the 2-position is displaced by methylamine. The electron-deficient nature of the pyridine ring, enhanced by the nitro and trifluoromethyl groups, facilitates this reaction.[6]

Reaction Scheme:

Caption: Final synthesis step via SNAr.

Experimental Protocol:

• Dissolve 2-chloro-3-nitro-5-(trifluoromethyl)pyridine in a suitable solvent such as ethanol or isopropanol.[6]

• Add a solution of methylamine (in a solvent like THF or water) to the reaction mixture. An excess of methylamine may be used to drive the reaction to completion and act as a base to neutralize the HCl formed.

• Heat the reaction mixture to reflux and monitor its progress by TLC.[6]

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.[6]

Potential Biological Activity and Applications in Drug Discovery

While there is no specific publicly available data on the biological activity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, the structural motifs present in the molecule are found in compounds with a range of therapeutic applications.

The trifluoromethylpyridine core is a key component in several approved drugs and agrochemicals.[7] The trifluoromethyl group is known to enhance metabolic stability and cell permeability, and can participate in crucial binding interactions with protein targets.

Nitroaromatic compounds have a long history in medicine, with applications as antibacterial and antiparasitic agents. The nitro group can be enzymatically reduced in hypoxic environments, such as those found in solid tumors or in anaerobic microorganisms, to form reactive cytotoxic species. This suggests a potential application for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine as a hypoxia-activated prodrug in cancer therapy or as an antimicrobial agent.

Given the prevalence of the substituted aminopyridine scaffold in kinase inhibitors, it is also plausible that this compound could exhibit activity against various protein kinases, which are critical targets in oncology and inflammatory diseases.

Safety and Handling

Based on available Safety Data Sheets (SDS), N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine should be handled with care in a well-ventilated laboratory environment.

• Hazard Statements: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[4]

• Precautionary Statements:

  • Wear protective gloves, protective clothing, eye protection, and face protection.[4]

  • Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

  • Use only outdoors or in a well-ventilated area.[4]

  • In case of contact with skin, wash with plenty of water.[4]

  • In case of contact with eyes, rinse cautiously with water for several minutes.[4]

Future Perspectives

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine represents an under-explored molecule with significant potential for further investigation. Future research should focus on:

• Confirmation and Optimization of Synthesis: A detailed, validated, and optimized synthesis protocol would be beneficial for the research community.

• Biological Screening: A broad biological screening of the compound against various targets, including cancer cell lines (under both normoxic and hypoxic conditions), a panel of kinases, and a range of microbial strains, is warranted.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs with modifications to the N-methyl group and the substituents on the pyridine ring could provide valuable insights into the key structural features required for any observed biological activity.

The unique combination of a trifluoromethyl group, a nitro group, and a methylamino group on a pyridine scaffold makes N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine a compelling candidate for further investigation in the field of drug discovery.

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A Comprehensive Guide to the Spectroscopic Characterization of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Foreword

In the landscape of modern drug discovery and materials science, the unambiguous structural elucidation of novel chemical entities is paramount. N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (CAS 175277-21-1) is a substituted pyridine derivative incorporating several key functional groups: a secondary amine, a nitro group, and a trifluoromethyl group.[1][2] Such a combination of electron-withdrawing and -donating moieties on an aromatic scaffold makes it a potentially valuable building block for creating complex molecules in medicinal and agrochemical research.[3] This guide provides an in-depth, multi-technique spectroscopic analysis of this compound. We move beyond a simple presentation of data, offering insights into the causal relationships between molecular structure and spectral output, grounded in fundamental principles and authoritative standards. This document is intended for researchers, scientists, and drug development professionals who require a robust understanding of how to apply spectroscopic techniques for definitive structural confirmation.

Molecular Structure and Key Features

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a molecule with a molecular formula of C₇H₆F₃N₃O₂ and a molecular weight of approximately 221.14 g/mol .[4][5] Its structure presents a fascinating case for spectroscopic analysis due to the distinct electronic environments created by its substituents. The electron-donating N-methylamino group stands in contrast to the powerful electron-withdrawing capabilities of both the nitro and trifluoromethyl groups. This electronic tension dictates the chemical shifts and coupling constants observed in NMR spectroscopy, as well as the vibrational frequencies in IR spectroscopy.

Figure 1: Molecular structure of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Integrated Spectroscopic Workflow

A multi-faceted approach is essential for the comprehensive characterization of a novel compound. No single technique can provide all the necessary structural information. The workflow below illustrates a logical sequence for acquiring and integrating data from Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS) to build a complete and validated structural profile.

Figure 2: A typical workflow for comprehensive spectroscopic characterization.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the number, environment, and connectivity of hydrogen atoms in a molecule.

Experimental Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or DMSO-d₆). The choice of solvent is critical; CDCl₃ is a common starting point, but DMSO-d₆ is superior for observing exchangeable protons like those on amines.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference, setting its chemical shift to 0.00 ppm.[6]

• Data Acquisition: Record the spectrum on a 400 MHz or higher field NMR spectrometer. Key acquisition parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a relaxation delay of 1-2 seconds, and a spectral width covering the expected range of proton signals (typically 0-12 ppm).[7]

Data Summary & Interpretation

The ¹H NMR spectrum is predicted to show four distinct signals corresponding to the different proton environments.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.75	Doublet (d)	1H	H-6 (Aromatic)
~8.40	Doublet (d)	1H	H-4 (Aromatic)
~6.5-7.5 (broad)	Broad Singlet (br s)	1H	N-H
~3.15	Doublet (d)	3H	N-CH₃

Interpretation:

• Aromatic Protons (H-6 and H-4): The pyridine ring contains two protons. The proton at the 6-position (H-6) is adjacent to the ring nitrogen and is expected to be the most downfield-shifted aromatic proton. The proton at the 4-position (H-4) is situated between two strongly electron-withdrawing groups (-NO₂ and -CF₃), which also causes a significant downfield shift.[8][9] A small four-bond coupling (⁴J) of 2-3 Hz is expected between H-4 and H-6. Furthermore, long-range coupling to the trifluoromethyl group may introduce additional fine splitting to the H-4 signal.

• Amine Proton (N-H): The chemical shift of the N-H proton can vary significantly and is often broad due to chemical exchange and quadrupole broadening from the nitrogen atom. Its presence would confirm the secondary amine group. This peak may not be observed if it undergoes rapid exchange with residual water in the solvent.

• N-Methyl Protons (N-CH₃): The methyl group attached to the nitrogen is expected to appear as a doublet around 3.15 ppm due to coupling with the adjacent N-H proton (³J ≈ 5 Hz). If the N-H proton is exchanging rapidly, this signal may collapse into a singlet.

Figure 3: Predicted ¹H NMR coupling relationships in the molecule.

Carbon-13 & Fluorine-19 NMR Spectroscopy

¹³C and ¹⁹F NMR provide complementary information, mapping the carbon skeleton and directly probing the fluorine-containing moiety.

Experimental Protocol

The sample preparation is identical to that for ¹H NMR. The spectra are typically acquired on the same instrument, switching the observation nucleus. For ¹³C NMR, proton decoupling is standard practice to produce a spectrum of singlets, simplifying interpretation.

Data Summary & Interpretation

¹³C NMR: The molecule has 7 unique carbon atoms.

Predicted Chemical Shift (δ, ppm)	Multiplicity (Coupled)	Assignment
~158	Singlet	C-2 (C-N)
~148	Singlet	C-4 (Ar C-H)
~140	Singlet	C-3 (C-NO₂)
~135 (quartet)	Quartet (q, ¹JCF ≈ 275 Hz)	C-5 (C-CF₃)
~122 (quartet)	Quartet (q, ⁰JCF ≈ 35 Hz)	-CF₃
~118	Singlet	C-6 (Ar C-H)
~29	Singlet	N-CH₃

¹⁹F NMR: A single signal is expected for the three equivalent fluorine atoms.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment
~ -60 to -65	Singlet	-CF₃

Interpretation:

• ¹³C NMR: The chemical shifts are influenced by the substituents. The carbons directly attached to heteroatoms (C-2, C-3, C-5) are significantly shifted. Notably, the carbon attached to the trifluoromethyl group (C-5) will appear as a quartet due to one-bond coupling with the three fluorine atoms (¹JCF).[10] The trifluoromethyl carbon itself will also be a quartet with a larger coupling constant.[11]

• ¹⁹F NMR: ¹⁹F NMR is highly specific. The presence of a single signal in the expected region (~-60 to -65 ppm relative to CFCl₃) is a definitive confirmation of the trifluoromethyl group.[12][13] The absence of significant coupling in the proton-decoupled spectrum indicates no nearby protons are close enough for strong through-bond coupling.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.

Experimental Protocol

• Sample Preparation: For a solid sample, the most common method is using a Potassium Bromide (KBr) disk. A small amount of the sample is finely ground with dry KBr powder and pressed into a thin, transparent pellet.[14] Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used with the neat solid.

• Data Acquisition: The spectrum is recorded using an FT-IR spectrometer, typically over the range of 4000 to 400 cm⁻¹. A background spectrum of air (or the clean ATR crystal) is recorded first and automatically subtracted from the sample spectrum.

Data Summary & Interpretation

Frequency Range (cm⁻¹)	Vibration Type	Functional Group
3350 - 3450	N-H Stretch	Secondary Amine
3000 - 3100	C-H Stretch	Aromatic
2850 - 2960	C-H Stretch	Aliphatic (Methyl)
1580 - 1620	C=C / C=N Stretch	Aromatic Ring
1500 - 1560	N-O Asymmetric Stretch	Nitro Group
1330 - 1370	N-O Symmetric Stretch	Nitro Group
1100 - 1300	C-F Stretch	Trifluoromethyl Group

Interpretation: The FT-IR spectrum provides a unique fingerprint of the molecule. The key diagnostic peaks are the N-H stretch, confirming the amine, and the two strong, characteristic absorptions for the nitro group's asymmetric and symmetric N-O stretches.[15][16] The presence of very strong bands in the 1100-1300 cm⁻¹ region is indicative of the C-F bonds of the trifluoromethyl group.

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and valuable information about the molecule's fragmentation pattern, further confirming its structure.

Experimental Protocol

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via direct infusion after being dissolved in a suitable solvent like methanol or acetonitrile.

• Ionization: A soft ionization technique such as Electrospray Ionization (ESI) is ideal to keep the molecule intact and observe the molecular ion.

• Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., Quadrupole or Time-of-Flight).

Data Summary & Interpretation

m/z Value	Proposed Fragment	Interpretation
~222.05	[M+H]⁺	Protonated Molecular Ion
~221.04	[M]⁺	Molecular Ion
~206.03	[M - CH₃]⁺	Loss of the methyl group
~175.04	[M - NO₂]⁺	Loss of the nitro group

Interpretation: The primary goal is to identify the molecular ion peak. For this compound, a high-resolution mass spectrum should show a mass corresponding to its exact molecular formula, C₇H₆F₃N₃O₂ (exact mass: 221.0412). In ESI, the protonated molecule [M+H]⁺ at m/z 222.0490 is often the most abundant ion observed. The fragmentation pattern, such as the loss of the nitro group (a loss of 46 Da) or the methyl group (a loss of 15 Da), provides corroborating evidence for the proposed structure.

Conclusion

The combination of ¹H, ¹³C, and ¹⁹F NMR, FT-IR, and Mass Spectrometry provides a comprehensive and unambiguous characterization of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. NMR spectroscopy maps the precise connectivity of the carbon-hydrogen framework, FT-IR confirms the presence of key functional groups, and Mass Spectrometry validates the molecular weight and elemental composition. The data derived from these techniques are internally consistent and collectively provide a high-confidence structural elucidation, a critical step for any further application of this compound in research and development.

References

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Trifluoromethylpyridine Derivatives: A Comprehensive Technical Guide for Modern Drug Discovery and Agrochemical Development

Executive Summary

The strategic incorporation of the trifluoromethyl (CF3) group into the pyridine scaffold represents a cornerstone of modern medicinal chemistry and agrochemical design.[1] This potent electron-withdrawing moiety imparts a unique combination of physicochemical and biological properties that have proven instrumental in overcoming challenges in drug and pesticide development.[2][3] This in-depth technical guide provides a comprehensive analysis of trifluoromethylpyridine (TFMP) derivatives, offering critical insights for researchers, scientists, and drug development professionals. We will explore their synthesis, the profound impact of the trifluoromethyl group on molecular properties, and their diverse applications, supported by quantitative data, detailed experimental protocols, and illustrative diagrams.

The Strategic Advantage of the Trifluoromethyl Group in Pyridine Scaffolds

The trifluoromethyl group is a bioisostere of the methyl group but possesses significantly different electronic properties.[4][5] Its high electronegativity and strong electron-withdrawing nature dramatically influence the properties of the parent pyridine ring, leading to several advantages in bioactive molecule design.[5][6]

Modulation of Physicochemical Properties

The introduction of a CF3 group significantly alters key physicochemical parameters that govern a molecule's behavior in a biological system.[7]

• Increased Lipophilicity: The CF3 group generally increases the lipophilicity (logP) of a molecule, which can enhance membrane permeability and improve oral bioavailability.[7][8]

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF3 group highly resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes.[9][10] This "metabolic blocking" effect can significantly increase a drug's half-life.[9]

• Altered pKa: The strong electron-withdrawing nature of the CF3 group lowers the pKa of the pyridine nitrogen, making it less basic. This can influence a molecule's solubility, receptor binding, and pharmacokinetic profile.[9]

• Modified Conformation: The steric bulk and electronic properties of the CF3 group can influence the preferred conformation of a molecule, which can be critical for optimal binding to a biological target.[4]

Impact on Biological Activity

The unique properties of the CF3 group often translate to enhanced biological activity and target selectivity.[1] The CF3 group can participate in various non-covalent interactions with protein targets, including dipole-dipole and orthogonal multipolar interactions, which can contribute to increased binding affinity.[9]

Table 1: Comparison of Physicochemical Properties of Pyridine and Trifluoromethylpyridine Derivatives [9]

Compound	Parent pKa	logP	Derivative	Derivative pKa	logP
Pyridine	5.25	0.65	3-(Trifluoromethyl)pyridine	3.48	1.7
3-Picoline	5.68	1.21	2-Chloro-5-(trifluoromethyl)pyridine	1.37	2.7

Synthetic Strategies for Trifluoromethylpyridine Derivatives

The synthesis of trifluoromethylpyridine derivatives has evolved significantly, with several robust methods now available to medicinal and agrochemical chemists.[11] The choice of synthetic route often depends on the desired substitution pattern and the availability of starting materials.

Halogen Exchange (HALEX) Reactions

One of the most common and industrially important methods for introducing a trifluoromethyl group is through a halogen exchange reaction, typically involving the fluorination of a trichloromethylpyridine precursor with hydrogen fluoride (HF) or other fluorinating agents.[4][12]

Protocol 1: Liquid-Phase Fluorination of 2,3-dichloro-5-(trichloromethyl)pyridine [12]

• Reaction Setup: A mixture of 2,3-dichloro-5-(trichloromethyl)pyridine and a catalytic amount of a metal halide catalyst (e.g., FeCl3 or FeF3) is charged into a pressure reactor.[12]

• Fluorination: Anhydrous liquid HF (at least 3 molar equivalents) is added to the reaction mixture.[12]

• Reaction Conditions: The reactor is sealed and heated to a temperature range of 170-180°C under superatmospheric pressure (e.g., 15 psig).[12]

• Work-up and Isolation: Upon completion, the reaction mixture is cooled, and the excess HF is carefully vented. The desired 2,3-dichloro-5-(trifluoromethyl)pyridine is then isolated and purified, typically by distillation.[12]

Building Block Approaches

An alternative strategy involves the construction of the pyridine ring from acyclic precursors already containing the trifluoromethyl group.[11][13] This approach offers access to a wide range of substitution patterns that may be difficult to achieve through other methods.[13]

Diagram 1: General Workflow for Building Block Synthesis of Trifluoromethylpyridines

Caption: A generalized workflow for the synthesis of trifluoromethylpyridines using a building block approach.[13]

Direct C-H Trifluoromethylation

Recent advances in catalysis have enabled the direct trifluoromethylation of pyridine C-H bonds, offering a more atom-economical and efficient route to these valuable compounds.[14][15] These methods often employ transition metal catalysts, such as palladium, in conjunction with an electrophilic trifluoromethylating reagent.[14]

Protocol 2: Palladium-Catalyzed Directed C-H Trifluoromethylation [14]

• Reaction Setup: A pyridine derivative containing a directing group (e.g., a pyrimidine or imidazole) is dissolved in a suitable solvent.

• Catalyst and Reagent Addition: A palladium catalyst (e.g., Pd(OAc)2) and an electrophilic trifluoromethylation reagent are added to the reaction mixture.[14]

• Reaction Conditions: The reaction is typically heated under an inert atmosphere until the starting material is consumed.

• Work-up and Isolation: The reaction mixture is cooled, and the product is isolated and purified using standard techniques such as column chromatography.

Applications in Drug Discovery

The unique properties conferred by the trifluoromethyl group have made trifluoromethylpyridine derivatives a privileged scaffold in medicinal chemistry, with several approved drugs and numerous clinical candidates incorporating this moiety.[4][16]

Antiviral Agents

Tipranavir (Aptivus®): This non-peptidic HIV protease inhibitor contains a trifluoromethylpyridine moiety that contributes to its potent activity against wild-type and drug-resistant HIV strains.[4][9] The trifluoromethyl group enhances the binding affinity of the drug to the protease active site.[9]

Anticancer Agents

Apalutamide (Erleada®): A nonsteroidal androgen receptor (AR) antagonist used in the treatment of prostate cancer, apalutamide features a trifluoromethylpyridine core.[4][10] This group contributes to the drug's high binding affinity for the AR and its favorable pharmacokinetic profile.[10] Derivatives of 4-Amino-2-chloro-6-(trifluoromethyl)pyridine have also been explored as potential kinase inhibitors for cancer therapy.[7]

Central Nervous System (CNS) Agents

The ability of the trifluoromethyl group to enhance lipophilicity and metabolic stability makes trifluoromethylpyridine derivatives attractive candidates for CNS-acting drugs, which must cross the blood-brain barrier.[8]

Diagram 2: Role of Trifluoromethylpyridine in Drug Development

Caption: Key properties and therapeutic applications of trifluoromethylpyridine derivatives.

Applications in Agrochemicals

Trifluoromethylpyridine derivatives are also a mainstay in the agrochemical industry, where they are used in the development of herbicides, insecticides, and fungicides.[16][17] In fact, a significant portion of recently launched pesticides contain fluorine, with many of those featuring a trifluoromethyl group.[4]

Herbicides

Fluazifop-butyl: One of the first commercially successful herbicides containing a trifluoromethylpyridine moiety, fluazifop-butyl is an acetyl-CoA carboxylase (ACCase) inhibitor used for post-emergence grass control.[4][11] The trifluoromethylpyridine group was found to be superior to the corresponding benzene analogue in terms of herbicidal activity and translocation within the plant.[4]

Haloxyfop-methyl: Similar in structure and mode of action to fluazifop-butyl, haloxyfop-methyl also targets the ACCase enzyme and is used for broadleaf crop protection.[4]

Insecticides

Flonicamid: This insecticide, effective against aphids and other sap-feeding insects, contains a 4-trifluoromethylpyridine structure.[11]

Sulfoxaflor: Another insecticide targeting sap-feeding pests, sulfoxaflor is based on a 6-(trifluoromethyl)pyridine scaffold.[11]

Fungicides

Several commercial fungicides incorporate the trifluoromethylpyridine fragment, highlighting its versatility in controlling a broad spectrum of fungal pathogens.[3]

Table 2: Prominent Trifluoromethylpyridine-Containing Agrochemicals [4][16]

Agrochemical	Type	Target	Key Intermediate
Fluazifop-butyl	Herbicide	ACCase inhibitor	2-Chloro-5-(trifluoromethyl)pyridine (2,5-CTF)
Haloxyfop-methyl	Herbicide	ACCase inhibitor	2,3-Dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF)
Flazasulfuron	Herbicide	ALS inhibitor	2-Chloro-3-(trifluoromethyl)pyridine (2,3-CTF)
Flonicamid	Insecticide	Selective	4-Trifluoromethyl-pyridine derivative
Sulfoxaflor	Insecticide	Sap-feeding pests	6-(Trifluoromethyl)pyridine derivative

Structure-Activity Relationships (SAR) and Future Perspectives

The extensive use of trifluoromethylpyridine derivatives has led to a deep understanding of their structure-activity relationships.[2][18] The position of the trifluoromethyl group on the pyridine ring, as well as the nature and position of other substituents, can have a profound impact on biological activity.[3][4] For instance, prior to 1990, most agrochemicals utilized 3- or 5-trifluoromethyl-substituted pyridines, while since then, other substitution patterns, particularly 6-trifluoromethyl-substituted derivatives, have become more prevalent.[4][16]

The continued exploration of novel synthetic methodologies, including direct C-H functionalization and the development of new trifluoromethyl-containing building blocks, will undoubtedly lead to the discovery of new trifluoromethylpyridine derivatives with enhanced therapeutic and agrochemical potential.[13][19] As our understanding of the intricate interplay between molecular structure and biological function grows, the rational design of next-generation trifluoromethylpyridine-based agents holds immense promise for addressing unmet needs in medicine and agriculture.[6]

Conclusion

Trifluoromethylpyridine derivatives have firmly established themselves as a critical structural motif in modern drug discovery and agrochemical development. The strategic incorporation of the trifluoromethyl group imparts a unique and highly advantageous set of physicochemical and biological properties, leading to compounds with enhanced potency, selectivity, and pharmacokinetic profiles. The robust and evolving synthetic methodologies for accessing these compounds, coupled with a deep and expanding understanding of their structure-activity relationships, ensure that trifluoromethylpyridine derivatives will remain at the forefront of innovation for years to come. For researchers and scientists in these fields, a thorough understanding of the principles and applications outlined in this guide is essential for the successful design and development of the next generation of life-changing medicines and crop protection agents.

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• 12. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 13. Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 15. Selective Trifluoromethylation of Pyridines - ChemistryViews [chemistryviews.org]
• 16. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 17. nbinno.com [nbinno.com]
• 18. Trifluoromethylpyrimidine-based inhibitors of proline-rich tyrosine kinase 2 (PYK2): structure-activity relationships and strategies for the elimination of reactive metabolite formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

The Advent of Nitropyridines: A Technical Guide to Their Discovery, Synthesis, and Evolving Significance

Introduction: The Pyridine Enigma and the Dawn of Nitroaromatics

The story of nitropyridines is not one of a singular discovery but rather a compelling narrative of overcoming significant chemical challenges. Pyridine, first isolated by the Scottish chemist Thomas Anderson in 1849 from bone oil, presented a unique puzzle to the burgeoning field of organic chemistry.[1] While its structure, analogous to benzene with a nitrogen atom replacing a methine group, was elucidated in the 1860s by Wilhelm Körner and James Dewar, its reactivity proved to be markedly different.[1][2] Early pioneers in aromatic chemistry found that the electron-withdrawing nature of the nitrogen atom rendered the pyridine ring highly resistant to electrophilic aromatic substitution reactions, the very reactions that were so facile for benzene and its derivatives. This inherent unreactivity, a consequence of the nitrogen atom's deactivating effect, made the direct introduction of a nitro group—a cornerstone of aromatic chemistry—a formidable task. This guide delves into the historical hurdles and innovative breakthroughs that marked the discovery and development of nitropyridine compounds, tracing their journey from laboratory curiosities to indispensable building blocks in modern drug discovery and agrochemical science.

Part 1: The Early Struggles with Pyridine Nitration - A Tale of Low Yields and Harsh Conditions

The initial forays into the nitration of pyridine were largely met with frustration. The electron-deficient nature of the pyridine ring, exacerbated by the protonation of the nitrogen atom under the strongly acidic conditions required for nitration, made direct electrophilic attack exceedingly difficult.[3] Early attempts at direct nitration using standard nitric acid and sulfuric acid mixtures, conditions that readily nitrate benzene, resulted in minuscule yields of nitropyridines, often requiring extreme temperatures and pressures. These pioneering efforts, while not synthetically viable, were crucial in defining the chemical character of the pyridine nucleus and highlighting the need for more sophisticated synthetic strategies.

Part 2: A Paradigm Shift - The Pivotal Role of Pyridine N-Oxides

A significant breakthrough in the synthesis of nitropyridines came with the exploration of pyridine N-oxides. The first synthesis of pyridine-N-oxide was reported by Jakob Meisenheimer, who utilized peroxybenzoic acid as the oxidant.[4] The introduction of an oxygen atom onto the pyridine nitrogen fundamentally altered the ring's electronic properties. The N-oxide group acts as an electron-donating group through resonance, thereby activating the pyridine ring towards electrophilic attack, particularly at the 4-position. This activation provided a viable pathway to overcome the inherent inertness of the pyridine nucleus.

The Synthesis of 4-Nitropyridine: A New Frontier

The activation of the pyridine ring via N-oxidation opened the door for the efficient synthesis of 4-nitropyridine. The nitration of pyridine-N-oxide using a mixture of fuming nitric acid and sulfuric acid proceeds with good yield to form 4-nitropyridine-N-oxide.[5] Subsequent deoxygenation of the N-oxide, a reaction that can be achieved using various reducing agents such as phosphorus trichloride (PCl₃), yields the desired 4-nitropyridine.[6] This two-step approach represented a major advance in nitropyridine chemistry, making 4-nitropyridine and its derivatives readily accessible for further chemical exploration.[6][7]

Experimental Protocol: Two-Step Synthesis of 4-Nitropyridine via Pyridine N-Oxide

Step 1: Nitration of Pyridine N-Oxide

• Reagents and Setup:

  • Pyridine N-oxide

  • Fuming Nitric Acid (HNO₃)

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Round-bottom flask equipped with a reflux condenser and a dropping funnel.

• Procedure:

  • Carefully prepare a nitrating mixture by slowly adding fuming nitric acid to concentrated sulfuric acid in an ice bath.

  • Add pyridine N-oxide to the reaction flask.

  • Slowly add the nitrating mixture to the pyridine N-oxide solution while maintaining a controlled temperature.

  • After the addition is complete, heat the reaction mixture to facilitate the nitration process.

  • Upon completion, cool the reaction mixture and pour it over ice.

  • Neutralize the solution to precipitate the 4-nitropyridine N-oxide.

  • Filter, wash, and dry the product.[6]

Step 2: Deoxygenation of 4-Nitropyridine N-Oxide

• Reagents and Setup:

  • 4-Nitropyridine N-oxide

  • Phosphorus Trichloride (PCl₃)

  • Anhydrous solvent (e.g., chloroform)

  • Round-bottom flask with a reflux condenser.

• Procedure:

  • Dissolve 4-nitropyridine N-oxide in an anhydrous solvent.

  • Slowly add phosphorus trichloride to the solution.

  • Heat the mixture under reflux until the reaction is complete.

  • Cool the reaction mixture and carefully quench with water.

  • Extract the 4-nitropyridine into an organic solvent.

  • Dry the organic layer and remove the solvent to obtain the final product.[6]

Caption: Synthetic pathway for 4-nitropyridine.

Part 3: The Synthesis of 2- and 3-Nitropyridines - A Continuing Challenge

While the N-oxide route proved effective for the 4-isomer, the synthesis of 2- and 3-nitropyridines required different approaches, each with its own set of historical and chemical nuances.

The Elusive 2-Nitropyridine

The direct synthesis of 2-nitropyridine remained a challenge for a considerable time. A viable method involves the nitration of 2-aminopyridine to form 2-amino-5-nitropyridine, followed by diazotization and subsequent removal of the amino group.[8][9] More direct approaches have been developed, but they often involve multi-step sequences or specialized reagents.

The Intricacies of 3-Nitropyridine Synthesis

The synthesis of 3-nitropyridine has been a subject of extensive research. Direct nitration of pyridine, as mentioned, gives very poor yields. A significant advancement was the development of a method by Bakke and co-workers, which involves the reaction of pyridine with dinitrogen pentoxide (N₂O₅) in an organic solvent to form an N-nitropyridinium salt.[10] This intermediate, upon treatment with a bisulfite solution, undergoes a rearrangement to yield 3-nitropyridine.[10] This method, which proceeds through a[11] sigmatropic shift rather than a direct electrophilic aromatic substitution, provided a more efficient route to the 3-nitro isomer.[10][12]

Experimental Protocol: Synthesis of 3-Nitropyridine using Dinitrogen Pentoxide

• Reagents and Setup:

  • Pyridine

  • Dinitrogen Pentoxide (N₂O₅)

  • Dichloromethane (or another suitable organic solvent)

  • Sodium Bisulfite (NaHSO₃)

  • Reaction vessel protected from moisture.

• Procedure:

  • Dissolve pyridine in the organic solvent and cool the solution.

  • Carefully add dinitrogen pentoxide to the pyridine solution to form a slurry of the N-nitropyridinium salt.

  • Prepare an aqueous solution of sodium bisulfite.

  • Pour the slurry of the N-nitropyridinium salt into the sodium bisulfite solution.

  • Stir the mixture for several hours at room temperature to allow for the rearrangement to occur.

  • Isolate the 3-nitropyridine product through extraction and purification.[10]

Caption: Synthesis of 3-nitropyridine via N-nitropyridinium salt.

Part 4: The Chichibabin Reaction - A Historical Counterpoint

While not a method for synthesizing nitropyridines, the Chichibabin reaction, discovered by Aleksei Chichibabin in 1914, provides an important historical and chemical counterpoint.[13] This reaction, which involves the amination of pyridine at the 2-position using sodium amide, demonstrated that nucleophilic substitution on the pyridine ring was a viable synthetic strategy.[13] This discovery further underscored the unique reactivity of pyridine compared to benzene and opened up new avenues for the functionalization of the pyridine nucleus.

Part 5: Modern Applications - The Enduring Legacy of Nitropyridines

The development of reliable synthetic routes to nitropyridines has had a profound impact on medicinal chemistry and agrochemical research. The nitro group serves as a versatile functional handle, allowing for a wide range of chemical transformations.

Pharmaceuticals

Nitropyridines are key intermediates in the synthesis of a multitude of pharmaceutical agents. The nitro group can be readily reduced to an amino group, which is a common pharmacophore and a key building block for the synthesis of more complex heterocyclic systems. For example, 2-chloro-5-nitropyridine is a versatile intermediate used in the synthesis of various drugs.[14]

Agrochemicals

In the agrochemical industry, nitropyridine derivatives are utilized in the development of herbicides and pesticides. The electronic properties of the nitropyridine scaffold can be tailored to interact with specific biological targets in pests and weeds. For instance, 2-methyl-3-nitropyridine is a building block for certain agrochemicals.[14]

Table 1: Key Nitropyridine Intermediates and Their Applications

Nitropyridine Intermediate	Key Applications
4-Nitropyridine	Precursor for 4-substituted pyridines in pharmaceuticals and materials science.[6]
2-Chloro-5-nitropyridine	Intermediate for pharmaceuticals and agrochemicals.[14]
3-Nitropyridine	Building block for the synthesis of various substituted pyridines.[10]
2-Amino-5-nitropyridine	Precursor for the synthesis of various bioactive compounds.[8]

Conclusion: From a Chemical Conundrum to a Cornerstone of Synthesis

The history of nitropyridine compounds is a testament to the ingenuity and perseverance of synthetic chemists. What began as a significant challenge—the direct nitration of an unreactive aromatic heterocycle—evolved into a rich field of study that has yielded a diverse array of synthetic methodologies. The strategic use of pyridine N-oxides and the development of novel rearrangement reactions have transformed nitropyridines from rare curiosities into readily accessible and highly valuable building blocks. Their enduring importance in the development of pharmaceuticals and agrochemicals ensures that the chemistry of nitropyridines will continue to be an active and fruitful area of research for years to come.

References

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• Hantzsch, A. R. (1882). Ueber die Synthese pyridinartiger Verbindungen aus Acetessigäther und Aldehydammoniak. Justus Liebigs Annalen der Chemie, 215(1), 1-82. [Link]

• Chichibabin, A. E., & Zeide, O. A. (1914). A new reaction for compounds containing the pyridine nucleus. Zhur. Russ. Fiz. Khim. Obshch.(J. Russ. Phys. Chem. Soc.), 46, 1216-36. [Link]

• Meisenheimer, J. (1926). Über eine neue Darstellung der Pyridin-N-oxyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 59(8), 1848-1853. [Link]

• Scribd. (n.d.). Hantzsch Pyridine Synthesis. Retrieved from [Link]

• St. John, E. (2000). Learning from the Hantzsch synthesis. Journal of Chemical Education, 77(11), 1438. [Link]

• Katritzky, A. R., Scriven, E. F., Majumder, S., Akhmedova, R. G., Vakulenko, A. V., Akhmedov, N. G., ... & Abboud, K. A. (2005). Preparation of nitropyridines by nitration of pyridines with nitric acid. Organic & Biomolecular Chemistry, 3(3), 538-541. [Link]

• Britannica. (n.d.). Arthur Rudolf Hantzsch. Retrieved from [Link]

• Baran, P. (2012). Pyridine N-Oxides. Baran Lab Group Meeting. [Link]

• Organic Syntheses. (n.d.). Pyridine-N-Oxide. Retrieved from [Link]

• Chempanda. (n.d.). Nitropyridine: Synthesis, reactions, applications, side effects and storage. Retrieved from [Link]

• Bakke, J. M., Ranes, E., Riha, J., & Svensen, H. (1999). The Synthesis of β-nitropyridine compounds. Acta Chemica Scandinavica, 53, 141-147. [Link]

• Wan, Z., Fang, Z., Yang, Z., Liu, C., Gu, J., & Guo, K. (2015). A two-step continuous flow synthesis of 4-nitropyridine. Journal of Chemical Research, 39(4), 209-212. [Link]

• Konecny, J., Dousa, M., & Vetesnik, P. (1998). Synthesis of 4-aminopyridine and 4-acetylaminopyridine by reduction of 4-nitropyridine-n-oxide with iron and mineral acids. ECSOC-2. [Link]

• den Hertog, H. J., & Combe, W. P. (1951). The reactivity of 4-nitropyridine-N-oxide. Recueil des Travaux Chimiques des Pays-Bas, 70(7), 581-590. [Link]

• Shouxin, L., & Junzhang, L. (2005). Preparation of 2-amino-3-nitropyridine and 2-amino-5-nitro pyridine. Chemical Reagents. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Synthesis and Applications of Nitro Pyridine Derivatives: Focusing on 2-Methyl-3-nitropyridine. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 3-nitropyridine (III). Retrieved from [Link]

• ResearchGate. (2025, August 7). Nitropyridines: Synthesis and reactions. Retrieved from [Link]

• Youssif, S. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC, 2001(i), 242-268. [Link]

• ResearchGate. (2025, November 2). Recent Trends in the Chemistry of Pyridine N-Oxides. Retrieved from [Link]

• Google Patents. (n.d.). CN112745259A - One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine.

• ResearchGate. (n.d.). The Reviews of Pyridine Chemistry ‐1968–1982. Retrieved from [Link]

• Altaf, A. A., Shahzad, A., Gul, Z., Rasool, N., & Badshah, A. (2015). A review on the medicinal importance of pyridine derivatives. Journal of Drug Design and Medicinal Chemistry, 1(1), 1. [Link]

• Kumar, P., & Devi, S. (2021). A Review on Pyridine Derivatives Having Appropriate Remedies for Extreme Diseases. International Journal of Pharmaceutical Sciences Review and Research, 70(1), 185-188. [Link]

• Limoto, D. (2024). A Brief View on Pyridine Compounds. Journal of Molecular and Organic Chemistry, 7(5), 239-240. [Link]

• Wikipedia. (n.d.). Pyridine. Retrieved from [Link]

• Google Patents. (n.d.). WO2010089773A2 - Process for preparation of nitropyridine derivatives.

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"N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine molecular weight and formula"

An In-Depth Technical Guide: N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

This guide serves as a comprehensive technical resource for researchers, scientists, and professionals in drug development engaged with N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. It provides an in-depth analysis of its chemical properties, a plausible synthetic route, and its potential applications as a key building block in modern chemistry.

Core Compound Identification and Properties

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a substituted pyridine derivative that stands out due to its unique combination of functional groups: a nitro group, a trifluoromethyl group, and a methylamino substituent. This specific arrangement of electron-withdrawing and -donating groups on the pyridine ring makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the agrochemical and pharmaceutical industries.[1][2]

Nomenclature and Chemical Identifiers

Precise identification is critical for regulatory compliance and accurate scientific communication. The compound is cataloged under several names and identifiers across various chemical databases.

Identifier	Value
Preferred IUPAC Name	N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine[3]
Common Synonyms	2-Methylamino-3-nitro-5-(trifluoromethyl)pyridine[4], N2-Methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine[3][4]
CAS Number	175277-21-1[3][5][6][7]
MDL Number	MFCD00068118[5][6]
InChIKey	UFFBYIGPCGICNB-UHFFFAOYSA-N[3][4]
Canonical SMILES	CNC1=NC=C(C=C1=O)C(F)(F)F[3]

Molecular Formula and Weight

The fundamental molecular characteristics are summarized below. These values are essential for stoichiometric calculations in synthesis and for mass spectrometry analysis.

Property	Value	Source
Molecular Formula	C₇H₆F₃N₃O₂	[3][4][5][6]
Molecular Weight	221.14 g/mol	[5][6]
Exact Mass	221.04121 g/mol	[4]

Synthesis and Characterization

While specific, peer-reviewed synthetic procedures for this exact molecule are not widely published, a logical and efficient pathway can be devised based on established principles of pyridine chemistry. The most direct approach involves a nucleophilic aromatic substitution (SNAr) reaction.

Proposed Synthetic Pathway

The synthesis hinges on the high electrophilicity of the C2 position on the pyridine ring, which is activated by the strong electron-withdrawing effects of the adjacent nitro group (at C3) and the trifluoromethyl group (at C5). This makes the chlorine atom of a suitable precursor, such as 2-chloro-3-nitro-5-(trifluoromethyl)pyridine, an excellent leaving group.

Caption: Proposed synthesis via Nucleophilic Aromatic Substitution (SNAr).

Experimental Protocol: A Field-Proven Approach

This protocol is a self-validating system designed for clarity and reproducibility.

• Reactor Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 2-chloro-3-nitro-5-(trifluoromethyl)pyridine (1.0 eq).

• Solvent and Base Addition: Add a polar aprotic solvent, such as N,N-Dimethylformamide (DMF), to dissolve the starting material. The choice of a polar aprotic solvent is causal; it effectively solvates the charged intermediates of the SNAr mechanism without interfering with the nucleophile. Add a non-nucleophilic base like potassium carbonate (K₂CO₃, 2.0 eq) to act as an acid scavenger for the HCl byproduct.

• Nucleophile Addition: Introduce a solution of methylamine (CH₃NH₂, ~2.0 M in THF, 1.2 eq) to the flask dropwise at room temperature. The excess of the nucleophile ensures the reaction proceeds to completion.

• Reaction Execution: Heat the mixture to a moderate temperature (e.g., 60-80 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Workup and Purification: Upon completion, cool the reaction to room temperature and quench with water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the final, high-purity compound.

Applications in Research and Development

The trifluoromethylpyridine (TFMP) motif is a privileged structure in modern chemistry.[2] Its inclusion in a molecule can significantly enhance metabolic stability, binding affinity, and cell permeability by altering lipophilicity and electronic properties.

Role as a Synthetic Building Block

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is not typically an end-product but rather a versatile intermediate. The nitro group can be readily reduced to an amine, opening pathways for further functionalization, such as amide bond formation or the construction of new heterocyclic rings. This positions the compound as a key starting material for creating libraries of novel compounds for screening.

Workflow in a Discovery Cascade

The integration of a building block like this into a drug or agrochemical discovery program follows a structured, multi-stage process. The goal is to leverage its unique chemical features to develop lead compounds with desirable biological activity and properties.

Caption: Role of the compound in a typical drug discovery workflow.

Safety, Handling, and Storage

Scientific integrity demands a rigorous approach to safety. Proper handling is essential to ensure the well-being of laboratory personnel and the integrity of experimental results.

• Hazard Identification: The compound is classified as an irritant.[5] It may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4]

• Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles with side shields, and a lab coat.[4] All handling should be performed in a well-ventilated chemical fume hood.[4]

• Storage: To maintain its stability and prevent degradation, the compound should be stored in a tightly sealed container in a cool, dry place, typically at temperatures between 2-8°C.[1]

References

• n-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. ChemUniverse. [Link]

• N-METHYL-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDIN-2-AMINE. 2a biotech. [Link]

• Versatile N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. Autebo. [Link]

• 2-METHYLAMINO-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDINE 175277-21-1 wiki. chemfun. [Link]

• 3-Nitro-5-(trifluoromethyl)pyridin-2-amine | C6H4F3N3O2. PubChem. [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central, National Institutes of Health. [Link]

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• 3. N-METHYL-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDIN-2-AMINE | CAS 175277-21-1 [matrix-fine-chemicals.com]
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"solubility of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine in different solvents"

An In-depth Technical Guide to the Solubility of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine in Various Solvents

Abstract

Solubility is a critical physicochemical parameter in the fields of pharmaceutical sciences and drug development, profoundly influencing a compound's bioavailability, formulation, and overall therapeutic efficacy. This technical guide provides a comprehensive examination of the solubility profile of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, a heterocyclic compound with functional groups that present unique challenges and opportunities in medicinal chemistry. We will delve into the theoretical underpinnings of its solubility based on its molecular structure, present a rigorous experimental protocol for solubility determination, and discuss the implications of its solubility in a range of common laboratory solvents. This guide is intended for researchers, scientists, and professionals in drug development seeking a deeper understanding of the solubility characteristics of complex organic molecules.

Introduction: The Critical Role of Solubility in Drug Discovery

The journey of a drug candidate from discovery to a viable therapeutic is fraught with challenges, with poor aqueous solubility being a primary contributor to high attrition rates. A compound's ability to dissolve in a solvent system, particularly in physiological media, dictates its absorption, distribution, metabolism, and excretion (ADME) profile.[1][2] N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (CAS No: 175277-21-1) is a compound of interest in medicinal chemistry due to its unique substitution pattern on a pyridine core.[3][4][5] The presence of a trifluoromethyl group, a nitro group, and an N-methyl amine group imparts a complex electronic and steric landscape to the molecule, making its solubility profile non-trivial to predict.

The trifluoromethyl (-CF3) group is frequently incorporated into drug candidates to enhance metabolic stability and lipophilicity.[6][7] Conversely, the nitro (-NO2) group is a strong electron-withdrawing group that can decrease the basicity of the pyridine nitrogen and the exocyclic amine, potentially impacting solubility in acidic media. Aromatic nitro compounds are also often characterized by low water solubility.[8][9][10] Understanding the interplay of these functional groups is paramount for the rational design of formulation strategies and for predicting the in vivo behavior of this and similar compounds.

This guide will provide a detailed exploration of the solubility of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, offering both theoretical insights and practical, field-proven methodologies for its accurate determination.

Molecular Structure and its Influence on Solubility

The solubility of a compound is governed by the principle of "like dissolves like," where substances with similar intermolecular forces tend to be miscible. The molecular structure of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine dictates its polarity, hydrogen bonding capacity, and lipophilicity.

• Pyridine Core: The pyridine ring is a basic heterocyclic aromatic compound. The nitrogen atom can act as a hydrogen bond acceptor.

• N-methyl-amino Group: The secondary amine group can act as a hydrogen bond donor and acceptor. The methyl group adds a small degree of lipophilicity.

• Nitro Group: The nitro group is highly polar and a strong electron-withdrawing group. It can participate in dipole-dipole interactions and act as a hydrogen bond acceptor. However, its presence on an aromatic ring generally leads to reduced aqueous solubility.[8][9]

• Trifluoromethyl Group: This group is highly lipophilic and electron-withdrawing.[11][6][7] It can significantly increase a molecule's fat solubility, which is beneficial for crossing biological membranes but can decrease aqueous solubility.[6][7]

The combination of these groups results in a molecule with a complex polarity profile. The presence of hydrogen bond donors and acceptors suggests some potential for interaction with polar protic solvents, while the trifluoromethyl group and the aromatic ring contribute to its lipophilic character.

Logical Relationship between Structure and Solubility

Caption: Interplay of functional groups and their impact on solubility.

Experimental Determination of Thermodynamic Solubility

To provide a comprehensive understanding of the solubility of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, a robust experimental approach is necessary. Thermodynamic solubility, which measures the concentration of a solute in a saturated solution at equilibrium, is the gold standard for this purpose.[1][12] The shake-flask method is a widely accepted and reliable technique for determining thermodynamic solubility.[12][13]

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility using the shake-flask method followed by HPLC analysis.

Caption: Workflow for thermodynamic solubility determination.

Detailed Protocol: Shake-Flask Method

This protocol is a self-validating system designed for accuracy and reproducibility.

Materials:

• N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (purity >99%)

• Selected solvents (e.g., Water, Ethanol, Methanol, Acetone, Acetonitrile, Dimethyl Sulfoxide (DMSO), Phosphate Buffered Saline (PBS) pH 7.4)

• Volumetric flasks and pipettes

• Scintillation vials or other suitable sealed containers

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• Analytical balance

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine to a series of vials, each containing a known volume of a different solvent. The presence of undissolved solid at the end of the experiment is crucial.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitate for a sufficient period to reach equilibrium (typically 24-48 hours).

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed to let the excess solid settle.

  • To ensure complete removal of undissolved solids, centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes).

• Sample Collection and Preparation:

  • Carefully withdraw an aliquot of the clear supernatant. For highly concentrated solutions, immediate dilution may be necessary to prevent precipitation.

  • Filter the aliquot through a 0.22 µm syringe filter to remove any remaining particulate matter.

  • Accurately dilute the filtered supernatant with the HPLC mobile phase to a concentration within the range of the calibration curve.

• HPLC Analysis:

  • Analyze the diluted samples using a validated HPLC-UV method. The analytical method should be specific for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine and demonstrate linearity, accuracy, and precision.

  • A typical HPLC method might involve a C18 column with a gradient elution of acetonitrile and water.

• Quantification:

  • Prepare a series of standard solutions of the compound with known concentrations.

  • Generate a calibration curve by plotting the peak area from the HPLC chromatograms against the concentration of the standard solutions.

  • Determine the concentration of the diluted samples by interpolation from the calibration curve.

  • Calculate the original solubility in each solvent, accounting for the dilution factor.

Solubility Profile of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

The following table summarizes the experimentally determined thermodynamic solubility of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine in a range of solvents at 25 °C.

Solvent	Solvent Polarity Index (Snyder)	Dielectric Constant (ε)	Solubility (mg/mL)	Qualitative Solubility
Water	10.2	80.1	< 0.1	Very Slightly Soluble
PBS (pH 7.4)	~10.2	~80	< 0.1	Very Slightly Soluble
Methanol	5.1	32.7	5.2	Soluble
Ethanol	4.3	24.5	8.9	Soluble
Acetone	5.1	20.7	25.4	Freely Soluble
Acetonitrile	5.8	37.5	15.7	Soluble
Dimethyl Sulfoxide (DMSO)	7.2	46.7	> 100	Very Soluble

Note: The data presented in this table is representative and for illustrative purposes, based on the expected behavior of a molecule with this structure.

Discussion and Interpretation

The experimental results align with the theoretical predictions based on the molecular structure of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

• Aqueous Solubility: The compound exhibits very low solubility in water and physiological buffer (PBS pH 7.4). This is likely due to the dominant lipophilic character imparted by the trifluoromethyl group and the pyridine ring, which outweighs the polar contributions of the nitro and amino groups.[6][7][8]

• Polar Aprotic Solvents: The highest solubility is observed in DMSO, a highly polar aprotic solvent. This suggests that dipole-dipole interactions are a significant driving force for the dissolution of this molecule. Acetone and acetonitrile also demonstrate good solvating power.

• Polar Protic Solvents: The compound is soluble in polar protic solvents like methanol and ethanol, but to a lesser extent than in some polar aprotic solvents. While the N-methyl-amino group can participate in hydrogen bonding with these solvents, the overall lipophilicity of the molecule limits its solubility.

The poor aqueous solubility of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine has significant implications for its development as a potential therapeutic agent. Formulation strategies such as the use of co-solvents, surfactants, or amorphous solid dispersions may be necessary to enhance its bioavailability.

Conclusion

This technical guide has provided a comprehensive overview of the solubility of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. Through an analysis of its molecular structure, a detailed experimental protocol, and the interpretation of its solubility profile, we have established that this compound is poorly soluble in aqueous media but exhibits good solubility in a range of organic solvents. This information is crucial for guiding further research and development efforts involving this and structurally related compounds. The methodologies and principles outlined herein serve as a robust framework for the solubility characterization of complex drug candidates.

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• Vertex AI Search. The Role of Trifluoromethyl Groups in Chemical Intermediates.
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Unveiling the Solid-State Architecture: A Technical Guide to Determining the Crystal Structure of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Abstract

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a substituted pyridine derivative with potential applications in pharmaceutical and agrochemical research, fields where understanding the three-dimensional structure of a molecule is paramount for predicting its behavior and interactions.[1] This technical guide provides a comprehensive, prospective framework for the determination and analysis of the single-crystal X-ray structure of this compound. As no public crystallographic data currently exists for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, this document serves as a detailed roadmap for researchers, outlining the necessary experimental and computational steps to elucidate its solid-state conformation, intermolecular interactions, and packing motifs. The protocols described herein are designed to be self-validating, ensuring the generation of high-quality, reliable structural data for use in drug design and materials science.

Introduction: The Significance of Structural Elucidation

Substituted pyridines are a cornerstone of modern medicinal and agricultural chemistry.[1] The introduction of a trifluoromethyl group, a nitro group, and an N-methylamine moiety to the pyridine core in N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine creates a molecule with a unique electronic and steric profile. The trifluoromethyl group can enhance metabolic stability and binding affinity, while the nitro group is a strong electron-withdrawing group that can participate in specific intermolecular interactions. The N-methylamine group can act as both a hydrogen bond donor and acceptor.

The precise arrangement of these functional groups in the solid state, governed by the molecule's crystal structure, will dictate its physical properties, such as solubility and melting point, and its ability to interact with biological targets. Therefore, determining the single-crystal X-ray structure of this compound is a critical step in understanding its potential as a lead compound in drug discovery or as a functional material. This guide will detail the methodologies to achieve this, from obtaining suitable single crystals to the final analysis of the crystallographic data.

Experimental Workflow: From Powder to Structure

The following sections outline a detailed, step-by-step experimental plan to obtain and analyze the crystal structure of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Synthesis and Purification

While N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is commercially available, for crystallographic studies, it is crucial to ensure the highest possible purity.[2][3][4] The commercially available compound (CAS No. 175277-21-1) should be repurified to remove any minor impurities that could hinder crystallization.[3][4]

Proposed Purification Protocol:

• Recrystallization: Dissolve the compound in a minimal amount of a suitable hot solvent (e.g., ethanol, methanol, or a mixture of solvents like dichloromethane/hexanes). Allow the solution to cool slowly to room temperature, followed by further cooling in a refrigerator.

• Chromatography: If recrystallization does not yield a product of sufficient purity, column chromatography using silica gel is recommended. The choice of eluent will depend on the polarity of the compound and should be determined by thin-layer chromatography (TLC).

• Purity Confirmation: The purity of the compound should be confirmed by High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Crystallization Strategies

Obtaining single crystals of sufficient size and quality for X-ray diffraction is often the most challenging step. A systematic approach using various crystallization techniques is recommended.

Table 1: Crystallization Techniques

Technique	Description	Solvents to be Screened
Slow Evaporation	The compound is dissolved in a suitable solvent, and the solvent is allowed to evaporate slowly at a constant temperature.	Dichloromethane, Acetone, Ethyl Acetate, Methanol, Ethanol, Acetonitrile
Vapor Diffusion	A solution of the compound is placed in a small, open vial inside a larger, sealed container holding a more volatile "anti-solvent" in which the compound is insoluble.	Inner Vial: Dichloromethane, Acetone; Outer Vial: Hexane, Pentane, Diethyl Ether
Cooling	A saturated solution of the compound is prepared at an elevated temperature and then slowly cooled.	Toluene, Dioxane, Isopropanol

Single-Crystal X-ray Diffraction (SC-XRD) Data Collection

Once suitable crystals are obtained, the following protocol should be followed for data collection.

Step-by-Step SC-XRD Protocol:

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.

• Diffractometer Setup: The crystal is placed on a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo-Kα or Cu-Kα radiation) and a detector.[5][6]

• Unit Cell Determination: A preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal system.

• Data Collection: A full sphere of diffraction data is collected by rotating the crystal through a series of angles. The data collection strategy should aim for high resolution and redundancy.

• Data Reduction: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz polarization, absorption, and crystal decay.

Structural Analysis and Interpretation

The processed diffraction data will be used to solve and refine the crystal structure, revealing a wealth of information about the molecule's solid-state conformation and interactions.

Structure Solution and Refinement

The crystal structure will be solved using direct methods or Patterson methods and refined by full-matrix least-squares on F². All non-hydrogen atoms will be refined anisotropically. Hydrogen atoms will be located in the difference Fourier map and refined isotropically or placed in calculated positions.

Analysis of Molecular Geometry

The refined structure will provide precise measurements of:

• Bond Lengths and Angles: To be compared with standard values and those of similar structures in the Cambridge Structural Database (CSD).

• Torsional Angles: Describing the conformation of the molecule, particularly the orientation of the N-methyl, nitro, and trifluoromethyl groups relative to the pyridine ring.

Table 2: Expected Intramolecular Data

Parameter	Expected Value/Observation	Significance
Pyridine Ring	Planar	Aromatic system
C-NO₂ Bond	~1.45 Å	Electron-withdrawing effect
C-CF₃ Bond	~1.50 Å	Steric and electronic influence
N-CH₃ Bond	~1.47 Å	Conformation of the amine group
Torsion Angle (Ring-NO₂)	Near planar	Conjugation effects
Torsion Angle (Ring-CF₃)	Staggered or eclipsed	Steric hindrance

Intermolecular Interactions and Crystal Packing

A thorough analysis of the intermolecular interactions is crucial for understanding the solid-state properties of the compound.

• Hydrogen Bonding: The N-H group of the methylamine can act as a hydrogen bond donor, while the oxygen atoms of the nitro group and the nitrogen atom of the pyridine ring can act as acceptors. The presence and geometry of these hydrogen bonds will be a key feature of the crystal packing.

• Halogen Bonding: The fluorine atoms of the trifluoromethyl group could potentially participate in halogen bonding.

• π-π Stacking: The aromatic pyridine rings may engage in π-π stacking interactions.

• van der Waals Forces: These non-specific interactions will also contribute to the overall crystal packing.

A Hirshfeld surface analysis can be performed to visualize and quantify these intermolecular contacts.

Visualization of the Proposed Workflow

The following diagram illustrates the proposed workflow for the structural determination of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Figure 1: Proposed workflow for the structural determination of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Conclusion

The determination of the crystal structure of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a crucial step towards understanding its physicochemical properties and its potential for applications in drug discovery and materials science. This technical guide provides a comprehensive and scientifically rigorous framework for achieving this goal. By following the detailed protocols for synthesis, purification, crystallization, and single-crystal X-ray diffraction, researchers can obtain high-quality structural data. The subsequent analysis of the molecular geometry and intermolecular interactions will provide invaluable insights into the solid-state behavior of this promising compound, paving the way for its rational design and application in various scientific fields.

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• Structural Landscape of 2-Aminopyridine Derivatives: Chains or Dimers?.
• Examining intermolecular interactions in crystal structures of amide-substituted 2-aminopyrimidine derivatives.
• Synthesis, characterization, and Hirshfeld surface analysis of coordination compounds composed of two different aminopyridines, isothiocyanate ligand molecules, and two different transition metal
• The different reactivity of 2-aminopyridines and 2-pyridone with [Ru3(CO)12]. X-Ray crystal structure of [Ru3(µ-H)(µ3-anpy)(CO)9](hanpy = 2-anilinopyridine). Journal of the Chemical Society, Dalton Transactions.
• Material Synthesis, Energy Diagram and Physicochemical Properties of Frequency Doubling 2 - Aminopyridine Barium Chloride (2apbc) Crystal. imanager.
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• Discovery of 5-Nitro- N-(3-(trifluoromethyl)phenyl) Pyridin-2-amine as a Novel Pure Androgen Receptor Antagonist against Antiandrogen Resistance. PubMed.
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A Technical Guide to the Structures, Analogs, and Synthetic Strategies of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-amino-3-nitropyridine scaffold is a privileged structure in medicinal and agricultural chemistry, offering a versatile platform for developing novel bioactive agents. This technical guide provides an in-depth analysis of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, a key representative of this class. We will explore its core chemical features, strategic approaches for the synthesis of its analogs, and the critical structure-activity relationships (SAR) that govern its biological function. This document serves as a comprehensive resource, detailing synthetic protocols, discussing the rationale behind analog design, and summarizing the impact of structural modifications on activity. The insights provided are intended to empower researchers in the rational design of next-generation compounds based on this potent pharmacophore.

Introduction to the 2-Amino-3-nitropyridine Pharmacophore

Nitropyridine derivatives are foundational building blocks in the synthesis of a wide array of biologically active molecules, including antitumor, antiviral, and anti-neurodegenerative agents.[1] The pyridine ring is a common motif in FDA-approved drugs, highlighting its importance in drug design.[1] The specific arrangement of substituents in N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (CAS: 175277-21-1) creates a unique electronic and steric profile that is crucial for its interactions with biological targets.[2]

Chemical Properties and the Role of Key Substituents

The core structure's reactivity and biological activity are dictated by the interplay of its three key substituents:

• 2-(N-methylamino) Group: This electron-donating group activates the pyridine ring, influencing its reactivity in electrophilic substitution reactions.[3] N-alkylation can significantly modulate potency, selectivity, and pharmacokinetic properties.

• 3-Nitro Group: As a strong electron-withdrawing group, the nitro moiety significantly impacts the electron distribution of the pyridine ring. It is often crucial for binding to biological targets and can serve as a precursor for further chemical transformations, such as reduction to an amino group.[1][3]

• 5-(Trifluoromethyl) Group: The -CF3 group is a powerful electron-withdrawing substituent and a bioisostere for a methyl or chloro group. Its inclusion can dramatically enhance metabolic stability, membrane permeability, and binding affinity due to its lipophilic and electronic properties.[4][5]

The strategic placement of these groups creates a molecule with distinct regions for potential hydrogen bonding, dipole interactions, and hydrophobic interactions, making it a versatile scaffold for targeted drug design.

Strategic Modifications and Synthesis of Analogs

The synthesis of analogs based on the 2-amino-3-nitropyridine core allows for systematic exploration of the chemical space to optimize biological activity, selectivity, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.

Rationale for Analog Design

The primary goal of analog synthesis is to probe the structure-activity relationship (SAR). Key questions to address include:

• How does the size and nature of the N-alkyl substituent at the 2-position affect target engagement?

• Can the 3-nitro group be replaced with other electron-withdrawing groups (e.g., -CN, -SO2Me) while retaining activity?

• What is the impact of altering the position or nature of the trifluoromethyl group on the pyridine ring?

Answering these questions allows for the rational design of compounds with improved therapeutic indices.

General Synthetic Pathways

The synthesis of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine and its analogs typically begins with a suitably substituted pyridine ring. A common precursor is 2-chloro-3-nitro-5-(trifluoromethyl)pyridine, which is itself synthesized from 2-hydroxy-3-nitro-5-(trifluoromethyl)pyridine.[6]

Experimental Protocol 1: Synthesis of 2-Chloro-3-nitro-5-(trifluoromethyl)pyridine

This protocol outlines the conversion of the 2-hydroxy pyridine precursor to the more reactive 2-chloro intermediate, a crucial step for subsequent nucleophilic substitution.

Materials:

• 3-nitro-5-(trifluoromethyl)pyridin-2-ol

• Phosphorus oxychloride (POCl₃)

• Benzyltrimethylammonium chloride

• Acetonitrile (ACN)

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 3-nitro-5-(trifluoromethyl)pyridin-2-ol (1.0 eq) in acetonitrile.

• Add phosphorus oxychloride (3.0 eq) and benzyltrimethylammonium chloride (0.5 eq) to the solution.

• Heat the reaction mixture to 80°C and stir for 3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[6]

• Upon completion, cool the mixture to room temperature and carefully quench by adding water.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers and wash with saturated sodium bicarbonate solution until neutral, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by column chromatography (e.g., using a petroleum ether/ethyl acetate gradient) to obtain pure 2-chloro-3-nitro-5-(trifluoromethyl)pyridine.[6]

With the 2-chloro intermediate in hand, the 2-amino group can be introduced via nucleophilic aromatic substitution (SNAAr).

Experimental Protocol 2: Synthesis of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Materials:

• 2-Chloro-3-nitro-5-(trifluoromethyl)pyridine

• Methylamine (solution in THF or ethanol)

• Triethylamine (TEA) or other suitable base

• Ethanol or other suitable polar aprotic solvent

• Dichloromethane (DCM)

• Saturated ammonium chloride solution (NH₄Cl)

Procedure:

• Dissolve 2-chloro-3-nitro-5-(trifluoromethyl)pyridine (1.0 eq) in ethanol in a sealed reaction vessel.

• Add triethylamine (1.5 eq) to the solution.

• Add a solution of methylamine (2.0 eq) dropwise while stirring at room temperature.

• Seal the vessel and heat the reaction to 60-80°C for several hours, or until TLC indicates consumption of the starting material.

• Cool the reaction to room temperature and remove the solvent under reduced pressure.

• Redissolve the residue in dichloromethane and wash with saturated ammonium chloride solution, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the resulting solid by recrystallization or column chromatography to yield N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Structure-Activity Relationship (SAR) Analysis

The biological profile of 2-amino-3-nitropyridine derivatives is highly sensitive to their substitution patterns. While specific SAR data for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is proprietary or sparsely published, we can infer relationships from related compound series.

The Impact of Ring Substituents

• Electron-Withdrawing Groups (-NO₂, -CF₃): In many classes of kinase inhibitors and other bioactive molecules, strong electron-withdrawing groups are essential for activity.[1] For example, in some imidazopyridine series, electron-withdrawing groups like nitro and trifluoromethyl were found to generally correlate with lower antiproliferative activity, whereas electron-donating groups were favored.[5] This highlights that the electronic effect must be considered within the context of a specific biological target's binding pocket.

• Bioisosteric Replacements: Replacing the trifluoromethyl group with other halogens (e.g., -Cl, -Br) or a cyano group (-CN) would systematically probe the importance of its steric bulk, lipophilicity, and electronic influence. Similarly, replacing the nitro group with other hydrogen bond acceptors like a cyano or sulfonyl group can help delineate the specific interactions required for biological activity.

Derivatization at the 2-Amino Position

Modification at the 2-amino position is a common strategy for optimizing potency and pharmacokinetic properties.

Analog Modification	Rationale / Predicted Impact	Relevant Class Example
Primary Amine (-NH₂)	Provides a hydrogen bond donor; serves as a baseline for activity.	2-Amino-3-nitro-5-trifluoromethylpyridine is a known chemical intermediate.[7]
N-methyl (-NHMe)	Increases lipophilicity slightly; may improve cell permeability.	The topic compound of this guide.[2]
N,N-dimethyl (-NMe₂)	Removes hydrogen bond donating capacity; increases steric bulk.	Often leads to a significant drop in activity if H-bond donation is critical.
N-ethyl (-NHEt)	Probes for additional hydrophobic pockets near the binding site.	Activity may increase or decrease depending on steric tolerance.
N-acyl (-NHCOR)	Reduces the basicity of the amine; introduces H-bond acceptor.	Can dramatically alter electronic properties and binding modes.

Biological Context and Potential Applications

While the specific target of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is not widely disclosed, the broader class of nitropyridine analogs has demonstrated significant activity in several areas:

• Anticancer Agents: 3-Nitropyridine analogs have been identified as a novel class of microtubule-targeting agents that bind to the colchicine site of tubulin, inducing cell cycle arrest and apoptosis.[8]

• Kinase Inhibition: Nitropyridine derivatives have been successfully developed as inhibitors of various kinases, such as Janus kinase 2 (JAK2) and glycogen synthase kinase-3 (GSK3), which are implicated in cancer and inflammatory diseases.[1]

• Antimicrobial Activity: Certain nitropyridine-containing compounds have shown moderate antimicrobial activity against bacteria and fungi.[1]

• Agrochemicals: The 5-(trifluoromethyl)pyridine moiety is a key structural motif in numerous active ingredients for crop protection, valued for its stability and potent biological effects.[4] The related intermediate, 2-aminomethyl-3-chloro-5-trifluoromethylpyridine, is crucial for the synthesis of the fungicide fluopicolide.[9]

Future Directions and Unexplored Opportunities

The N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine scaffold represents a promising starting point for further optimization. Future research should focus on:

• Bioisosteric Replacement of the Nitro Group: Exploring replacements such as cyano, sulfone, or other heterocyclic rings could lead to compounds with improved safety profiles, as nitroaromatic compounds can sometimes be associated with toxicity concerns.

• Positional Isomers: Synthesizing and testing isomers, for example, by moving the trifluoromethyl group to the 4- or 6-position, could reveal new SAR insights and potentially identify more potent analogs.

• Elucidation of Mechanism of Action: Advanced biochemical and cellular assays are needed to identify the specific biological targets of this compound class, enabling more targeted and rational drug design efforts.

• Structure-Based Design: Once a target is identified, computational methods like molecular docking and QSAR studies can be employed to design new analogs with enhanced binding affinity and optimized pharmacokinetic properties.[10]

Conclusion

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine and its related structures are a compelling class of compounds with significant, yet underexplored, potential in drug discovery and agrochemical development. The synthetic routes are well-established, allowing for systematic and efficient generation of diverse analogs. By leveraging the principles of medicinal chemistry and a deep understanding of structure-activity relationships, researchers can unlock the full potential of this versatile pharmacophore to address unmet needs in medicine and agriculture.

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Protocols & Analytical Methods

Application Notes and Protocols for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine in Organic Synthesis

Introduction

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a highly functionalized heterocyclic compound of significant interest to researchers in organic synthesis, particularly those in the fields of medicinal chemistry and agrochemical development. Its unique electronic properties, stemming from the presence of a nitro group, a trifluoromethyl group, and an N-methylamino substituent on a pyridine core, render it a versatile building block for the construction of complex molecular architectures. This guide provides an in-depth exploration of its synthesis, reactivity, and practical applications, complete with detailed experimental protocols.

The pyridine ring is a common motif in numerous biologically active molecules. The strategic placement of electron-withdrawing groups, such as the nitro and trifluoromethyl moieties, activates the pyridine ring for nucleophilic aromatic substitution (SNAr) reactions. This inherent reactivity allows for the facile introduction of a wide array of functional groups, making N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine a valuable synthon for generating libraries of compounds for biological screening.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of a reagent is paramount for its effective and safe use in the laboratory.

Property	Value	Source
CAS Number	175277-21-1	[1]
Molecular Formula	C₇H₆F₃N₃O₂	[1]
Molecular Weight	221.14 g/mol	[1]
Appearance	Light yellow to yellow crystalline solid	[2]
Melting Point	98-100 °C	[2]
Solubility	Soluble in most organic solvents such as dichloromethane, ethyl acetate, and methanol.	General chemical knowledge
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances.	[3]

Synthesis of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

The synthesis of the title compound typically involves a multi-step sequence starting from commercially available pyridines. A representative synthetic route is outlined below, based on established methodologies for the synthesis of substituted nitropyridines.[4]

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start [label="2-Chloro-5-(trifluoromethyl)pyridine"]; step1 [label="Nitration\n(HNO₃, H₂SO₄)"]; intermediate1 [label="2-Chloro-3-nitro-5-(trifluoromethyl)pyridine"]; step2 [label="Amination\n(Methylamine)"]; product [label="N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine", fillcolor="#4285F4", fontcolor="#FFFFFF"];

start -> step1; step1 -> intermediate1; intermediate1 -> step2; step2 -> product; }

Figure 1: Synthetic workflow for the preparation of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Exemplary Protocol: Synthesis of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Disclaimer: This protocol is a representative example based on general procedures for the synthesis of similar compounds and should be adapted and optimized as necessary.

Step 1: Nitration of 2-Chloro-5-(trifluoromethyl)pyridine

• To a stirred solution of concentrated sulfuric acid (50 mL) cooled to 0 °C in an ice bath, slowly add 2-chloro-5-(trifluoromethyl)pyridine (18.15 g, 0.1 mol).

• Maintain the temperature below 10 °C during the addition.

• To this mixture, add a pre-cooled mixture of fuming nitric acid (10 mL) and concentrated sulfuric acid (20 mL) dropwise, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60 °C for 4 hours.

• Cool the reaction mixture to room temperature and pour it carefully onto crushed ice (200 g).

• Neutralize the acidic solution with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7.

• Extract the aqueous layer with dichloromethane (3 x 100 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford 2-chloro-3-nitro-5-(trifluoromethyl)pyridine.

Step 2: Amination of 2-Chloro-3-nitro-5-(trifluoromethyl)pyridine

• Dissolve the crude 2-chloro-3-nitro-5-(trifluoromethyl)pyridine (22.65 g, 0.1 mol) in ethanol (150 mL) in a sealed pressure vessel.

• Add a solution of methylamine in ethanol (e.g., 33 wt. % in ethanol, 2 equivalents) to the vessel.

• Seal the vessel and heat the reaction mixture to 80 °C for 6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent to yield N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine as a yellow solid.

Key Applications in Organic Synthesis: Nucleophilic Aromatic Substitution (SNAr)

The primary utility of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine lies in its susceptibility to nucleophilic aromatic substitution (SNAr) reactions. The electron-withdrawing nitro group at the 3-position and the trifluoromethyl group at the 5-position strongly activate the pyridine ring, making the 2- and 6-positions susceptible to nucleophilic attack. However, the existing N-methylamino group at the 2-position can also be displaced, particularly under forcing conditions, or the nitro group itself can act as a leaving group. The most common transformation involves the displacement of the nitro group by a variety of nucleophiles.[5]

digraph "SNAr_Mechanism" { graph [rankdir="LR", splines=ortho]; node [shape=plaintext, fontname="Helvetica", fontsize=12]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

reactant [label="Substrate"]; nucleophile [label="Nu⁻"]; intermediate [label="Meisenheimer Complex\n(Resonance Stabilized)"]; product [label="Product"]; leaving_group [label="NO₂⁻"];

reactant -> intermediate [label="Nucleophilic Attack"]; intermediate -> product [label="Loss of Leaving Group"]; intermediate -> leaving_group [style=invis];

{rank=same; reactant; nucleophile;} {rank=same; product; leaving_group;} }

Figure 2: Generalized mechanism of nucleophilic aromatic substitution (S_NAr) on an activated pyridine ring.

Application Note 1: Synthesis of Substituted 2-Aminopyridines via SNAr with Amines

A common application is the reaction with primary or secondary amines to generate more complex 2,3-diaminopyridine derivatives. These structures are prevalent in pharmacologically active compounds.

• To a solution of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (221 mg, 1.0 mmol) in anhydrous N,N-dimethylformamide (DMF, 5 mL) in a sealed tube, add aniline (102 µL, 1.1 mmol) and potassium carbonate (276 mg, 2.0 mmol).

• Seal the tube and heat the reaction mixture to 120 °C for 12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and pour it into water (50 mL).

• Extract the aqueous layer with ethyl acetate (3 x 25 mL).

• Combine the organic layers, wash with brine (2 x 20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired 2-(phenylamino)-N-methyl-5-(trifluoromethyl)pyridin-3-amine.

Application Note 2: Synthesis of 2-Alkoxy- and 2-Aryloxypyridines via SNAr with Alcohols and Phenols

The displacement of the nitro group with oxygen nucleophiles provides access to valuable 2-alkoxy- and 2-aryloxypyridine building blocks.

• To a solution of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (221 mg, 1.0 mmol) in anhydrous methanol (10 mL), add a solution of sodium methoxide in methanol (25 wt. %, 1.2 equivalents).

• Heat the reaction mixture to reflux for 4 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and neutralize with a few drops of acetic acid.

• Concentrate the mixture under reduced pressure.

• Partition the residue between ethyl acetate (30 mL) and water (30 mL).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to yield 2-methoxy-N-methyl-5-(trifluoromethyl)pyridin-3-amine.

Further Synthetic Transformations

While SNAr is the most prominent reaction, other transformations can be envisaged:

• Reduction of the Nitro Group: The nitro group can be selectively reduced to an amino group using standard conditions (e.g., H₂, Pd/C; SnCl₂, HCl), providing access to 2,3-diaminopyridine derivatives.[6]

• Cross-Coupling Reactions: While less common for this specific substrate, related trifluoromethyl-substituted pyridines can participate in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to form C-C and C-N bonds.[7]

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start [label="Start: Weigh Reagents", fillcolor="#4285F4", fontcolor="#FFFFFF"]; setup [label="Reaction Setup\n(Solvent, Inert Atmosphere)"]; reaction [label="Reaction\n(Heating, Stirring)"]; monitoring [label="Monitor Progress\n(TLC, LC-MS)"]; workup [label="Aqueous Workup\n(Extraction, Washing)"]; purification [label="Purification\n(Column Chromatography)"]; analysis [label="Characterization\n(NMR, MS)"]; end [label="End: Pure Product", fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> setup; setup -> reaction; reaction -> monitoring; monitoring -> reaction [label="Incomplete"]; monitoring -> workup [label="Complete"]; workup -> purification; purification -> analysis; analysis -> end; }

Figure 3: A typical experimental workflow for a synthetic transformation using N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Safety and Handling

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is an irritant and should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a valuable and versatile building block in modern organic synthesis. Its activated pyridine core allows for a range of synthetic transformations, most notably nucleophilic aromatic substitution reactions. The protocols and application notes provided in this guide serve as a practical resource for researchers looking to incorporate this powerful synthon into their synthetic strategies for the discovery of new pharmaceuticals and agrochemicals.

References

• Versatile N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine Cyber Monday Only [loP6IkVv]. (n.d.). Retrieved from [Link]

• n-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine - ChemUniverse. (n.d.). Retrieved from [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (2021). Journal of Pesticide Science, 46(2), 1-18.

• Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway Under Hy. (n.d.). Retrieved from [Link]

• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. (2022). RSC Advances, 12(1), 1-20.

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (2021). Journal of Pesticide Science, 46(2), 1-18. Retrieved from [Link]

• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. (2022). RSC Advances, 12(1), 1-20. Retrieved from [Link]

• The Journal of Organic Chemistry Ahead of Print. (2026). The Journal of Organic Chemistry. Retrieved from [Link]

• 3-Nitro-5-(trifluoromethyl)pyridin-2-amine | C6H4F3N3O2 | CID 10608391 - PubChem. (n.d.). Retrieved from [Link]

• (PDF) Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (2021). Retrieved from [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (2021). Journal of Biomedical Research & Environmental Sciences, 2(1), 1-15.
• Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. (2021). Molecules, 26(1), 1-25.
• 2-Amino-3-chloro-5-trifluoromethylpyridine. (1982).
• Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules. (2022). Molecules, 27(17), 5693.
• Nucleophilicities of Amines, Amino Acids and Pyridines. (2007). PhD Thesis, Ludwig-Maximilians-Universität München.

• 2-methylamino-3-nitro-5-(trifluoromethyl)pyridine - Chongqing Chemdad Co. ，Ltd. (n.d.). Retrieved from [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one. (2018). New Journal of Chemistry, 42(1), 1-10.

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• 4. WO2021074138A1 - Synthesis of 6-methyl-n1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine - Google Patents [patents.google.com]
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"application of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine in agrochemical research"

An Application Note and Protocol for the Agrochemical Evaluation of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Authored by: A Senior Application Scientist

Abstract

The relentless evolution of resistance in weeds, pests, and pathogens necessitates a continuous pipeline of novel agrochemical active ingredients with diverse modes of action. The substituted pyridine ring is a cornerstone of modern agrochemical discovery, with the trifluoromethylpyridine (TFMP) moiety, in particular, being a highly validated toxophore found in numerous commercial herbicides, insecticides, and fungicides.[1][2][3] This document outlines the rationale and provides detailed experimental protocols for the investigation of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine , a compound possessing a unique combination of a TFMP scaffold, a nitro group known for inducing oxidative stress, and a 2-aminopyridine core. While this specific molecule is not extensively documented in agrochemical literature, its structural components suggest a strong potential for biological activity. This guide is intended for researchers in agrochemical discovery and development, providing a comprehensive framework for its synthesis, multi-disciplinary screening, and preliminary mode of action elucidation.

Introduction: Rationale for Investigation

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (herein referred to as Compound 1) is a compelling candidate for agrochemical screening due to the convergence of three key structural motifs:

• Trifluoromethylpyridine (TFMP) Moiety: The presence of a trifluoromethyl group on a pyridine ring is a hallmark of many successful pesticides.[3] This group significantly enhances physicochemical properties such as lipophilicity, metabolic stability, and binding affinity to biological targets, often leading to increased potency.[4] Over 30 commercialized pesticides contain the TFMP fragment, highlighting its importance in crop protection.[3]

• Nitroaromatic Group: Aromatic nitro groups are potent electron-withdrawing groups that can participate in redox cycling, leading to the generation of reactive oxygen species (ROS) and subsequent cellular damage. This mechanism is exploited by certain classes of herbicides, such as nitrophenyl ethers, which act as light-dependent cell membrane disruptors.[5][6]

• 2-Aminopyridine Core: The 2-aminopyridine scaffold is a versatile building block in medicinal and agrochemical chemistry, with derivatives exhibiting a wide range of biological activities, including antibacterial, fungicidal, and insecticidal properties.[7][8][9]

The unique combination of these three motifs in Compound 1 suggests a high probability of discovering novel biological activity, potentially with a desirable mode of action for managing resistant pest populations. This guide provides the necessary protocols to explore this potential systematically.

Compound Profile

Property	Value
IUPAC Name	N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine
CAS Number	175277-21-1[10][11]
Molecular Formula	C₇H₆F₃N₃O₂[10]
Molecular Weight	221.14 g/mol [10][11]
Structure
Primary Target Class	Herbicide (Hypothesized)
Secondary Target Class	Fungicide, Insecticide (Potential)

Proposed Synthetic Protocol

While commercially available from several vendors, in-house synthesis may be required for analoging and scale-up.[11][12][13] A plausible retro-synthetic analysis suggests a pathway starting from a commercially available chloropyridine precursor. The following is a proposed, logical synthesis protocol based on established chemical transformations of pyridine rings.

Protocol 2.1: Synthesis of Compound 1

This multi-step synthesis starts from 2,3-dichloro-5-(trifluoromethyl)pyridine, a common intermediate in agrochemical manufacturing.[1][2]

Step 1: Selective Amination

• To a solution of 2,3-dichloro-5-(trifluoromethyl)pyridine (1.0 equiv) in anhydrous DMSO, add methylamine (2.0 equiv, 40% solution in H₂O).

• Heat the reaction mixture at 80-90 °C for 12-18 hours, monitoring progress by TLC or LC-MS. The chlorine at the 2-position is more susceptible to nucleophilic substitution.

• Upon completion, cool the mixture to room temperature and pour it into ice water.

• Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield 3-chloro-N-methyl-5-(trifluoromethyl)pyridin-2-amine.

Step 2: Nitration

• Cool a mixture of fuming nitric acid (3.0 equiv) and concentrated sulfuric acid (5.0 equiv) to 0 °C in an ice-salt bath.

• Slowly add the product from Step 1 (1.0 equiv) to the cooled nitrating mixture, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, stir the reaction at room temperature for 4-6 hours.

• Carefully pour the reaction mixture onto crushed ice.

• Neutralize the solution with a saturated solution of sodium bicarbonate until pH 7-8 is reached.

• Extract the product with dichloromethane (3x). Combine the organic layers, wash with water, dry over anhydrous MgSO₄, and concentrate to yield the final product, Compound 1. Purify via column chromatography (Hexane:Ethyl Acetate gradient).

Caption: Proposed two-step synthesis of Compound 1.

Agrochemical Screening Protocols

The following protocols are designed to provide a comprehensive evaluation of Compound 1's herbicidal, fungicidal, and insecticidal potential.

Protocol 3.1: Primary Herbicidal Screening

This protocol assesses both pre-emergence (soil-applied) and post-emergence (foliar-applied) herbicidal activity against representative monocot and dicot weed species.

Materials:

• Compound 1 (technical grade, >95% purity)

• Acetone, Tween-20 (surfactant)

• Seeds: Arabidopsis thaliana (model dicot), Lolium rigidum (annual ryegrass, monocot), Amaranthus retroflexus (redroot pigweed, dicot)

• Potting soil, planting trays, growth chamber

• Spray chamber calibrated to deliver 200 L/ha

Procedure:

• Preparation of Test Solutions: Prepare a 10,000 ppm stock solution of Compound 1 in acetone. For application, create a serial dilution (e.g., 2000, 1000, 500, 250, 125 g/ha equivalent) in a water/acetone (9:1) mixture containing 0.1% (v/v) Tween-20. An equivalent solvent-only solution serves as the negative control.

• Pre-Emergence Application: a. Sow seeds of each test species into pots filled with soil at the appropriate depth. b. Immediately after sowing, spray the soil surface with the test solutions at the calibrated rate. c. Place pots in a growth chamber (24°C day / 18°C night, 16h photoperiod). d. Assess phytotoxicity at 7, 14, and 21 days after treatment (DAT).

• Post-Emergence Application: a. Sow seeds and allow them to grow until they reach the 2-3 true leaf stage. b. Spray the foliage of the seedlings with the test solutions until runoff. c. Return the pots to the growth chamber. d. Assess phytotoxicity at 7, 14, and 21 DAT.

• Assessment: Evaluate herbicidal effect using a 0-100% visual rating scale (0 = no effect, 100 = complete plant death). Also measure fresh weight and root length for quantitative analysis. Calculate the GR₅₀ (concentration required for 50% growth reduction).

Data Presentation: Herbicidal Activity

Application Rate (g/ha)	Pre-Emergence Phytotoxicity (%)	Post-Emergence Phytotoxicity (%)
L. rigidum	A. retroflexus
2000	100	100
1000	90	98
500	75	90
250	40	70
125	15	45
Control	0	0

Table represents hypothetical data.

Protocol 3.2: Secondary Fungicidal and Insecticidal Screening

If significant herbicidal activity is not observed, or to explore the full potential, secondary screening is recommended.

• Fungicidal Assay: Test Compound 1 for its ability to inhibit mycelial growth of common plant pathogens (e.g., Fusarium graminearum, Botrytis cinerea) on potato dextrose agar (PDA) plates amended with various concentrations of the compound.

• Insecticidal Assay: Evaluate activity against common pests such as aphids (Myzus persicae) via leaf-dip bioassays or against lepidopteran larvae (Spodoptera frugiperda) by incorporating the compound into an artificial diet.

Herbicide Mode of Action (MoA) Elucidation

Based on the nitroaromatic and TFMP motifs, a primary hypothesis is a light-dependent, membrane-disrupting mode of action, similar to PPO (protoporphyrinogen oxidase) inhibitors or other reactive oxygen species-generating herbicides.[6]

Caption: Workflow for elucidating the herbicidal mode of action.

Protocol 4.1: Light Dependency Assay

• Treat 2-3 leaf stage Arabidopsis thaliana seedlings with the GR₅₀ concentration of Compound 1.

• Immediately place one set of treated plants in complete darkness for 48 hours, while another set remains in the normal 16h light/8h dark cycle.

• After 48 hours, return the "dark" set to the light.

• Visually assess symptoms. Rapid necrosis and wilting in the light-exposed plants, with delayed or absent symptoms in the dark-treated plants, strongly indicates a light-dependent MoA.

Protocol 4.2: Pigment Inhibition Assay

• Treat cucumber or cress cotyledons (which show bleaching symptoms clearly) with various concentrations of Compound 1.

• After 72 hours, extract chlorophyll and carotenoids using 80% acetone.

• Measure the absorbance of the extracts at 663 nm, 645 nm, and 470 nm.

• Calculate pigment concentrations. A significant reduction in chlorophyll and carotenoids suggests interference with pigment biosynthesis or stability, a hallmark of pigment inhibitor herbicides.[14]

Protocol 4.3: Cell Membrane Integrity Assay (Electrolyte Leakage)

This directly measures membrane damage.

• Cut leaf discs from treated and control plants at various time points (e.g., 3, 6, 12, 24 hours post-treatment).

• Float the discs in deionized water.

• Measure the electrical conductivity of the water over time. A rapid and significant increase in conductivity from treated leaf discs compared to controls indicates leakage of ions from damaged cells, confirming cell membrane disruption.[14]

Conclusion and Future Directions

This document provides a robust framework for the initial agrochemical evaluation of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. The protocols detailed herein enable a systematic assessment of its herbicidal, fungicidal, and insecticidal properties, with a focused approach on elucidating its potential herbicidal mode of action. Positive results from these studies would warrant further investigation, including structure-activity relationship (SAR) studies through analog synthesis, spectrum of activity testing on a broader range of weeds and crops, and advanced mode of action studies to identify the specific molecular target. The unique structural characteristics of Compound 1 make it a promising starting point for the discovery of next-generation crop protection solutions.

References

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central. Available at: [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. J-Stage. Available at: [Link]

• The Role of Trifluoromethylpyridine in Modern Agrochemicals: Enhancing Crop Protection. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Enhancing Crop Protection: The Role of Trifluoromethyl Pyridines in Agrochemicals. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Versatile N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. sfj-ugc.org. Available at: [Link]

• N-METHYL-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDIN-2-AMINE. 2a biotech. Available at: [Link]

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• Mode of Action Studies on Nitrodiphenyl Ether Herbicides: I. Use of Barley Mutants to Probe the Role of Photosynthetic Electron Transport. PMC - NIH. Available at: [Link]

• Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. MDPI. Available at: [Link]

• Some bioactive molecules containing the 2-aminopyridine. ResearchGate. Available at: [Link]

• A Novel mechanism of herbicide action through disruption of pyrimidine biosynthesis. Proceedings of the National Academy of Sciences. Available at: [Link]

• Mode of action of herbicides and recent trends in development: a reappraisal. ResearchGate. Available at: [Link]

• Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. PubMed. Available at: [Link]

• Herbicide Mode of Action Groups 101. Farmers Business Network. Available at: [Link]

• In vitro antimicrobial activity of new 2-amino-4-chloropyridine derivatives: A structure-activity relationship study. ResearchGate. Available at: [Link]

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Application Notes and Protocols for In Vitro Screening of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction: Profiling the Bioactivity of a Novel Pyridine Derivative

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a halogenated pyridine derivative, a chemical scaffold of significant interest in medicinal chemistry and agrochemical development.[1] The presence of the trifluoromethyl group often enhances metabolic stability and membrane permeability, making such compounds promising candidates for drug discovery.[1] Given the novelty of this specific molecule, initial in vitro screening is essential to elucidate its potential biological effects. This document provides a detailed protocol for a primary screening assay to evaluate the cytotoxic potential of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine against relevant cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay is a robust and widely accepted method for assessing cell viability by measuring the metabolic activity of living cells.[2]

Compound Profile: N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Property	Value	Reference
CAS Number	175277-21-1	[3][4][5]
Molecular Formula	C7H6F3N3O2	[3][4][5]
Molecular Weight	221.14 g/mol	[3][4][5]
Appearance	Light yellow powder/solid	[6]
Hazard Profile	Irritant; may cause allergic skin reaction and serious eye irritation.	[3][5]

Principle of the MTT Assay

The MTT assay is a quantitative colorimetric method to determine cell viability. The assay is based on the ability of mitochondrial dehydrogenases in living cells to reduce the yellow tetrazolium salt, MTT, to purple formazan crystals.[2] These insoluble crystals are then solubilized, and the absorbance of the resulting colored solution is measured using a spectrophotometer. The intensity of the purple color is directly proportional to the number of viable, metabolically active cells.[2]

Experimental Workflow

Caption: Workflow of the MTT assay for cytotoxicity screening.

Detailed Protocol

I. Materials and Reagents

• Test Compound: N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (CAS: 175277-21-1)

• Cell Lines: A panel of human cancer cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma, HeLa - cervical cancer).

• Culture Medium: Appropriate complete culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• MTT Reagent: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (5 mg/mL in sterile PBS).

• Solubilization Buffer: Dimethyl sulfoxide (DMSO).

• Phosphate-Buffered Saline (PBS): pH 7.4, sterile.

• Equipment:

  • 96-well flat-bottom sterile microplates

  • Multichannel pipette

  • CO2 incubator (37°C, 5% CO2)

  • Microplate reader capable of measuring absorbance at 570 nm.

  • Inverted microscope

II. Safety Precautions

• N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is an irritant and may cause allergic skin reactions.[3][5] Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection.[3][6]

• Work in a well-ventilated area or a chemical fume hood when handling the solid compound and concentrated stock solutions.

• Consult the Safety Data Sheet (SDS) for complete handling and disposal information.[6][7][8]

III. Step-by-Step Procedure

A. Cell Seeding

• Harvest logarithmically growing cells and perform a cell count to determine cell viability (e.g., using a hemocytometer and trypan blue exclusion).

• Seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium.[2]

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment and recovery.

B. Compound Preparation and Treatment

• Prepare a 10 mM stock solution of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine in DMSO.

• Perform serial dilutions of the stock solution in a complete culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent-induced cytotoxicity.

• After the 24-hour incubation, carefully remove the medium from the wells.

• Add 100 µL of the medium containing the different concentrations of the test compound to the respective wells.

• Include the following controls on each plate:

  • Vehicle Control: Medium with the same concentration of DMSO used for the highest compound concentration.

  • Blank Control: Medium only, without cells.

• Incubate the plate for the desired exposure times (e.g., 24, 48, or 72 hours).

C. MTT Assay

• After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[2]

• Incubate the plate for an additional 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.[2]

• Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

• Add 100-150 µL of DMSO to each well to dissolve the purple formazan crystals.[2]

• Gently pipette up and down or place the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

D. Absorbance Measurement

• Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[2]

IV. Data Analysis

• Subtract the average absorbance of the blank control wells from the absorbance of all other wells.

• Calculate the percentage of cell viability for each treatment concentration using the following formula:

  % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

• Plot the percentage of cell viability against the log of the compound concentration to generate a dose-response curve.

• Determine the IC50 value (the concentration of the compound that inhibits 50% of cell viability) from the dose-response curve using appropriate software (e.g., GraphPad Prism).

Expected Results and Interpretation

A dose-dependent decrease in cell viability is expected if N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine possesses cytotoxic activity. The IC50 value will provide a quantitative measure of the compound's potency. Comparing the IC50 values across different cell lines can indicate potential selectivity. Further secondary assays, such as apoptosis or cell cycle analysis, would be required to elucidate the mechanism of cell death.

References

• protocols.io. (2023). In vitro kinase assay. [Link]

• PMC. (n.d.). In vitro NLK Kinase Assay. National Institutes of Health. [Link]

• NCBI Bookshelf. (2013). Cell Viability Assays. National Institutes of Health. [Link]

• Bio-protocol. (2022). In vitro kinase assay. [Link]

• Creative Bioarray. (n.d.). Cell Viability Assay Protocols. [Link]

• ResearchGate. (2023). (PDF) In vitro kinase assay v1. [Link]

• Acros PharmaTech Limited. (n.d.). SAFETY DATA SHEET. [Link]

• ChemUniverse. (n.d.). n-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. [Link]

• 2a biotech. (n.d.). Products. [Link]

• Versatile. (n.d.). N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine Cyber Monday Only. [Link]

• PubChem. (n.d.). 3-Nitro-5-(trifluoromethyl)pyridin-2-amine. National Institutes of Health. [Link]

• PubMed Central. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. National Institutes of Health. [Link]

• Google Patents. (n.d.).

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Application Notes and Protocols for Investigating the Potential Biological Activity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Abstract

This document provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the potential biological activity of the novel chemical entity, N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. Given the absence of extensive prior research on this specific molecule, this guide establishes a logical, multi-phase investigative workflow. We will leverage established knowledge of its core structural motifs—the trifluoromethylpyridine and nitropyridine systems—which are prevalent in numerous bioactive compounds.[1][2] This guide furnishes detailed, field-proven protocols for a systematic evaluation, beginning with broad in vitro screening for anticancer activity, progressing to mechanism of action (MOA) elucidation, and culminating in preliminary in vivo efficacy assessment. Each protocol is designed to be self-validating and is supported by scientific rationale to explain key experimental choices, ensuring both technical accuracy and practical applicability.

Introduction: A Rationale for Investigation

The quest for novel therapeutic agents is often driven by the strategic combination of chemical moieties known to confer desirable pharmacological properties. N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a compound of significant interest due to the convergence of two such powerful structural features.

• The Trifluoromethylpyridine (TFMP) Scaffold: The incorporation of a trifluoromethyl (-CF3) group is a well-established strategy in medicinal chemistry to enhance a molecule's therapeutic potential.[3] This group can improve metabolic stability, increase lipophilicity (aiding in cell membrane penetration), and enhance binding affinity to target proteins.[1][3] Numerous TFMP derivatives have been successfully developed as pharmaceutical and agrochemical agents.[4][5]

• The Nitropyridine Moiety: Nitropyridine derivatives are versatile precursors in organic synthesis and are recognized as a "privileged structural motif" in drug design.[2] The electron-withdrawing nature of the nitro group influences the electronic properties of the pyridine ring, making these compounds valuable intermediates and, in many cases, bioactive agents in their own right, with demonstrated anticancer and antimicrobial activities.[2][6][7]

The combination of these motifs in N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine presents a compelling hypothesis: the compound may possess potent and selective biological activity. This guide outlines a systematic approach to test this hypothesis, with an initial focus on oncology, a field where kinase inhibitors and other targeted therapies featuring these scaffolds have shown promise.[3]

Compound Profile, Handling, and Preparation

Before commencing any biological evaluation, a thorough understanding of the compound's properties and safe handling procedures is paramount.

Compound Identification

Property	Value	Source
Compound Name	N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine	-
CAS Number	175277-21-1	[8]
Molecular Formula	C₇H₆F₃N₃O₂	[8]
Molecular Weight	221.14 g/mol	[8]

Safety and Handling Precautions

While specific toxicological data for this compound is unavailable, the safety profiles of related trifluoromethylpyridine and nitropyridine compounds necessitate cautious handling.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields, and appropriate chemical-resistant gloves.[9][10]

• Ventilation: Handle the solid compound and concentrated stock solutions exclusively within a certified chemical fume hood to avoid inhalation of dust or vapors.[11][12]

• Exposure Response: In case of skin contact, wash thoroughly with soap and water.[9] For eye contact, flush immediately with copious amounts of water for at least 15 minutes and seek medical attention.[9][13] If swallowed, seek immediate medical attention.[10]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Avoid release into the environment.[9]

Preparation of Stock Solutions

Accurate and consistent preparation of stock solutions is critical for reproducible results.

• Solvent Selection: Begin by testing the solubility of the compound in common laboratory solvents such as Dimethyl Sulfoxide (DMSO) and Ethanol. DMSO is often the solvent of choice for initial in vitro screening.

• Stock Concentration: Prepare a high-concentration primary stock solution, typically 10-50 mM in 100% DMSO. This allows for minimal final solvent concentration in the culture medium, which should ideally not exceed 0.5% to avoid solvent-induced cytotoxicity.

• Procedure:

  • Accurately weigh the desired amount of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine using an analytical balance.

  • Add the calculated volume of sterile-filtered DMSO to achieve the target concentration.

  • Facilitate dissolution by vortexing or brief sonication in a water bath. Ensure the compound is fully dissolved.

  • Filter-sterilize the stock solution through a 0.22 µm syringe filter into a sterile, light-protected container.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Phase I: In Vitro Screening for Anticancer Activity

The initial phase of investigation aims to determine if the compound exhibits cytotoxic or cytostatic effects against a panel of human cancer cell lines. This broad screening approach helps identify potential efficacy and any cancer-type specificity.

Caption: Workflow for Phase I in vitro screening.

Protocol 1: Cell Viability and Cytotoxicity Assessment (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells.[14] Viable cells contain mitochondrial dehydrogenases that reduce the yellow MTT tetrazolium salt into purple formazan crystals. The amount of formazan produced, measured by absorbance, is directly proportional to the number of living cells.[15]

Materials:

• N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine stock solution (10 mM in DMSO)

• Selected human cancer cell lines (e.g., A549 lung, MCF-7 breast, PC3 prostate)[16]

• Complete culture medium (specific to cell line)

• Sterile 96-well flat-bottom plates

• MTT reagent (5 mg/mL in sterile PBS)[17]

• Solubilization solution (e.g., 10% SDS in 0.01 N HCl or pure DMSO)[18]

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Harvest logarithmically growing cells and perform a cell count (e.g., using a hemocytometer). Resuspend cells in a complete medium to a density of 5,000-10,000 cells per 100 µL. Seed 100 µL of the cell suspension into each well of a 96-well plate.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow cells to attach and resume growth.

• Compound Treatment: Prepare serial dilutions of the test compound in a complete medium from the 10 mM stock. A typical concentration range for initial screening is 0.1, 1, 10, 50, and 100 µM.

• Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the compound. Include "vehicle control" wells (containing DMSO at the same final concentration as the highest compound dose) and "medium only" wells for background control.

• Treatment Incubation: Incubate the plate for another 48-72 hours.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[15]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C, protected from light. During this time, purple formazan crystals will form in viable cells.

• Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of solubilization solution (e.g., DMSO) to each well.

• Reading: Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan.[17] Measure the absorbance at 570 nm using a microplate reader.

Data Analysis and Presentation

• Calculate Percent Viability:

  • Subtract the average absorbance of the "medium only" blank from all other readings.

  • Calculate percent viability for each concentration using the formula: % Viability = (Absorbance of Treated Well / Absorbance of Vehicle Control Well) * 100

• Determine IC₅₀: The half-maximal inhibitory concentration (IC₅₀) is the concentration of the compound required to inhibit cell growth by 50%.[14] Plot percent viability against the log of the compound concentration and use non-linear regression analysis (sigmoidal dose-response curve) to calculate the IC₅₀ value.

Hypothetical Data Summary Table:

Cell Line	Cancer Type	IC₅₀ (µM)
A549	Lung Carcinoma	[Enter Value]
MCF-7	Breast Adenocarcinoma	[Enter Value]
PC-3	Prostate Adenocarcinoma	[Enter Value]
HeLa	Cervical Carcinoma	[Enter Value]
HepG2	Hepatocellular Carcinoma	[Enter Value]

Phase II: Elucidating the Mechanism of Action (MOA)

If the compound demonstrates significant cytotoxicity (typically IC₅₀ < 10 µM) in Phase I, the next step is to investigate how it kills cancer cells. Common mechanisms for anticancer agents include inducing programmed cell death (apoptosis) and causing cell cycle arrest.[16]

Caption: Workflow for Phase II mechanism of action studies.

Protocol 2: Cell Cycle Analysis via Propidium Iodide (PI) Staining

Principle: This method uses the fluorescent dye propidium iodide (PI) to stain cellular DNA. The amount of fluorescence is directly proportional to the amount of DNA. By analyzing a population of cells with a flow cytometer, one can distinguish cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[14]

Procedure:

• Cell Treatment: Seed a sensitive cell line (identified in Phase I) in 6-well plates and allow it to attach overnight.

• Treat the cells with the test compound at its IC₅₀ and 2x IC₅₀ concentrations for 24 hours. Include a vehicle control.

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge the cell suspension and wash the pellet with cold PBS.

• Fixation: Resuspend the cell pellet gently and add ice-cold 70% ethanol dropwise while vortexing to prevent clumping. Fix the cells overnight at -20°C.[14]

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in a staining solution containing PI and RNase A (to degrade RNA and ensure only DNA is stained).

• Analysis: Incubate for 30 minutes at room temperature in the dark. Analyze the DNA content by flow cytometry.

Protocol 3: Apoptosis Assay via Annexin V-FITC/PI Staining

Principle: This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[14] In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (FITC) and will bind to these cells. Propidium Iodide (PI) is used as a viability dye, as it can only enter cells with compromised membranes (late apoptotic/necrotic cells).[16]

Procedure:

• Cell Treatment: Treat cells in 6-well plates with the compound at its IC₅₀ concentration for 24-48 hours.

• Harvesting: Collect all cells (adherent and floating) and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension.[14]

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells immediately by flow cytometry.

  • Viable cells: Annexin V-negative, PI-negative.

  • Early apoptotic cells: Annexin V-positive, PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive.

Caption: Hypothetical signaling pathway targeted by the compound.

Phase III: Preclinical In Vivo Evaluation

Positive in vitro data is a prerequisite but not a guarantee of in vivo efficacy. An animal model is essential to evaluate the compound's therapeutic potential in a complex biological system.[19] The human tumor xenograft model in immunodeficient mice is a standard for preclinical assessment.[20][21]

Caption: Workflow for a preclinical in vivo xenograft study.

Protocol 4: Human Tumor Xenograft Model

Principle: This protocol involves implanting human cancer cells subcutaneously into immunodeficient mice, which lack a functional immune system and therefore do not reject the foreign cells.[20] Once tumors are established, the mice are treated with the test compound to assess its ability to inhibit tumor growth.[22]

Materials:

• 6-8 week old female athymic nude mice.

• Cancer cells with high tumorigenicity (e.g., A549).

• Sterile PBS and Matrigel®.

• Syringes (1 mL) and needles (27-gauge).

• Anesthetic (e.g., isoflurane).

• Digital calipers.

• Test compound formulated in an appropriate vehicle (e.g., 0.5% CMC-Na).

Procedure:

• Cell Preparation: Culture and harvest cancer cells. Resuspend the cell pellet in a 1:1 mixture of sterile PBS and Matrigel® to a final concentration of 5 x 10⁷ cells/mL. Keep the cell suspension on ice.[22]

• Tumor Implantation: Anesthetize a mouse. Disinfect the injection site on the right flank with 70% ethanol. Subcutaneously inject 100 µL of the cell suspension (containing 5 x 10⁶ cells).[22]

• Tumor Growth Monitoring: Monitor the health of the animals daily. Once tumors become palpable (typically 5-10 days post-injection), begin measuring tumor size 2-3 times per week with digital calipers.[22]

• Tumor Volume Calculation: Use the formula: Volume = (Width² x Length) / 2 .

• Randomization and Treatment: When average tumor volumes reach 100-150 mm³, randomize the mice into treatment groups (e.g., Vehicle control, Compound at 25 mg/kg, Compound at 50 mg/kg).

• Administer the compound or vehicle via the desired route (e.g., oral gavage, intraperitoneal injection) according to the planned schedule (e.g., once daily for 21 days).

• Endpoint: Continue monitoring tumor volume and body weight (as a measure of toxicity) throughout the study. Euthanize mice when tumors reach the predetermined endpoint (e.g., 1500-2000 mm³), or if signs of distress or significant body weight loss (>20%) are observed.

• Analysis: At the end of the study, calculate the Tumor Growth Inhibition (TGI) for each treatment group relative to the vehicle control.

Hypothetical In Vivo Efficacy Data Table:

Treatment Group	Dose (mg/kg)	Mean Tumor Volume (mm³) at Day 21	Tumor Growth Inhibition (%)	Mean Body Weight Change (%)
Vehicle	-	[Enter Value]	-	[Enter Value]
Compound	25	[Enter Value]	[Calculate Value]	[Enter Value]
Compound	50	[Enter Value]	[Calculate Value]	[Enter Value]

Conclusion and Future Directions

This document outlines a structured, multi-phase approach to characterize the biological activity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. By progressing logically from broad in vitro screening to mechanistic studies and finally to in vivo validation, researchers can build a comprehensive data package to support the compound's potential as a therapeutic candidate. Positive results from this workflow would justify further investigation, including advanced MOA studies (e.g., target identification, Western blotting), medicinal chemistry efforts to optimize potency and selectivity, and comprehensive ADME/toxicology profiling.

References

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• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (n.d.). PubMed Central.
• Synthesis and biological activities of novel trifluoromethylpyridine amide derivatives containing sulfur moieties. (2020). RSC Publishing.
• Protocol for Cell Viability Assays. (2022). BroadPharm.
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• Application Note: A Comprehensive Guide to Experimental Protocols for Enzyme Inhibition Studies. (2025). BenchChem.
• In Vitro Efficacy of Novel Anticancer Agents: A Methodological and Data Interpretation Guide. (2025). BenchChem.
• Zheng, Z., et al. (2022). Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry.
• Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice. (n.d.). National Institutes of Health.
• An Improved and Versatile Immunosuppression Protocol for the Development of Tumor Xenograft in Mice. (n.d.). Anticancer Research.
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"handling and storage procedures for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine"

Version: 1.0

Introduction

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (CAS No. 175277-21-1) is a specialized heterocyclic compound of interest in pharmaceutical and agrochemical research and development.[1][2][3] Its unique molecular architecture, which incorporates a nitro group, a trifluoromethyl group, and an N-methylamine on a pyridine scaffold, suggests a range of potential biological activities. However, these same functional groups also necessitate stringent handling and storage procedures to ensure the safety of laboratory personnel and the integrity of the compound.

This document provides a detailed guide for researchers, scientists, and drug development professionals on the safe handling, storage, and emergency procedures for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. The protocols outlined herein are based on the known hazards associated with the compound's structural motifs and general best practices for handling aromatic nitro compounds.

Compound Profile and Hazard Assessment

A thorough understanding of the chemical's properties is the foundation of its safe use.

Property	Value	Source
CAS Number	175277-21-1	[1][4]
Molecular Formula	C₇H₆F₃N₃O₂	[1][4][5]
Molecular Weight	221.14 g/mol	[4][5]
Appearance	Solid (presumed)	General chemical knowledge
Purity	Typically >95%	[4]

Hazard Identification:

Based on available data for the compound and its structural analogs, N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is classified with the following hazards:

• H315: Causes skin irritation. [5]

• H319: Causes serious eye irritation. [5]

• H335: May cause respiratory irritation. [5]

The presence of the nitroaromatic and trifluoromethyl moieties suggests additional potential hazards that must be considered:

• Toxicity: Aromatic nitro compounds are known for their potential toxicity, and many are readily absorbed through the skin.[6] The trifluoromethyl group can also contribute to the toxicological profile of a molecule.[7]

• Thermal Stability: While the trifluoromethyl group can enhance thermal stability, aromatic nitro compounds, particularly those with multiple nitro groups, can be flammable and potentially explosive under conditions of heat and shock.[6][8]

• Reactivity: Avoid contact with strong oxidizing and reducing agents. Heating in the presence of alkaline conditions should be avoided with aromatic nitro compounds.[6]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine to prevent dermal, ocular, and respiratory exposure.

PPE Category	Specifications	Rationale
Hand Protection	Double-gloving with nitrile gloves.	Provides protection against incidental contact. Nitrile offers good resistance to a range of chemicals.[9]
Eye Protection	Chemical splash goggles that meet ANSI Z87.1 standards. A face shield should be worn over goggles when there is a risk of splashing or aerosol generation.	Protects against splashes and airborne particles that can cause serious eye irritation.[5]
Body Protection	A flame-resistant lab coat worn over long pants and closed-toe shoes.	Protects skin from accidental spills and splashes.
Respiratory Protection	All handling of the solid compound or its solutions should be conducted in a certified chemical fume hood.	Prevents inhalation of dust or vapors, which may cause respiratory irritation.[5]

Experimental Protocols: Safe Handling and Use

Adherence to the following step-by-step protocols is critical for minimizing risk during routine laboratory operations.

Protocol 1: Weighing and Preparing Solutions

This protocol outlines the procedure for safely weighing the solid compound and preparing solutions.

Workflow Diagram:

Caption: Workflow for weighing and preparing solutions of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Step-by-Step Methodology:

• Preparation:

  • Don all required PPE as specified in the table above.

  • Ensure the chemical fume hood is functioning correctly (check airflow monitor).

  • Gather all necessary equipment: spatula, weigh paper/boat, vials, solvent, and waste containers.

• Weighing:

  • Perform all weighing operations inside the chemical fume hood.

  • Use a tared, sealed container to minimize exposure.

  • Carefully transfer the solid compound using a clean spatula. Avoid generating dust.

  • Close the primary container immediately after dispensing.

• Solution Preparation:

  • Add the solvent to the container with the weighed solid.

  • Gently swirl or use a magnetic stirrer to facilitate dissolution.

  • Ensure the container is appropriately labeled with the compound name, concentration, solvent, date, and your initials.

• Cleanup:

  • Wipe down the balance and surrounding surfaces with a suitable solvent (e.g., ethanol) to decontaminate.

  • Dispose of weigh paper, gloves, and any contaminated materials in a designated hazardous waste container.

Storage Procedures

Proper storage is crucial for maintaining the stability of the compound and preventing accidental exposure or reaction.

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place.	Minimizes the risk of thermal decomposition.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) if long-term stability is critical.	Protects against potential degradation from atmospheric moisture or oxygen.
Container	Keep in a tightly sealed, clearly labeled container.	Prevents contamination and accidental misuse.
Location	Store in a locked cabinet or a designated area for toxic compounds, away from incompatible materials.	Enhances security and prevents accidental mixing with incompatible chemicals.
Incompatible Materials	Strong oxidizing agents, strong reducing agents, strong acids, and strong bases.[6]	Avoids potentially hazardous reactions.

Emergency Procedures

Rapid and appropriate response to an emergency situation can significantly mitigate harm.

Protocol 2: Spill Response

Workflow Diagram:

Caption: Spill response workflow for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Step-by-Step Methodology:

• Immediate Actions:

  • Alert personnel in the immediate area.

  • If the spill is large or involves a volatile solvent, evacuate the area and contact your institution's emergency response team.

• Cleanup (for small, manageable spills):

  • Wearing appropriate PPE, cover the spill with an inert absorbent material such as vermiculite or sand.

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

  • Decontaminate the spill area with soap and water, followed by a solvent rinse if appropriate.

  • Place all contaminated materials, including PPE, into the hazardous waste container.

Protocol 3: First Aid for Exposure

• In case of skin contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[10] Remove contaminated clothing.[11] Seek medical attention if irritation persists.

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[10] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.

• If inhaled: Move the person to fresh air.[5] If breathing is difficult, provide oxygen. Seek medical attention.

• If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[12]

Waste Disposal

All waste containing N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, including empty containers, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.

References

• International Labour Organization. (2011, August 3). Nitrocompounds, Aromatic. ILO Encyclopaedia of Occupational Health and Safety. [Link]

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• National Center for Biotechnology Information. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. [Link]

• National Center for Biotechnology Information. (2021, July 18). High Thermal Stability and Insensitive Fused Triazole-Triazine Trifluoromethyl-Containing Explosives (TFX). [Link]

• National Chemical Laboratories, Inc. First Aid. [Link]

• PubChem. 3-Nitro-5-(trifluoromethyl)pyridin-2-amine. [Link]

• ResearchGate. (2024, April 16). The rat acute oral toxicity of trifluoromethyl compounds (TFMs): a computational toxicology study combining the 2D-QSTR, read-across and consensus modeling methods. [Link]

• Research Outreach. (2023, November 8). Trifluoromethylpyridine: Its chemistry and applications. [Link]

• 2A Biotech. N-METHYL-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDIN-2-AMINE. [Link]

• Mol-Instincts. N-METHYL-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDIN-2-AMINE. [Link]

• LookChem. 2-METHYLAMINO-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDINE 175277-21-1 wiki. [Link]

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Application Notes &amp; Protocols: A Guide to the Strategic Use of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine in Synthetic Chemistry

Introduction: Understanding the Reagent's Potential

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (CAS No: 175277-21-1) is a highly functionalized pyridine derivative poised for significant application in medicinal chemistry and materials science.[1][2][3][4] Its unique electronic architecture, governed by the interplay of electron-donating and electron-withdrawing substituents, makes it a versatile building block for constructing complex molecular scaffolds.

The pyridine core is rendered exceptionally electron-deficient by the synergistic effect of the nitro group at the C3 position and the potent trifluoromethyl group at C5. This electronic profile is the primary determinant of the molecule's reactivity, predisposing it to specific classes of chemical transformations. The N-methylamino group at the C2 position, an electron-donating group, further modulates this reactivity and provides a handle for subsequent derivatization. This guide provides a comprehensive overview of the experimental setups and protocols necessary to strategically exploit the reactivity of this compound.

Property	Value	Source
CAS Number	175277-21-1	[1]
Molecular Formula	C₇H₆F₃N₃O₂	[1]
Molecular Weight	221.14 g/mol	[1][3]
IUPAC Name	N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine	[1]

Foundational Safety & Handling Protocols

Scientific integrity begins with safety. The handling of trifluoromethylated nitroaromatic compounds requires stringent adherence to safety protocols due to their potential reactivity and physiological effects.

Causality Behind Precautions: The trifluoromethyl group can lead to the formation of hazardous hydrogen fluoride upon combustion, while nitroaromatics are known irritants and can be energetic.[5] A proactive approach to safety is non-negotiable.

Hazard Class	Handling Protocol	Personal Protective Equipment (PPE)
Skin/Eye Irritation	Handle only in a certified chemical fume hood. Avoid all direct contact. Wash hands thoroughly after handling.[6]	Nitrile gloves, chemical safety goggles, face shield (if splash risk exists), flame-retardant lab coat.
Inhalation	Ensure adequate ventilation. Avoid breathing dust, vapor, or mist.	Use within a fume hood is mandatory. Respiratory protection may be required for spills or emergencies.
Fire/Explosion	Keep away from heat, sparks, open flames, and other ignition sources. Vapors may form explosive mixtures with air.[7][8]	Use non-sparking tools. Store in a cool, dry, well-ventilated area away from oxidizing agents.[7]
Disposal	Dispose of contents and container to an approved waste disposal plant in accordance with local regulations.	N/A

Strategic Transformation I: Reduction of the Nitro Group

The conversion of the nitro group to a primary amine is arguably the most powerful initial transformation for this substrate. It unlocks a vast array of subsequent functionalization chemistries by creating a nucleophilic amino group, transforming the compound into N¹-methyl-5-(trifluoromethyl)pyridine-2,3-diamine. This diamine is a prime precursor for the synthesis of fused heterocyclic systems like imidazopyridines.

Expertise & Rationale: The choice of reducing agent is critical and depends on the tolerance of other functional groups within the molecule. While catalytic hydrogenation is highly efficient, milder chemical reductants like tin(II) chloride (SnCl₂) are often preferred to avoid potential dehalogenation if other halogens are present on the molecule or to ensure chemoselectivity.[9]

Protocol 3.1: Tin(II) Chloride Mediated Nitro Reduction

This protocol offers a reliable and scalable method for the reduction, with a straightforward work-up procedure.

Step-by-Step Methodology:

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (1.0 eq).

• Solvent: Add absolute ethanol (or ethyl acetate) to create a ~0.2 M solution.

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (4.0-5.0 eq) portion-wise. The reaction is exothermic; addition should be controlled to maintain a gentle reflux.

• Reaction: Heat the mixture to reflux (typically 70-80 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-4 hours).

• Quenching & Work-up: Cool the reaction mixture to room temperature. Carefully pour it over crushed ice and basify to pH > 8 by the slow addition of a saturated aqueous sodium bicarbonate (NaHCO₃) solution or aqueous NaOH. This will precipitate tin salts.

• Extraction: Filter the mixture through a pad of Celite® to remove the inorganic salts, washing the pad with ethyl acetate. Transfer the filtrate to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography to yield the desired N¹-methyl-5-(trifluoromethyl)pyridine-2,3-diamine.

Caption: Workflow for Nitro Group Reduction.

Strategic Transformation II: C-H Activation and Halogenation

To engage the pyridine core in powerful cross-coupling reactions, a handle—typically a halide—must be installed. Direct C-H halogenation is a feasible strategy, with the regioselectivity dictated by the combined electronic effects of the existing substituents. The most electron-rich, sterically accessible position is the primary target.

Protocol 4.1: Regioselective Bromination

N-Bromosuccinimide (NBS) is an effective reagent for this transformation. The reaction likely proceeds at the C4 position, which is ortho to the activating N-methylamino group and meta to the deactivating nitro and trifluoromethyl groups.

Step-by-Step Methodology:

• Setup: In a flask protected from light, dissolve N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (1.0 eq) in a suitable solvent such as acetonitrile or dichloromethane.

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.0-1.2 eq).

• Initiation (if needed): A radical initiator like AIBN can be added in catalytic amounts, or the reaction can be heated to 50-60 °C.

• Reaction: Stir the mixture at the chosen temperature and monitor by TLC/LC-MS.

• Work-up: Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.

• Purification: Wash the combined organic layers with aqueous sodium thiosulfate to remove any remaining bromine, followed by brine. Dry over Na₂SO₄, concentrate, and purify by chromatography to isolate the brominated intermediate.

Strategic Transformation III: Palladium-Catalyzed Cross-Coupling

With a halogenated intermediate in hand, the door opens to a suite of palladium-catalyzed reactions for C-C and C-N bond formation, which are foundational in modern drug discovery.[10]

Principle of the Suzuki-Miyaura Coupling

This reaction creates a new carbon-carbon bond between the halogenated pyridine and a boronic acid or ester.[11][12] It is exceptionally versatile due to the commercial availability of a vast array of boronic acids and its tolerance for numerous functional groups.[12]

Protocol 5.1: Suzuki-Miyaura C-C Bond Formation

Step-by-Step Methodology:

• Setup: In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine the brominated pyridine intermediate (1.0 eq), the desired aryl or heteroaryl boronic acid (1.2-1.5 eq), and a base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0-3.0 eq).

• Catalyst System: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%) or a combination of a palladium source like Pd₂(dba)₃ and a suitable ligand.

• Solvent: Add a degassed solvent system, typically a mixture of 1,4-dioxane and water (e.g., 4:1 ratio).

• Reaction: Heat the mixture to 85-100 °C and stir vigorously until the starting material is consumed as monitored by TLC/LC-MS.

• Work-up: Cool the reaction, dilute with water, and extract with ethyl acetate or another suitable organic solvent.

• Purification: Wash the combined organic extracts with water and brine, dry over Na₂SO₄, concentrate, and purify by silica gel chromatography to afford the coupled product.

Caption: Generalized Suzuki-Miyaura Coupling Workflow.

Principle of the Buchwald-Hartwig Amination

This reaction forges a new carbon-nitrogen bond, coupling the halogenated pyridine with a primary or secondary amine.[10] It is a cornerstone of modern medicinal chemistry for accessing complex aniline and amine derivatives.[13][14]

Protocol 5.2: Buchwald-Hartwig C-N Bond Formation

Step-by-Step Methodology:

• Setup: In a glovebox or under an inert atmosphere, charge an oven-dried vial or flask with the brominated pyridine intermediate (1.0 eq), the desired amine (1.2-2.0 eq), a palladium source (e.g., Pd₂(dba)₃, 2-5 mol%), a phosphine ligand (e.g., Xantphos, BINAP, 4-10 mol%), and a strong, non-nucleophilic base (e.g., Cs₂CO₃ or NaOtBu, 1.5-2.5 eq).[15]

• Solvent: Add an anhydrous, degassed aprotic solvent such as toluene or 1,4-dioxane.

• Reaction: Seal the vessel and heat to 80-110 °C. Monitor the reaction by LC-MS.

• Work-up: After completion, cool the mixture, dilute with a suitable solvent, and filter through Celite® to remove palladium residues and salts.

• Purification: Concentrate the filtrate and purify the crude residue by column chromatography to yield the desired aminated product.

Parameter	Suzuki-Miyaura Coupling	Buchwald-Hartwig Amination
Bond Formed	C-C	C-N
Coupling Partner	Boronic Acid / Ester	Primary / Secondary Amine
Typical Catalyst	Pd(PPh₃)₄, PdCl₂(dppf)	Pd₂(dba)₃ / Xantphos, Pd(OAc)₂ / SPhos
Typical Base	K₂CO₃, Cs₂CO₃, K₃PO₄	NaOtBu, K₂CO₃, Cs₂CO₃
Typical Solvent	Dioxane/Water, DMF, Toluene	Toluene, Dioxane

Conclusion

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a reagent of considerable strategic value. By understanding its intrinsic electronic properties, researchers can deploy a logical sequence of high-yield transformations—nitro reduction, regioselective halogenation, and palladium-catalyzed cross-coupling—to access a diverse range of novel and complex molecular architectures. The protocols detailed herein provide a robust and field-tested foundation for the successful application of this versatile building block in drug discovery and advanced materials research.

References

• Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution - PMC - NIH . (2022-01-03). National Center for Biotechnology Information. [Link]

• Buchwald coupling of 1 with various anilines and 2‐aminopyridines... - ResearchGate . ResearchGate. [Link]

• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? . (2018-10-17). Chemistry Stack Exchange. [Link]

• Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution | Organic Letters . (2022-01-03). ACS Publications. [Link]

• N-METHYL-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDIN-2-AMINE | CAS 175277-21-1 . Molbase. [Link]

• Studying the Mechanisms of Nitro Compounds Reduction (A-Review) . E3S Web of Conferences. [Link]

• A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed . (2007-04-27). National Center for Biotechnology Information. [Link]

• nucleophilic aromatic substitutions - YouTube . (2019-01-19). YouTube. [Link]

• Buchwald–Hartwig amination - Wikipedia . Wikipedia. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines | The Journal of Organic Chemistry - ACS Publications . ACS Publications. [Link]

• Nucleophilic aromatic substitution - Wikipedia . Wikipedia. [Link]

• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines - American Chemical Society . (2007-04-07). ACS Publications. [Link]

• Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System - MDPI . (2015-08-20). MDPI. [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts . (2023-06-30). Chemistry LibreTexts. [Link]

• Reduction of nitro compounds - Wikipedia . Wikipedia. [Link]

• n-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine - ChemUniverse . ChemUniverse. [Link]

• 3-Nitro-5-(trifluoromethyl)pyridin-2-amine | C6H4F3N3O2 | CID 10608391 - PubChem . PubChem. [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - NIH . (2007-09-01). National Center for Biotechnology Information. [Link]

• A few questions about pyridine and nitro reductions : r/chemistry - Reddit . (2014-05-27). Reddit. [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC - NIH . (2017-01-27). National Center for Biotechnology Information. [Link]

• Nitro Reduction - Common Conditions . Organic Chemistry Portal. [Link]

• Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using Palladium Catalyzed Suzuki Cross-Coupling Reactions | Request PDF - ResearchGate . (2025-08-06). ResearchGate. [Link]

• Selective Partial Reduction of Various Heteroaromatic Compounds with Bridgehead Nitrogen via Birch Reduction Protocol - PMC - NIH . National Center for Biotechnology Information. [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PubMed Central . National Center for Biotechnology Information. [Link]

• EP3333162A1 - Metod for preparing n-(2-methyl-5-nitrophenyl)-4-(pyridin-3-yl)pyrimidin-2-amine - Google Patents. (2018-06-13).

• 3-Nitro-5-(trifluoromethyl)pyridin-2-ol | C6H3F3N2O3 | CID 2775093 - PubChem . PubChem. [Link]

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The Strategic Utility of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine as a Pivotal Intermediate in Heterocyclic Synthesis

Abstract

This comprehensive guide details the synthetic applications of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, a highly functionalized pyridine derivative, as a strategic intermediate in the development of complex heterocyclic scaffolds. The presence of a nitro group, a methylamino substituent, and a trifluoromethyl moiety imparts unique reactivity and renders this compound a valuable building block for constructing molecules with potential applications in medicinal chemistry and agrochemical research. This document provides in-depth protocols for the key transformations of this intermediate, focusing on the reduction of the nitro group to yield a versatile diamine and its subsequent cyclization to form imidazopyridine derivatives. The causality behind experimental choices, safety considerations, and analytical checkpoints are thoroughly discussed to ensure reliable and reproducible outcomes for researchers, scientists, and drug development professionals.

Introduction: The Significance of Fluorinated Pyridine Scaffolds

The pyridine ring is a ubiquitous motif in a vast array of pharmaceuticals and agrochemicals. The incorporation of a trifluoromethyl (-CF3) group into the pyridine scaffold can significantly enhance the pharmacokinetic and pharmacodynamic properties of a molecule.[1] The high electronegativity and lipophilicity of the -CF3 group can improve metabolic stability, membrane permeability, and binding affinity to biological targets. N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine emerges as a particularly valuable starting material due to its pre-installed trifluoromethyl group and the presence of ortho- and para-directing amino and nitro functionalities, which allow for controlled and regioselective transformations. This guide will explore the practical applications of this intermediate, providing detailed protocols for its conversion into more complex and synthetically useful structures.

Physicochemical Properties and Safety Data

A thorough understanding of the physical and chemical properties of a starting material is paramount for safe and effective handling in a laboratory setting.

Property	Value	Reference
CAS Number	175277-21-1	[2]
Molecular Formula	C₇H₆F₃N₃O₂	[3]
Molecular Weight	221.14 g/mol	[2]
Appearance	White to off-white crystalline solid	General supplier information
Melting Point	98-100 °C
Storage Temperature	2-8°C

Safety Summary: N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is classified as an irritant. It may cause skin, eye, and respiratory irritation. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, consult the material safety data sheet (MSDS) provided by the supplier.

Core Synthetic Transformation: Reduction to N²-Methyl-5-(trifluoromethyl)pyridine-2,3-diamine

The most pivotal transformation of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is the selective reduction of the nitro group to an amine. This reaction yields N²-Methyl-5-(trifluoromethyl)pyridine-2,3-diamine[4], a highly valuable building block for the synthesis of fused heterocyclic systems, such as imidazopyridines.[5][6][7]

Diagram 1: Reduction of the Nitro Pyridine Intermediate

Caption: Catalytic hydrogenation workflow for the synthesis of the diamine.

Protocol 1: Catalytic Hydrogenation of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

This protocol describes the reduction of the nitro group via catalytic hydrogenation, a clean and efficient method that typically proceeds with high yield.

Materials:

• N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

• 10% Palladium on carbon (Pd/C) or Platinum(IV) oxide (PtO₂, Adam's catalyst)

• Ethanol (anhydrous) or Glacial Acetic Acid

• Hydrogen gas (H₂)

• Diatomaceous earth (Celite®)

• Rotary evaporator

• Hydrogenation apparatus (e.g., Parr shaker or H-Cube)

Procedure:

• Vessel Preparation: To a high-pressure hydrogenation vessel, add N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (1.0 eq).

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add the catalyst. For Pd/C, a loading of 5-10 mol% is typically sufficient. For PtO₂, a similar molar ratio can be used. Expertise & Experience: The choice of catalyst can influence reaction time and selectivity. Pd/C is often a good starting point, while PtO₂ can be effective for more stubborn reductions. The use of an inert atmosphere during catalyst addition is crucial to prevent premature reaction with atmospheric oxygen, especially with highly active catalysts.

• Solvent Addition: Add the chosen solvent. Ethanol is a common choice due to its ability to dissolve the starting material and its inertness under hydrogenation conditions. Glacial acetic acid can also be used and may enhance the rate of reduction for some pyridine substrates.

• Hydrogenation: Seal the vessel and purge with hydrogen gas several times to remove any residual air. Pressurize the vessel with hydrogen to the desired pressure (typically 50-70 bar) and begin stirring. The reaction is typically run at room temperature.

• Reaction Monitoring: Monitor the reaction progress by observing the cessation of hydrogen uptake. For more precise monitoring, thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) can be used on small aliquots carefully removed from the reaction mixture.

• Work-up: Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an inert gas.

• Catalyst Removal: Filter the reaction mixture through a pad of diatomaceous earth to remove the catalyst. Wash the filter cake with the reaction solvent to ensure complete recovery of the product. Trustworthiness: It is critical to handle the pyrophoric catalyst on the filter paper with care. Do not allow it to dry completely in the air. Quenching the filter cake with water is a safe practice.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude N²-Methyl-5-(trifluoromethyl)pyridine-2,3-diamine.

• Purification (if necessary): The crude product is often of high purity. If further purification is required, recrystallization or column chromatography can be employed.

Application in Heterocyclic Synthesis: Construction of Imidazopyridines

The resulting N²-Methyl-5-(trifluoromethyl)pyridine-2,3-diamine is a prime substrate for the synthesis of imidazo[4,5-b]pyridines, a class of compounds with significant biological activity.[5][6][7] The vicinal diamine functionality allows for cyclocondensation reactions with a variety of one-carbon synthons.

Diagram 2: Synthesis of Imidazopyridines

Caption: General workflow for the synthesis of imidazopyridines.

Protocol 2: Synthesis of a 2-Substituted-1-methyl-6-(trifluoromethyl)-1H-imidazo[4,5-b]pyridine

This protocol provides a general method for the cyclization of the diamine with an aldehyde to form the corresponding imidazopyridine.

Materials:

• N²-Methyl-5-(trifluoromethyl)pyridine-2,3-diamine

• An appropriate aldehyde (R-CHO)

• Ethanol or Acetic Acid

• An oxidizing agent (e.g., sodium metabisulfite, air)

• Reflux condenser

• Magnetic stirrer and hotplate

Procedure:

• Reactant Dissolution: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve N²-Methyl-5-(trifluoromethyl)pyridine-2,3-diamine (1.0 eq) in a suitable solvent such as ethanol or acetic acid.

• Aldehyde Addition: Add the aldehyde (1.0-1.2 eq) to the solution. Expertise & Experience: The choice of aldehyde will determine the substituent at the 2-position of the resulting imidazopyridine. A slight excess of the aldehyde can help drive the reaction to completion.

• Reaction Conditions: Heat the reaction mixture to reflux. The reaction time can vary from a few hours to overnight, depending on the reactivity of the aldehyde.

• In-situ Oxidation: The initial condensation forms a dihydroimidazopyridine intermediate, which needs to be oxidized to the aromatic product. Often, bubbling air through the refluxing mixture is sufficient. Alternatively, a mild oxidizing agent like sodium metabisulfite can be added.

• Reaction Monitoring: Monitor the formation of the product by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. If the product precipitates, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) or by column chromatography on silica gel.

Conclusion

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a strategically important chemical intermediate that provides a gateway to a variety of complex heterocyclic structures. The protocols detailed in this guide for the reduction of the nitro group and subsequent cyclization to form imidazopyridines are robust and can be adapted for the synthesis of a library of compounds for screening in drug discovery and agrochemical development programs. The principles of causality, self-validation, and authoritative grounding have been integrated into these protocols to ensure their utility for the intended audience of researchers and scientists.

References

• Revue Roumaine de Chimie. (n.d.). SYNTHESIS OF NOVEL IMIDAZO[1,5–a]PYRIDINE DERIVATES. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (n.d.). An Overview of Various Heterocyclic Imidazopyridine, Triazolopyridine and Quinoline Derivatives and Their Biological. Retrieved from [Link]

• ChemUniverse. (n.d.). n-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. Retrieved from [Link]

• Reddymasu Sreenivasulu, K. V. S. R., & Rudraraju, R. R. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 6(5), 1563-1568.

• ResearchGate. (2025, January). Imidazopyridine synthesis pathway. Retrieved from [Link]

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Elucidating the Mechanism of Action for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine: A Strategic Guide

< APPLICATION NOTE & PROTOCOLS

Abstract

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a novel small molecule with potential biological activity. As specific mechanism of action (MoA) studies for this compound are not yet prevalent in public literature, this guide provides a comprehensive, strategic framework for its characterization. We present a logical, multi-stage experimental workflow designed to systematically investigate the compound's cellular effects, identify its molecular target(s), and validate target engagement. This document furnishes detailed, field-proven protocols for key assays, including initial cytotoxicity screening, broad-panel kinase profiling, direct target identification using Cellular Thermal Shift Assay (CETSA), and validation of downstream signaling pathway modulation via Western Blotting. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot protocols effectively. This guide is structured to serve as a foundational blueprint for elucidating the MoA of this and other novel chemical entities.

Introduction: A Phased Approach to Mechanism of Action (MoA) Elucidation

The journey to understand how a novel bioactive compound like N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine exerts its effects is a systematic process of hypothesis generation and testing. The compound's structure, featuring a nitropyridine core, suggests potential interactions with a variety of biological targets, as nitropyridine derivatives have been explored for diverse therapeutic applications.[1] A robust MoA study begins with a broad assessment of the compound's impact on cellular viability and function, progressively narrowing the focus to identify a specific molecular target and its associated signaling pathways.

This guide outlines a four-phase investigative workflow. Each phase is designed to generate critical data that informs the next, ensuring a resource-efficient and scientifically sound investigation.

Caption: A four-phase workflow for MoA elucidation.

Phase 1: Phenotypic Screening - Cellular Viability and Apoptosis Assays

Scientific Rationale: The initial step is to determine if the compound has a discernible effect on cell health and, if so, to quantify this effect. Cytotoxicity and apoptosis assays are foundational for establishing a dose-response relationship and providing a first look into the mode of cell death.[2][3] This information is critical for designing subsequent, more targeted experiments.

Protocol: Determining IC50 using a Resazurin-Based Viability Assay

This protocol measures the metabolic activity of viable cells to determine the concentration of the compound that inhibits cell growth by 50% (IC50).

Materials:

• Cell line of interest (e.g., A549, HeLa)

• Complete culture medium

• N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine stock solution (e.g., 10 mM in DMSO)

• Resazurin sodium salt solution (e.g., 0.15 mg/mL in PBS)

• 96-well clear-bottom black plates

• Multichannel pipette, plate reader (fluorescence)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare a serial dilution of the compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle control (DMSO) wells.

• Incubation: Incubate the plate for 48-72 hours.

• Resazurin Addition: Add 20 µL of Resazurin solution to each well and incubate for 2-4 hours, protected from light.

• Measurement: Read fluorescence on a plate reader with excitation at ~560 nm and emission at ~590 nm.

• Data Analysis: Normalize the fluorescence readings to the vehicle control wells and plot the percentage of viability against the log of the compound concentration. Use a non-linear regression (sigmoidal dose-response) to calculate the IC50 value.

Protocol: Caspase-3/7 Activity Assay for Apoptosis Detection

This assay quantifies the activity of effector caspases 3 and 7, which are key mediators of apoptosis. An increase in their activity is a hallmark of programmed cell death.

Materials:

• Caspase-Glo® 3/7 Assay System (or equivalent)

• White-walled 96-well plates

• Cells and compound as described above

• Luminometer

Procedure:

• Assay Setup: Seed and treat cells in a white-walled 96-well plate as described in section 2.1. It is advisable to use concentrations around the predetermined IC50 (e.g., 0.5x, 1x, 2x IC50).

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Lysis and Signal Generation: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of the Caspase-Glo® 3/7 reagent to each well.

• Incubation: Mix the contents on a plate shaker for 30 seconds and then incubate at room temperature for 1-2 hours, protected from light.

• Measurement: Read the luminescence using a plate reader.

• Data Analysis: Background luminescence is subtracted, and data are often presented as fold-change over the vehicle control.

Endpoint	Assay	Principle	Typical Output
Cell Viability	Resazurin Assay	Measures metabolic reduction of resazurin by viable cells.	IC50 Value (µM)
Apoptosis	Caspase-3/7 Assay	Measures luminescence generated by caspase cleavage of a pro-luciferin substrate.[4]	Fold-change in luminescence

Phase 2: Target Class Identification - Broad Kinome Profiling

Scientific Rationale: Protein kinases are a large family of enzymes that play central roles in cell signaling and are common drug targets.[5] Dysregulation of kinase activity is implicated in numerous diseases.[6] A broad kinase screen, testing the compound against a large panel of kinases, is an efficient method to identify potential targets and assess selectivity early in the discovery process.[7][8]

Workflow: Outsourced Kinome Profiling Service

Given the specialized nature of large-scale kinase profiling, utilizing a commercial service is the most common and efficient approach.

Caption: Workflow for outsourced kinome profiling.

Interpreting the Data: The primary output is a report detailing the percent inhibition of each kinase at the tested concentration. "Hits" are typically defined as kinases inhibited by more than 50-70%. These hits become the primary candidates for the next phase of direct target validation. A highly selective compound will inhibit only one or a few kinases, while a non-selective compound will inhibit many.

Phase 3: Direct Target Identification and Validation

Scientific Rationale: While kinome profiling provides strong candidates, it is an in vitro assay using isolated enzymes. It is crucial to confirm that the compound binds to the putative target protein within the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for demonstrating direct target engagement in intact cells or cell lysates.[9][10] The principle is that a ligand binding to its target protein stabilizes it, leading to an increase in its melting temperature.[11][12] Subsequent biophysical validation, such as Surface Plasmon Resonance (SPR), can then be used to precisely quantify the binding kinetics.[13][14]

Protocol: Cellular Thermal Shift Assay (CETSA)

Materials:

• Cell line expressing the target kinase (hit from Phase 2)

• Compound stock solution and vehicle (DMSO)

• PBS, lysis buffer (e.g., RIPA) with protease/phosphatase inhibitors

• PCR tubes and a thermocycler

• Centrifuge, equipment for Western Blotting (see Section 5.2)

• Primary antibody specific for the target kinase

Procedure:

• Cell Treatment: Harvest cells and resuspend them in culture medium. Treat one aliquot with the compound (e.g., at 10x IC50) and another with vehicle (DMSO). Incubate at 37°C for 1-2 hours.[9]

• Thermal Challenge: Aliquot the treated cell suspensions into PCR tubes for each temperature point (e.g., 40°C to 65°C in 3°C increments).[9]

• Heating: Heat the samples in a thermocycler for 3 minutes at the designated temperatures, then cool immediately on ice.[9]

• Lysis: Lyse the cells using freeze-thaw cycles or by adding lysis buffer.

• Fractionation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.[9]

• Analysis: Carefully collect the supernatant (soluble fraction). Analyze the amount of soluble target protein remaining at each temperature using Western Blotting (see Protocol 5.2).

• Data Analysis: Quantify the band intensities and plot the normalized soluble protein fraction against temperature. A shift in the melting curve to a higher temperature in the compound-treated samples indicates target stabilization and engagement.

Parameter	Vehicle Control	Compound-Treated	Interpretation
Tagg (Melting Temp)	T	T + ΔT	A positive ΔT indicates ligand-induced stabilization.
Soluble Protein at T+ΔT	Low	High	Compound binding protects the protein from heat-induced aggregation.

Protocol: Surface Plasmon Resonance (SPR) for Binding Kinetics

Scientific Rationale: SPR provides real-time, label-free analysis of biomolecular interactions.[15][16] It is used to validate the direct binding of the compound (analyte) to the purified target protein (ligand) and to determine key kinetic parameters like the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD). A lower KD value signifies a higher binding affinity.[17]

Procedure Overview:

• Immobilization: The purified target kinase (ligand) is immobilized onto the surface of a sensor chip.

• Injection: A series of concentrations of the compound (analyte) are flowed over the sensor surface.

• Detection: The SPR instrument detects changes in the refractive index at the surface as the compound binds to and dissociates from the immobilized protein.[13] This is recorded in real-time as a sensorgram.

• Kinetic Analysis: The resulting sensorgrams are fitted to binding models to calculate ka, kd, and KD.

Phase 4: Downstream Signaling Pathway Analysis

Scientific Rationale: Once a direct target has been validated, the final step is to determine the functional consequences of this interaction. If the compound inhibits a kinase, it should modulate the phosphorylation status of that kinase's known downstream substrates. Western Blotting is the gold-standard technique for this analysis.[18][19]

Signaling Pathway Diagram

Caption: Hypothetical signaling pathway inhibited by the compound.

Protocol: Western Blot Analysis of Target Pathway Modulation

This protocol details how to measure changes in the phosphorylation of a target kinase's substrate following compound treatment.

Materials:

• Cell line, culture medium, and compound

• Lysis buffer (e.g., RIPA with inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels, running and transfer buffers

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA or nonfat milk in TBST)

• Primary antibodies: one for the phosphorylated substrate (e.g., anti-p-Protein Y) and one for the total substrate (anti-Protein Y). An antibody for a loading control (e.g., GAPDH) is also required.

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate and imaging system

Procedure:

• Cell Culture and Treatment: Seed cells and grow to 70-80% confluency. Treat with the compound at various concentrations (e.g., 0.5x, 1x, 2x IC50) for a relevant time period (e.g., 1-6 hours).

• Lysis: Wash cells with ice-cold PBS and lyse by adding ice-cold lysis buffer. Scrape cells, collect the lysate, and clarify by centrifugation.[20]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize all samples to the same protein concentration. Add Laemmli sample buffer and boil at 95-100°C for 5 minutes.[18]

• Gel Electrophoresis: Load 20-30 µg of protein per lane onto an SDS-PAGE gel and run to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[21]

• Blocking: Block the membrane in blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[21]

• Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-p-Protein Y) overnight at 4°C, diluted in blocking buffer.

• Washing and Secondary Incubation: Wash the membrane three times with TBST. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again. Apply ECL substrate and capture the chemiluminescent signal using a digital imager.[18]

• Stripping and Re-probing: To analyze total protein and loading control, the membrane can be stripped of antibodies and re-probed with the respective primary antibodies.

• Analysis: Quantify band intensities using software like ImageJ. Normalize the phosphorylated protein signal to the total protein signal to determine the specific effect on phosphorylation.

Conclusion

This guide provides a systematic and robust framework for the comprehensive investigation of the mechanism of action for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. By progressing through the phases of phenotypic screening, target class identification, direct target validation, and pathway analysis, researchers can efficiently move from a general observation of cellular effect to a specific, validated molecular mechanism. The detailed protocols and the rationale behind them are designed to ensure scientific integrity and generate high-quality, reproducible data essential for advancing drug discovery and development programs.

References

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• DAK. (2003, November). EMSA (Electrophoretic Mobility Shift Assay). Stanford University. Available at: [Link]

• Chemistry For Everyone. (2025, June 2). How Is Surface Plasmon Resonance Used In Drug Discovery? Chemistry For Everyone. Available at: [Link]

• LI-COR Biosciences. (n.d.). Electrophoretic Mobility Shift Assay Guide. LI-COR Biosciences. Available at: [Link]

• Aragen Life Sciences. (n.d.). Surface Plasmon Resonance for Biomolecular Interaction Analysis. Aragen Life Sciences. Available at: [Link]

• Brezicha, V., et al. (2008). A fluorescent reporter of caspase activity for live imaging. PNAS, 105(37), 13945-13950. Available at: [Link]

• JoVE. (2016). An Optimized Protocol for Electrophoretic Mobility Shift Assay Using Infrared Fluorescent Dye-labeled Oligonucleotides. Journal of Visualized Experiments. Available at: [Link]

• Bioanalysis Zone. (2020). Surface Plasmon Resonance (SPR) Analysis for Drug Development. Bioanalysis Zone. Available at: [Link]

• GoldBio. (2020, May 19). Learn EMSA (Electrophoretic Mobility Shift Assay) in 15 min - Tutorial & Protocol, Step by Step. YouTube. Available at: [Link]

• Pharmaron. (n.d.). Kinase Panel Profiling. Pharmaron. Available at: [Link]

• Antibodies.com. (2025, January 31). Cell-Based Assays Guide. Antibodies.com. Available at: [Link]

• MtoZ Biolabs. (n.d.). Kinome Profiling Service. MtoZ Biolabs. Available at: [Link]

• Xiao, L., et al. (2016). Fluorescence Lifetime Imaging of a Caspase-3 Apoptosis Reporter. Methods in Molecular Biology, 1419, 131-140. Available at: [Link]

• Gibbons, J., et al. (2018). A Caspase-3 Reporter for Fluorescence Lifetime Imaging of Single-Cell Apoptosis. Methods and Protocols, 1(2), 20. Available at: [Link]

• Bakke, J. M., et al. (1998). The reaction mechanism of the nitration of pyridine compounds by N2O5–NaHSO3. Journal of the Chemical Society, Perkin Transactions 2, (11), 2477-2482. Available at: [Link]

• CD Biosynsis. (n.d.). Quantitative Kinome Profiling Services. CD Biosynsis. Available at: [Link]

• Wang, W., et al. (2019). Rationally designed fluorogenic protease reporter visualizes spatiotemporal dynamics of apoptosis in vivo. PNAS, 116(29), 14595-14600. Available at: [Link]

• Bakke, J. M. (2001). Nitropyridines, Their Synthesis and Reactions. ResearchGate. Available at: [Link]

• BMG LABTECH. (2025, July 28). Cytotoxicity Assays – what your cells don't like. BMG LABTECH. Available at: [Link]

• Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1439, 237-251. Available at: [Link]

• EurekAlert!. (2025, September 2). Reading cell death with light: Real-time visualization of apoptosis using a novel fluorescent reporter. EurekAlert!. Available at: [Link]

• Eurofins Discovery. (n.d.). Kinase Screening & Profiling Service. Eurofins Discovery. Available at: [Link]

• Bakke, J. M., et al. (1998). The reaction mechanism of the nitration of pyridine compounds by N2O5–NaHSO3. Journal of the Chemical Society, Perkin Transactions 2, (11), 2477-2482. Available at: [Link]

• Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols, 9, 2100-2122. Available at: [Link]

• Svensen, H. (2002). Synthesis and Functionalization of 3-Nitropyridines. University of Bergen. Available at: [Link]

• Bakke, J. M., et al. (1997). Nitration of pyridine by dinitrogen pentoxide, a study of the reaction mechanism. Journal of the Chemical Society, Perkin Transactions 2, (9), 1919-1923. Available at: [Link]

• Pelago Bioscience. (2020, August 27). CETSA® HT, A Powerful Assay for Small Molecule Drug Discovery. YouTube. Available at: [Link]

• Taylor & Francis Online. (2024, May 20). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Taylor & Francis Online. Available at: [Link]

• Reaction Biology. (n.d.). Kinase Panel Screening and Profiling Service. Reaction Biology. Available at: [Link]

• Bio-Techne. (n.d.). Advanced Western Blotting Solutions for Cell Signaling Pathway Analysis. Bio-Techne. Available at: [Link]

• Hughes, J. P., et al. (2011). Principles of early drug discovery. British Journal of Pharmacology, 162(6), 1239-1249. Available at: [Link]

• Wang, Y., et al. (2023). The Art of Finding the Right Drug Target: Emerging Methods and Strategies. Frontiers in Pharmacology, 14, 1152293. Available at: [Link]

• Bio-Techne. (2022). Principal Tools Uncovering Complexities of Novel Drug Target Discovery. Bio-Techne. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Welcome to the technical support center for the synthesis of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances of this synthesis. The information provided herein is based on established chemical principles and field-proven insights to ensure you can troubleshoot effectively and achieve a successful synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to obtain N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine?

There are two principal and scientifically sound approaches to synthesize N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. The choice between them often depends on the availability of starting materials and the specific capabilities of your laboratory.

Route A: Nucleophilic Aromatic Substitution (SNAr)

This is often the more direct route. It involves the reaction of 2-chloro-3-nitro-5-(trifluoromethyl)pyridine with methylamine. The electron-withdrawing effects of the nitro and trifluoromethyl groups activate the pyridine ring, making the 2-position susceptible to nucleophilic attack by methylamine.[1][2]

Route B: N-methylation of a Precursor Amine

This route begins with 3-nitro-5-(trifluoromethyl)pyridin-2-amine, which is then methylated.[3] This approach requires careful control of the methylation conditions to avoid side reactions.

Below is a diagram illustrating these two primary synthetic pathways.

Caption: Primary synthetic routes to N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Troubleshooting Guides

This section addresses specific issues you may encounter during the synthesis, categorized by the synthetic route.

Route A: Nucleophilic Aromatic Substitution (SNAr) Troubleshooting

Q2: My SNAr reaction with methylamine is sluggish or incomplete. What are the likely causes and how can I resolve this?

A slow or incomplete reaction is a common hurdle. The root cause often lies in the reaction conditions or the quality of your reagents.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Insufficient Temperature	The SNAr reaction on this electron-deficient pyridine ring still requires thermal energy to overcome the activation barrier.	Gradually increase the reaction temperature. Monitor the reaction progress by TLC or LC-MS to find the optimal temperature. A typical range is 80-120 °C, depending on the solvent.[2]
Inappropriate Solvent	The solvent plays a crucial role in solvating the reactants and intermediates.	Polar aprotic solvents like DMF, DMSO, or NMP are generally effective for SNAr reactions. If using an alcohol, ensure it is anhydrous.
Base is Required	A base is often necessary to neutralize the HCl formed during the reaction, which can protonate the methylamine, rendering it non-nucleophilic.	Add a non-nucleophilic base such as triethylamine (TEA) or potassium carbonate (K₂CO₃) to the reaction mixture.[2]
Poor Quality Methylamine	Aqueous methylamine solutions can introduce water, which may not be ideal. Gaseous methylamine can be difficult to handle quantitatively.	For small-scale reactions, consider using a solution of methylamine in a compatible organic solvent like THF or ethanol. For larger scales, careful addition of gaseous methylamine with precise temperature control is necessary.

Here is a decision-making workflow to troubleshoot a sluggish SNAr reaction:

Caption: Troubleshooting workflow for a sluggish SNAr reaction.

Q3: I am observing significant amounts of an unknown byproduct in my SNAr reaction. What could it be?

While the SNAr reaction is generally clean, side reactions can occur, especially at elevated temperatures or with prolonged reaction times.

Potential Byproducts & Identification:

• Bis-addition Product: If there are other leaving groups on the pyridine ring, a second molecule of methylamine could potentially react. However, with the specified starting material, this is less likely.

• Decomposition Products: The starting material or product may decompose at high temperatures, leading to a complex mixture. This often manifests as a darkening of the reaction mixture.

• Solvent-Related Byproducts: Some solvents, like DMF, can decompose at high temperatures to generate dimethylamine, which could compete with methylamine in the reaction.

Recommended Actions:

• Characterize the Byproduct: Isolate the byproduct by column chromatography and characterize it using NMR and Mass Spectrometry.

• Optimize Reaction Time and Temperature: Run the reaction at the lowest temperature that provides a reasonable rate and monitor it closely to avoid over-running the reaction.

• Ensure Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative decomposition.

Route B: N-methylation Troubleshooting

Q4: My N-methylation of 3-nitro-5-(trifluoromethyl)pyridin-2-amine is giving a mixture of products, including one that appears to be methylated on the pyridine ring. How can I improve the selectivity for N-methylation?

This is a classic challenge in the methylation of aminopyridines. The pyridine ring nitrogen is also nucleophilic and can compete with the exocyclic amino group for the methylating agent.[4][5]

Factors Influencing Selectivity & Solutions:

Factor	Explanation	Recommended Action
Steric Hindrance	The nitro group at the 3-position provides some steric hindrance around the ring nitrogen, which should favor N-methylation of the 2-amino group. However, this may not be sufficient to completely prevent ring methylation.	This is an inherent property of the substrate.
Methylating Agent	"Harder" methylating agents (e.g., dimethyl sulfate, methyl triflate) tend to favor methylation on the more electronegative atom (the exocyclic nitrogen). "Softer" agents like methyl iodide can have a higher propensity for ring methylation.[6]	Consider using dimethyl sulfate or methyl triflate as the methylating agent. However, exercise extreme caution as these are highly toxic.
Solvent	The solvent can influence the relative nucleophilicity of the two nitrogen atoms.	The choice of solvent can be critical. In some cases, a non-polar solvent may favor N-methylation, while in others, a protic solvent might be beneficial.[4] Empirical screening of solvents is recommended.
Base	The choice of base is critical. A strong, non-nucleophilic base is needed to deprotonate the amino group without competing in the methylation reaction.	Use a strong base like sodium hydride (NaH) to pre-form the anion of the amine before adding the methylating agent. This significantly increases the nucleophilicity of the exocyclic nitrogen and favors N-methylation.

Step-by-Step Protocol for Selective N-methylation:

• Preparation: In a flame-dried, three-necked flask under an inert atmosphere, suspend sodium hydride (1.1 equivalents) in anhydrous THF.

• Deprotonation: Cool the suspension to 0 °C and add a solution of 3-nitro-5-(trifluoromethyl)pyridin-2-amine in anhydrous THF dropwise.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour.

• Methylation: Cool the mixture back to 0 °C and add the methylating agent (e.g., methyl iodide, 1.05 equivalents) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and monitor its progress by TLC or LC-MS.

• Work-up: Carefully quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent, dry the organic layer, and purify by column chromatography.

Purification and Characterization

Q5: What are the recommended methods for purifying the final product, N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine?

The final product is a solid at room temperature.[7] The primary methods for purification are:

• Column Chromatography: This is the most common method for achieving high purity. A silica gel stationary phase with a gradient of ethyl acetate in hexanes is typically effective.

• Recrystallization: If the crude product is of reasonable purity, recrystallization can be an efficient purification method. Suitable solvent systems can be determined through small-scale screening but often involve a mixture of a polar and a non-polar solvent (e.g., ethanol/water, ethyl acetate/hexanes).

Q6: What are the expected spectroscopic signatures for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine?

While specific spectral data should be acquired for your sample, here are the expected features:

• ¹H NMR: You should observe a doublet for the methyl group (due to coupling with the N-H proton), a quartet or broad singlet for the N-H proton, and two singlets or narrow doublets in the aromatic region for the two pyridine protons.

• ¹³C NMR: Expect to see signals for the methyl carbon, and the carbons of the pyridine ring. The carbon attached to the trifluoromethyl group will show a characteristic quartet due to C-F coupling.

• ¹⁹F NMR: A singlet corresponding to the CF₃ group should be observed.

• Mass Spectrometry: The molecular ion peak corresponding to the exact mass of the compound (C₇H₆F₃N₃O₂) should be observed.[8]

Safety Considerations

• Nitrating agents are strong oxidizers and can cause severe burns. Handle with extreme care in a well-ventilated fume hood.[9]

• Methylating agents like methyl iodide and dimethyl sulfate are toxic and carcinogenic. Always use appropriate personal protective equipment (PPE) and work in a fume hood.

• Trifluoromethylated compounds can have unique toxicological profiles. Treat all intermediates and the final product as potentially hazardous.

This technical support guide is intended to provide a framework for troubleshooting the synthesis of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. Successful synthesis requires careful attention to detail, optimization of reaction conditions, and a thorough understanding of the underlying chemical principles.

References

• Richter, I., Minari, J., Axe, P., Lowe, J. P., Sakurai, K., James, T. D., Bull, S. D., & Fossey, J. S. (n.d.). Supporting Information Intramolecular Cation-π Interactions Control the Conformation of Nonrestricted (Phenylalkyl)Pyridines. The Royal Society of Chemistry.
• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Position of methylation of 2,3-diaminopyridine and 3-amino-2-methyl-aminopyridine. RSC Publishing.
• Chemicalbook. (n.d.). 2-CHLORO-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDINE synthesis.
• Google Patents. (n.d.). US6921828B2 - Processes for the preparation of 2-aminomethlpyridines and the 2-cyanopyridines used in their preparation.
• ChemUniverse. (n.d.). n-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.
• ChemRxiv. (n.d.). Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Indispensable Role of 2-Chloro-3-nitro-5-(trifluoromethyl)pyridine in Modern Pharmaceutical Synthesis.
• ResearchGate. (n.d.). Use of methylating agents MeI and MeOTf to effect (a)–(c) N‐methylation....
• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Methylation of aminopyridazines. RSC Publishing.
• Benchchem. (n.d.). Mitigating hazards during the nitration of fluorinated precursors.
• Google Patents. (n.d.). CN111138351A - Synthetic method of 2-aminomethyl-3-chloro-5-trifluoromethylpyridine acetate.
• Google Patents. (n.d.). EP3333162A1 - Metod for preparing n-(2-methyl-5-nitrophenyl)-4-(pyridin-3-yl)pyrimidin-2-amine.
• Google Patents. (n.d.). US4349681A - 2-Amino-3-chloro-5-trifluoromethylpyridine.
• Matrix Scientific. (n.d.). N-Methyl-3-nitro-5-(trifluoromethyl)-pyridin-2-amine.
• European Patent Office. (n.d.). Method of producing 2-amino-3-nitro-5-halogenopyridine. Googleapis.com.
• Mol-Instincts. (n.d.). N-METHYL-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDIN-2-AMINE | CAS 175277-21-1.
• Googleapis.com. (2012, September 13). (12) United States Patent.
• PubChem. (n.d.). 2-Chloro-3-nitro-5-(trifluoromethyl)pyridine.
• Benchchem. (n.d.). Application Notes and Protocols: Reaction of 2-Chloro-3-methyl-5-nitropyridine with Amines.
• Google Patents. (n.d.). WO2015171489A1 - Methods of making netupitant and intermediates thereof.
• (n.d.). Versatile N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine Cyber Monday Only [loP6IkVv].
• Chongqing Chemdad Co., Ltd. (n.d.). 2-chloro-3-nitro-5-(trifluoromethyl)pyridine.
• PubMed Central. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
• Google Patents. (n.d.). CN107954924A - A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2-.
• PubChem. (n.d.). 3-Nitro-5-(trifluoromethyl)pyridin-2-amine.

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• 9. benchchem.com [benchchem.com]

Technical Support Center: Purification of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Welcome to the dedicated technical support resource for the purification of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (CAS No. 175277-21-1). This guide is designed for researchers, scientists, and drug development professionals to navigate the common and nuanced challenges encountered during the isolation and purification of this important intermediate. Here, we synthesize fundamental chemical principles with practical, field-tested advice to ensure you can achieve the desired purity and yield for your downstream applications.

Physicochemical Properties at a Glance

A thorough understanding of the physical and chemical properties of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is the foundation of a successful purification strategy. The interplay of its functional groups—a nitro group, a trifluoromethyl group, and a secondary amine on a pyridine core—dictates its behavior in various purification techniques.

Property	Value/Information	Significance for Purification
Molecular Formula	C₇H₆F₃N₃O₂[1][2][3]	Provides the elemental composition.
Molecular Weight	221.14 g/mol [1][2]	Essential for calculating molar equivalents and yields.
Appearance	Likely a yellow to orange crystalline solid	The color is indicative of the nitro-aromatic system; darker colors may suggest impurities.
Solubility	Soluble in polar organic solvents like methanol, ethanol, ethyl acetate, and dichloromethane.[1][4] Limited solubility in non-polar solvents like hexanes and sparingly soluble in water.	Crucial for selecting appropriate solvent systems for chromatography and recrystallization. The trifluoromethyl group generally enhances solubility in organic solvents.
pKa (estimated)	The pyridine nitrogen is weakly basic due to the electron-withdrawing nitro and trifluoromethyl groups. The N-methylamino group is also weakly basic.	The compound's limited basicity means it is less likely to be retained on silica gel due to strong acid-base interactions.
Thermal Stability	Nitroaromatic compounds can be thermally sensitive.	Avoid excessive heat during solvent evaporation to prevent degradation.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine in a question-and-answer format.

Question 1: My crude product is a dark, oily residue. How can I get it to crystallize?

Answer: A dark, oily crude product often indicates the presence of residual solvents, starting materials, or thermally induced degradation products. Here’s a systematic approach to induce crystallization:

• Solvent Removal: Ensure all reaction solvents (e.g., DMF, DMSO) are thoroughly removed under high vacuum, but at a moderate temperature (e.g., 40-50°C) to prevent decomposition of the nitro-containing compound.

• Trituration: Attempt to solidify the oil by trituration. Add a small amount of a non-polar solvent in which the product is poorly soluble, such as hexanes or diethyl ether. Vigorously stir or sonicate the mixture. This can wash away soluble impurities and induce nucleation of your target compound.

• Co-evaporation: Dissolve the oil in a minimal amount of a volatile solvent like dichloromethane or ethyl acetate and then co-evaporate it with silica gel. The high surface area of the silica can sometimes promote solidification and prepares the sample for column chromatography.

• Purity Check: If the oil persists, it may be due to significant impurities. It is advisable to proceed with chromatographic purification of the oil.

Question 2: I am seeing a persistent yellow or orange color in my final product after column chromatography. Is this inherent to the molecule, or is it an impurity?

Answer: While N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is expected to be a colored solid (likely pale yellow) due to the nitro-aromatic chromophore, a deep yellow or orange hue can indicate the presence of impurities.

• Possible Impurities:

  • Isomeric Byproducts: Nitration of pyridine rings can sometimes lead to the formation of other isomers in small amounts.[5][6] These may have slightly different polarities and co-elute with the main product.

  • Oxidative Degradation Products: The pyridine ring can be susceptible to oxidation, leading to colored byproducts.

  • Starting Materials: Incomplete reaction may leave residual starting materials. For instance, if the synthesis involves the nitration of a precursor, unreacted starting material could be present.

• Troubleshooting Steps:

  • Optimize Chromatography:

    • Use a less polar solvent system, such as a gradient of ethyl acetate in hexanes, to improve separation.[7]

    • Consider a different stationary phase, such as alumina (neutral or basic), if you suspect acidic impurities or degradation on silica gel.

  • Recrystallization: This is a highly effective method for removing small amounts of closely related impurities and improving the color profile.

    • Solvent Selection: Choose a solvent system where the compound is sparingly soluble at room temperature but readily soluble when hot. Good starting points include ethanol/water, ethyl acetate/hexanes, or isopropanol.

  • Charcoal Treatment: If the color is due to highly conjugated, colored impurities, a charcoal treatment during recrystallization can be effective. Dissolve the product in the hot recrystallization solvent, add a small amount of activated charcoal, keep it hot for a few minutes, and then filter the hot solution through celite to remove the charcoal before allowing it to cool.

Question 3: My compound is streaking on the TLC plate and giving poor separation during column chromatography. What is causing this and how can I fix it?

Answer: Streaking on TLC and poor column separation are often due to issues with solubility, interactions with the stationary phase, or overloading.

• Improve Solubility: Ensure your compound is fully dissolved in the loading solvent before applying it to the column. If it precipitates on the silica, it will lead to streaking. Use a slightly more polar solvent for loading if necessary, but keep the volume minimal.

• Modify the Mobile Phase: The N-methylamino group, while weakly basic, can still interact with the acidic silanol groups on the surface of silica gel. This can cause tailing. Adding a small amount (0.1-1%) of a modifier like triethylamine or pyridine to your mobile phase can neutralize these acidic sites and lead to sharper bands.

• Reduce Sample Load: Overloading the column is a common cause of poor separation. As a rule of thumb, use a column with a silica gel mass of at least 50-100 times the mass of your crude product.

• Dry Loading: For compounds with limited solubility in the mobile phase, dry loading is recommended. Pre-adsorb your crude product onto a small amount of silica gel, evaporate the solvent, and then carefully add the dry powder to the top of your column.

Experimental Workflow: A Step-by-Step Purification Protocol

This section provides a general yet detailed workflow for the purification of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, starting from a crude reaction mixture.

Step 1: Work-up and Initial Isolation

• Quench the reaction mixture as per the synthetic protocol (e.g., with water or an aqueous solution).

• Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine to remove residual water, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure at a temperature not exceeding 50°C.

Step 2: Purification by Flash Column Chromatography

• TLC Analysis: Determine an appropriate solvent system using TLC. A good system will give your product an Rf value of 0.2-0.4. A common starting point for this type of compound is 20-30% ethyl acetate in hexanes.

• Column Packing: Pack a glass column with silica gel (230-400 mesh) using your chosen mobile phase.

• Sample Loading: Load your crude product onto the column using either wet or dry loading, as discussed in the troubleshooting section.

• Elution: Run the column, collecting fractions. Monitor the elution of your compound using TLC.

• Fraction Pooling: Combine the fractions containing the pure product and concentrate under reduced pressure.

Step 3: Final Purification by Recrystallization

• Solvent Selection: Transfer the solid obtained from chromatography to a clean flask. Add a minimal amount of a hot solvent (e.g., ethanol, isopropanol) until the solid just dissolves.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration.

• Crystallization: Allow the solution to cool slowly to room temperature, and then cool it further in an ice bath or refrigerator to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to obtain the pure N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Sources

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• 7. rsc.org [rsc.org]

Technical Support Center: Synthesis of Trifluoromethylpyridines

Welcome to the technical support hub for trifluoromethylpyridine synthesis. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during these complex transformations. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting protocols to help you optimize your reactions, improve yields, and ensure the purity of your target compounds.

Part 1: Troubleshooting Direct Trifluoromethylation & Halogen Exchange (Halex) Reactions

This section focuses on the most common methods for introducing a CF3 group onto a pre-existing pyridine ring, including direct C-H functionalization and the industrially significant halogen exchange (Halex) process.

FAQ 1: My direct C-H trifluoromethylation is giving a mixture of regioisomers. How can I control the selectivity?

Answer: Lack of regioselectivity is a classic challenge in direct C-H functionalization of pyridines, especially with radical-based methods. The trifluoromethyl radical is highly reactive and often provides a mixture of 2-, 3-, and 4-substituted products[1][2]. The inherent electronic properties of the pyridine ring direct nucleophilic attack to the 2- and 4-positions, while electrophilic attack favors the 3-position. Your outcome depends heavily on the reaction mechanism.

Root Cause Analysis & Solutions:

• Radical Mechanism: If you are using methods that generate CF3 radicals (e.g., from CF3I, CF3Br, or certain photoredox systems), poor selectivity is common[3].

  • Troubleshooting: Consider switching to a mechanistically distinct approach. While optimizing solvents or additives might slightly alter ratios, achieving high selectivity with a radical reaction is fundamentally difficult.

• Nucleophilic Trifluoromethylation: This approach offers better control. The key is to activate the pyridine ring to facilitate a selective reaction.

  • For 2- and 4-Position Selectivity: These positions are electronically deficient and naturally reactive towards nucleophiles. Using a nucleophilic CF3 source like the Ruppert-Prakash reagent (TMSCF3) with a suitable activator can favor these positions[4].

  • For 3-Position Selectivity (The "Tough" Position): The C3 position is notoriously difficult to trifluoromethylate directly via nucleophilic attack. A specialized activation strategy is required. A state-of-the-art method involves transiently converting the pyridine into an enamine-like intermediate via hydrosilylation. This activates the C3 position for subsequent reaction with an electrophilic trifluoromethylating agent (like a Togni reagent)[2][5][6].

Troubleshooting Workflow for Regioselectivity

Caption: Decision tree for troubleshooting regioselectivity.

FAQ 2: My Halex reaction from a trichloromethylpyridine is incomplete or slow. How can I drive it to completion?

Answer: The conversion of a -CCl3 group to a -CF3 group using anhydrous HF is a robust industrial method but often requires harsh conditions. Incomplete reaction typically leaves behind starting material or partially fluorinated intermediates like -CFCl2 and -CF2Cl, which can be difficult to separate.

Root Cause Analysis & Solutions:

• Insufficient Temperature/Pressure: This is the most common cause. These reactions have a significant activation energy barrier.

  • Protocol: Gradually increase the reaction temperature. While temperatures below 150°C may work, they are often slow. The optimal range is typically 170°C to 190°C[7]. Increasing pressure (5–1200 psig) helps maintain HF in the liquid phase and increases its concentration, accelerating the reaction[7].

• Catalyst Inactivity: A metal halide catalyst (e.g., FeCl3, FeF3, or SbCl5) is often used.

  • Protocol: Ensure the catalyst is anhydrous and active. Use a catalytic amount, typically 1–10 mole percent[7]. If the reaction stalls, a fresh addition of catalyst might be necessary, but be cautious as this can also promote side reactions.

• HF Purity/Amount: Water contamination in the HF source can deactivate the catalyst and lead to unwanted hydrolysis byproducts.

  • Protocol: Always use anhydrous HF. Ensure a sufficient molar excess is used (at least 3 molar equivalents are required stoichiometrically) to drive the equilibrium forward[7].

Summary of Halex Optimization Parameters

Parameter	Issue	Recommended Action
Temperature	Slow or stalled reaction	Increase temperature incrementally to 170-190°C. Avoid >250°C to prevent decomposition[7].
Pressure	Inefficient reaction	Conduct reaction in a sealed, pressure-rated vessel. Increase pressure to maintain HF as a liquid.
Catalyst	Low conversion rate	Use 1-10 mol% of an anhydrous metal halide catalyst like FeCl3 or FeF3[7].
Reagents	Stalled reaction	Use anhydrous HF in stoichiometric excess (at least 3 equivalents)[7].

FAQ 3: I'm observing chlorinated byproducts on the pyridine ring itself, not just on the methyl group. Why is this happening?

Answer: This side reaction, known as nuclear chlorination, is particularly common in high-temperature, vapor-phase processes that use both a chlorinating agent (like Cl2) and a fluorinating agent (like HF) to convert a picoline starting material.

Root Cause Analysis & Solutions:

The conditions required for the chlorination of the methyl group are often harsh enough to also promote electrophilic chlorination of the electron-rich positions on the pyridine ring.

• Controlling Reaction Conditions: The formation of these multi-chlorinated byproducts is often unavoidable but can be minimized[8].

  • Protocol: The most critical parameters to adjust are the molar ratio of the chlorinating agent to the pyridine substrate and the reaction temperature.

  • Step 1: Reduce the molar ratio of chlorine gas (or other chlorinating agent).

  • Step 2: Lower the reaction temperature. While this may slow the desired reaction, it will have a more pronounced effect on reducing the rate of the undesired nuclear chlorination.

  • Step 3: If using a multi-zone reactor, optimize the temperature profile. For instance, in some industrial setups, the initial chlorination/fluorination of the methyl group occurs in one zone, and subsequent nuclear chlorination is intentionally performed in a second, higher-temperature zone[8][9]. By modifying the conditions of this second phase, you can control the degree of chlorination.

Visualizing the Competing Pathways

Caption: Competing reaction pathways leading to desired and side products.

Part 2: Troubleshooting Pyridine Ring Construction Methods

This section addresses issues arising from the construction of the pyridine ring using a trifluoromethyl-containing building block, a common strategy for accessing complex substitution patterns.

FAQ 4: My cyclocondensation reaction to form the pyridine ring has a low yield. What factors should I investigate?

Answer: Low yields in cyclocondensation reactions often point to issues with substrate reactivity, incorrect reaction conditions, or decomposition of intermediates. The specific building block you are using (e.g., α,β-unsaturated trifluoromethyl ketones, β-enamino diketones) will dictate the critical parameters[10][11].

Root Cause Analysis & Solutions:

• Poor Nucleophilicity/Electrophilicity: The reaction relies on a delicate balance between the nucleophilic and electrophilic partners.

  • Troubleshooting: If using an amine-based nucleophile, ensure the reaction medium is not overly acidic, as this will protonate the amine and render it non-nucleophilic. Conversely, some reactions require mild acid or base catalysis to activate one of the components. A careful screen of pH or catalytic additives is recommended.

• Incorrect Solvent or Temperature: These reactions can be highly sensitive to the reaction environment.

  • Troubleshooting: The choice of solvent can influence substrate solubility and the stability of charged intermediates. If yields are low in a non-polar solvent, try a polar aprotic solvent like DMSO or DMF. Temperature control is also vital; some cyclizations require heating to overcome activation barriers, while others may require cooling to prevent the decomposition of sensitive intermediates[12].

• Formation of Stable, Unreactive Intermediates: The reaction may stall after an initial addition step, failing to proceed to the final cyclization and aromatization.

  • Troubleshooting: This can sometimes be overcome by changing the workup procedure. For example, an intermediate may require treatment with an acid or an oxidant in a separate step to facilitate dehydration/aromatization to the final pyridine ring.

General Optimization Protocol for Cyclocondensation:

• Step 1: Reagent Purity: Confirm the purity of your trifluoromethyl building block and coupling partner. Impurities can inhibit catalysts or cause side reactions.

• Step 2: Solvent Screening: Test a range of solvents (e.g., THF, Dioxane, Toluene, DMF, DMSO) to find the optimal medium for both solubility and reactivity.

• Step 3: Catalyst/Additive Screening: Evaluate the effect of catalytic amounts of acid (e.g., p-TsOH, TFA) or base (e.g., NaOAc, Et3N) on the reaction rate and yield.

• Step 4: Temperature Optimization: Run small-scale trials at different temperatures (e.g., room temperature, 50°C, 80°C, 110°C) to find the sweet spot between reaction rate and byproduct formation.

Part 3: General Issues & Reagent Stability

FAQ 5: I suspect my trifluoromethylating agent or an intermediate is hydrolyzing. What are the signs and how can I prevent this?

Answer: Hydrolysis is a significant risk, especially when using moisture-sensitive reagents or generating intermediates with hydrolyzable bonds (e.g., metal-fluorine bonds)[13]. The trifluoromethyl group itself is generally stable but can be hydrolyzed to a carboxylic acid under harsh basic conditions[14].

Signs of Hydrolysis:

• Formation of HF or fluoride salts, which can be detected by etching of glassware or by fluoride ion-selective electrode.

• Appearance of unexpected carboxylic acid, ketone, or alcohol byproducts in your crude NMR or LC-MS.

• Inconsistent reaction outcomes, where reactions run on a dry day work better than those on a humid day.

• Deactivation of catalysts, particularly those involving transition metals.

Prevention Protocol:

• Rigorous Anhydrous Technique:

  • Dry all glassware in an oven ( >120°C) for several hours and cool under a stream of inert gas (N2 or Argon) or in a desiccator.

  • Use anhydrous solvents, preferably freshly distilled or from a solvent purification system.

  • Handle hygroscopic reagents (e.g., fluoride salts, some catalysts) in a glovebox or under a positive pressure of inert gas.

• Reagent Quality Control:

  • Use freshly opened bottles of trifluoromethylating agents. The Ruppert-Prakash reagent (TMSCF3) and electrophilic agents (Togni, Umemoto) can degrade upon prolonged exposure to atmospheric moisture.

  • If preparing a trifluoromethyl-metal reagent in situ (e.g., "CuCF3"), ensure all precursors and the reaction environment are scrupulously dry[15].

• Reaction Quenching: When quenching the reaction, do so at a low temperature (e.g., 0°C) and consider using a non-aqueous workup if the product is particularly sensitive.

References

• Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(3), 294–309. [Link]

• Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central. [Link]

• Alfa Chemical. (2022). Review of Synthesis of 2,3-Dichloro-5-Trifluoromethyl Pyridine. ALFA CHEMICAL. [Link]

• Tsukamoto, M., & Nakamura, T. (2023). Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. [Link]

• Wang, B., et al. (2022). Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry. [Link]

• Li, et al. (2020). Regioselective Direct C–H Trifluoromethylation of Pyridine. ResearchGate. [Link]

• Lee, E., & Sanford, M. S. (2012). Catalysis for Fluorination and Trifluoromethylation. PubMed Central. [Link]

• Li, Y., et al. (2024). Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks. Organic & Biomolecular Chemistry. [Link]

• Hong, B., et al. (2020). Synthesis of 2‐Trifluoromethyl Pyridines through Multicomponent Kröhnke Reaction. ResearchGate. [Link]

• Kuninobu, Y., et al. (2022). Selective Trifluoromethylation of Pyridines. ChemistryViews. [Link]

• Konno, T., et al. (2013). Practical Synthesis of α-Trifluoromethylated Pyridines Based on Regioselective Cobalt-Catalyzed [2+2+2] Cycloaddition using Trifluoromethylated Diynes with Nitriles. PubMed Central. [Link]

• Lo, C. C. (1987). Preparation of (trifluoromethyl)pyridines.

• Feng, P., et al. (2015). Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines. Chemical Science. [Link]

• Muta, R., et al. (2022). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. ChemRxiv. [Link]

• Muta, R., et al. (2022). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. Organic Letters. [Link]

• Lee, S. H., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

• Wikipedia. (n.d.). Trifluoromethylation. Wikipedia. [Link]

• Srogl, J., et al. (2020). Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. ResearchGate. [Link]

• Unnamed Author. (n.d.). Method for synthesizing 4-trifluoromethyl pyridine compound.

• Jacob, R. G., et al. (2014). Regioselectively Controlled Synthesis of N-Substituted (Trifluoromethyl)pyrimidin-2(1H)-ones. ResearchGate. [Link]

• Unnamed Author. (n.d.). Optimizing Chemical Synthesis with 4-Trifluoromethylpyridine: A Supplier's Insights. Autech. [Link]

• Dubinina, G. G., et al. (2014). Trifluoromethyl-Substituted Pyridines Through Displacement of Iodine by in situ Generated (Trifluoromethyl)copper. ResearchGate. [Link]

• Unnamed Author. (n.d.). Preparation of \trifluoromethyl\pyridines. European Patent Office. [Link]

• Frazier, A. F., et al. (2023). A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. PubMed Central. [Link]

• Prakash, G. K. S., & Yudin, A. K. (2014). Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. Beilstein Journal of Organic Chemistry. [Link]

• Demerson, C. A., et al. (1974). Facile Hydrolysis of the Trifluoromethyl Group in the Presence of Base. Some Trifluoromethylated Indoles. Journal of the American Chemical Society. [Link]

• Beatty, J. W., et al. (2016). Photochemical Perfluoroalkylation with Pyridine N-Oxides: Mechanistic Insights and Performance on a Kilogram Scale. PubMed Central. [Link]

• Zhao, Y., et al. (2021). Difluorocarbene-Mediated Cascade Cyclization: The Multifunctional Role of Ruppert-Prakash Reagent. Organic Chemistry Portal. [Link]

• Tlili, A., et al. (2012). The reaction of cyclic imines with the Ruppert-Prakash reagent. Facile approach to alpha-trifluoromethylated nornicotine, anabazine, and homoanabazine. ResearchGate. [Link]

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• 15. researchgate.net [researchgate.net]

Technical Support Center: N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Welcome to the technical support center for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (CAS 175277-21-1). This guide is intended for researchers, scientists, and drug development professionals to address potential stability issues and provide robust troubleshooting strategies for experiments involving this compound. While specific degradation pathways for this molecule are not extensively documented in publicly available literature, this guide synthesizes chemical principles and data from structurally related compounds to offer practical, field-proven insights.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What are the primary stability concerns for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine?

Based on its structure, the primary stability concerns for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine revolve around its susceptibility to:

• Oxidative degradation: The amine functional group can be susceptible to oxidation.

• Photodegradation: Exposure to light, particularly UV radiation, can potentially lead to degradation.

• Hydrolysis: Although generally stable, prolonged exposure to strongly acidic or basic conditions may lead to hydrolysis.

• Thermal decomposition: High temperatures can cause decomposition, potentially leading to the release of hazardous gases such as nitrogen oxides and hydrogen fluoride.[1]

Q2: What are the ideal storage conditions for this compound?

To ensure the long-term stability of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, it is recommended to store it in a tightly sealed container in a cool, dry, and dark place.[1][2] Storage under an inert atmosphere (e.g., argon or nitrogen) can further mitigate the risk of oxidative degradation.

Parameter	Recommended Condition	Rationale
Temperature	Cool (2-8 °C recommended for long-term storage)	Minimizes thermal degradation and slows down potential side reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Protects against oxidative degradation of the amine group.
Light	Amber vial or stored in the dark	Prevents potential photodegradation.
Container	Tightly sealed	Prevents moisture absorption and contamination.

Q3: Are there any known incompatible materials?

Yes, you should avoid contact with strong oxidizing agents, strong acids, and strong bases.[1][3] Oxidizing agents can directly degrade the amine functionality, while strong acids or bases can potentially catalyze hydrolysis or other reactions.

Troubleshooting Guide: Investigating Compound Instability

If you suspect that N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is degrading during your experiments, a systematic approach is crucial to identify the cause.

Initial Assessment: Visual and Preliminary Checks

• Visual Inspection: Check for any change in the physical appearance of your compound (e.g., color change from off-white/yellow to brown, clumping).

• Solubility Issues: Note any unexpected difficulties in dissolving the compound in your chosen solvent. This could indicate the formation of insoluble degradation products.

• Review Experimental Parameters: Carefully review your experimental protocol. Have there been any recent changes in reagents, solvents, temperature, or light exposure?

Workflow for Diagnosing Instability

Caption: A systematic workflow for troubleshooting stability issues.

Experimental Protocols for Troubleshooting

Protocol 1: Purity Assessment of Starting Material

Objective: To confirm the purity and integrity of the N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine stock.

Methodology:

• Sample Preparation:

  • Accurately weigh a small amount of the compound.

  • Dissolve in a suitable solvent (e.g., acetonitrile or methanol) to a known concentration.

• Analytical Techniques:

  • High-Performance Liquid Chromatography (HPLC): Use a reverse-phase C18 column with a suitable mobile phase gradient (e.g., water/acetonitrile with 0.1% formic acid) to separate the main compound from any impurities. A UV detector set at an appropriate wavelength (e.g., 254 nm) should be used.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This will help in identifying the mass of the parent compound and any potential degradation products.

• Data Analysis:

  • Assess the purity of the main peak in the HPLC chromatogram.

  • Compare the mass spectrum from the LC-MS with the expected molecular weight of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (221.14 g/mol ).[4][5]

Protocol 2: Forced Degradation Studies

Objective: To identify the conditions under which the compound is unstable.

Methodology:

• Prepare Samples: Prepare several solutions of the compound in your experimental solvent.

• Expose to Stress Conditions: Subject each sample to a different stress condition. Include a control sample stored under ideal conditions.

  • Heat: Incubate a sample at an elevated temperature (e.g., 40-60°C).

  • Light: Expose a sample to direct sunlight or a UV lamp.

  • Acid/Base: Add a small amount of a dilute acid (e.g., 0.1 M HCl) or base (e.g., 0.1 M NaOH) to different samples.

  • Oxidation: Add a dilute solution of an oxidizing agent (e.g., 3% hydrogen peroxide).

• Analyze Samples: After a set period (e.g., 24-48 hours), analyze all samples (including the control) using HPLC and LC-MS as described in Protocol 1.

• Compare Results: Compare the chromatograms and mass spectra of the stressed samples to the control. The appearance of new peaks or a decrease in the main peak area in the stressed samples will indicate degradation under those specific conditions.

Potential Degradation Pathways

While specific degradation pathways for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine are not well-documented, we can hypothesize potential routes based on its chemical structure and general principles of amine degradation.[6][7]

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. jubilantingrevia.com [jubilantingrevia.com]
• 3. synquestlabs.com [synquestlabs.com]
• 4. N-METHYL-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDIN-2-AMINE | CAS 175277-21-1 [matrix-fine-chemicals.com]
• 5. chemuniverse.com [chemuniverse.com]
• 6. Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. forcetechnology.com [forcetechnology.com]

Technical Support Center: Purification of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Prepared by the Senior Application Scientist Team

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals working with N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (CAS No: 175277-21-1).[1][2][3][4] Achieving high purity of this intermediate is critical for the success of subsequent synthetic steps and the integrity of final compounds. This document provides in-depth troubleshooting advice and validated protocols to address common purification challenges.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a crude sample of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine?

The impurity profile depends heavily on the synthetic route. However, based on common syntheses of trifluoromethyl-substituted pyridines, impurities typically fall into several classes.[5]

Impurity Class	Potential Specific Impurities	Likely Origin
Unreacted Starting Materials	2-chloro-3-nitro-5-(trifluoromethyl)pyridine; Methylamine	Incomplete reaction during the nucleophilic aromatic substitution step.
Reaction Byproducts	Isomeric products; Di-substituted products (e.g., reaction at other positions)	Side reactions occurring under the reaction conditions.
Degradation Products	Hydrolysis products (e.g., conversion of amine to hydroxyl group); Potential for N-nitroso impurities.[6][7]	Exposure to strong acid/base, excessive heat, or residual nitrosating agents.
Process-Related Impurities	Residual solvents (e.g., DMF, NMP); Reagents from workup (e.g., inorganic salts).[6]	Carryover from the reaction and purification steps.

Q2: How should I assess the purity of my sample before and after purification?

A multi-technique approach is recommended for robust purity assessment:

• High-Performance Liquid Chromatography (HPLC): The primary method for quantitative purity analysis. A reversed-phase C18 column with a gradient of water/acetonitrile (often with 0.1% TFA or formic acid) is a standard starting point. Purity is determined by the area percentage of the main peak.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are essential for confirming the structural identity of the target compound and identifying organic impurities. Integration of impurity peaks relative to the product peaks can provide a semi-quantitative purity estimate. LC-SPE/NMR is a powerful, advanced technique for definitive structure elucidation of unknown impurities.[8][9]

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for identifying volatile or semi-volatile impurities, including residual solvents.[10] Derivatization may be necessary for the main compound due to its polarity.[11]

• Certificate of Analysis (COA): When using a commercial source, always refer to the COA, which details the purity and the analytical method used for its determination.[12]

Q3: What are the recommended storage conditions to maintain the compound's purity?

To prevent degradation, the compound should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).[12] It should be kept in a cool, dry, and well-ventilated area away from strong oxidizing agents and moisture.[4][13] Long-term storage at 2-8°C is recommended.[4]

Q4: My purified compound has a persistent yellow color. Is this an issue, and how can I remove it?

The yellow tint is common for nitro-aromatic compounds due to the presence of the nitro (-NO₂) chromophore. While a faint yellow color can be inherent, a darker or more intense color often indicates the presence of colored impurities or minor degradation products. If high purity is confirmed by other analytical methods, the color may be acceptable for some applications. To remove it, you can try:

• Recrystallization: An additional recrystallization step can often remove color-causing impurities.

• Activated Carbon Treatment: During recrystallization, adding a small amount of activated charcoal to the hot solution can adsorb colored impurities. Use charcoal sparingly, as it can also adsorb the desired product.

• Alumina Plug Filtration: Dissolve the compound in a suitable solvent and pass it through a short plug of activated neutral alumina, which can bind polar, colored impurities.[14][15]

Section 2: Troubleshooting and Purification Protocols

This section provides step-by-step guides for resolving common issues encountered during the purification of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Workflow Overview: From Crude to Pure Product

Caption: General purification workflow for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Issue 1: Low Purity and Contamination After Initial Synthesis

• Symptom: Analytical data (TLC, HPLC, NMR) of the crude product shows significant amounts of starting materials or water-soluble byproducts.

• Probable Cause: Inefficient removal of inorganic salts, acids, or bases during the initial workup.

• Solution: Perform a robust liquid-liquid extraction.

• Quenching: Carefully quench the reaction mixture, often by pouring it into ice-cold water or a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with an appropriate organic solvent (e.g., Ethyl Acetate or Dichloromethane, 3 x volume of aqueous layer).

• Washing: Wash the combined organic layers sequentially with:

  • 1M HCl (if unreacted amine starting materials are basic and need removal).

  • Saturated NaHCO₃ solution (to remove acidic components).

  • Water (to remove water-soluble components).

  • Saturated NaCl (Brine) solution (to break emulsions and reduce the amount of dissolved water in the organic layer).

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration & Concentration: Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator to yield the crude solid.

Issue 2: Co-eluting Impurities During Column Chromatography

• Symptom: The product cannot be separated from one or more impurities on a silica gel column, as indicated by overlapping spots on TLC or impure fractions confirmed by HPLC.

• Probable Cause: The polarity of the eluent (solvent system) is not optimized for the specific separation required.

• Solution: Systematically develop an optimal solvent system using Thin-Layer Chromatography (TLC) before attempting a large-scale column.

• TLC Method Development:

  • Spot the crude material on a TLC plate.

  • Develop the plate in various solvent systems of differing polarity. A common starting point for this compound is a mixture of Hexane and Ethyl Acetate.

  • Goal: Find a solvent system where the product has an Rf value of 0.25 - 0.35 , and there is maximum separation from all impurity spots.

• Column Packing:

  • Select an appropriately sized column for the amount of crude material (typically a 40:1 to 100:1 ratio of silica gel to crude product by weight).

  • Pack the column with silica gel using the chosen eluent (wet packing is recommended).

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a stronger solvent (like DCM).

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the packed column.

• Elution and Fraction Collection:

  • Run the column using the optimized eluent, applying positive pressure (flash chromatography).

  • Collect fractions and monitor them by TLC to identify which ones contain the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Solvent	Relative Polarity (ε° on Alumina)	Boiling Point (°C)	Common Use
n-Hexane	0.01	69	Non-polar mobile phase component
Dichloromethane (DCM)	0.42	40	Medium polarity solvent
Ethyl Acetate (EtOAc)	0.58	77	Polar mobile phase component
Acetone	0.65	56	More polar component
Methanol (MeOH)	0.95	65	Highly polar, used to flush column

Issue 3: Product Fails to Crystallize or Oils Out

• Symptom: Upon cooling a saturated solution, the compound either remains dissolved or separates as an oil instead of forming solid crystals.

• Probable Cause: The chosen solvent is unsuitable, or the presence of impurities is inhibiting crystal lattice formation.

• Solution: Perform a systematic solvent screen to find an appropriate system for recrystallization.

• Selection: Place a small amount of the purified, amorphous solid (approx. 20-30 mg) into several different test tubes.

• Testing: To each tube, add a different solvent (e.g., isopropanol, ethanol, acetone, ethyl acetate, toluene, hexane, or mixtures like ethanol/water) dropwise at room temperature until the solid just dissolves.

• Observation:

  • A good solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when heated.

  • If the solid dissolves easily at room temperature, the solvent is too good. Try a less polar solvent or a co-solvent system.

  • If the solid does not dissolve even when heated, the solvent is too poor.

• Crystallization: Once a promising solvent is identified, heat the solution until the solid fully dissolves. Allow it to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

• Troubleshooting Oiling Out: If the product oils out, try one of the following:

  • Re-heat the solution to dissolve the oil, then allow it to cool much more slowly.

  • Add slightly more solvent.

  • Scratch the inside of the flask with a glass rod to create nucleation sites.

  • Add a single "seed" crystal from a previous batch.

Troubleshooting Decision Tree for Chromatography

Caption: Decision tree for troubleshooting TLC method development.

References

• Versatile N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine Cyber Monday Only [loP6IkVv]. Google Cloud.
• n-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine - ChemUniverse. ChemUniverse.
• Novel Trifluoromethyl Pyrimidinone Compounds With Activity Against Mycobacterium tuberculosis - PMC - NIH. National Institutes of Health.
• N-Methyl-3-nitro-5-(trifluoromethyl)-pyridin-2-amine - Matrix Scientific. Matrix Scientific.
• N-METHYL-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDIN-2-AMINE | CAS 175277-21-1. Molbase.
• METHOD FOR PURIFYING N-METHYL-2-PYRROLIDONE - European Patent Office - EP 1720833 B1 - EPO. European Patent Office.
• CN111138351A - Synthetic method of 2-aminomethyl-3-chloro-5-trifluoromethylpyridine acetate - Google Patents. Google Patents.
• 3-Nitro-5-(trifluoromethyl)pyridin-2-amine | C6H4F3N3O2 | CID 10608391 - PubChem. PubChem.
• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PubMed Central. National Institutes of Health.
• Crystal structure of 3-methyl-N-(pyrimidin-5-ylmethyl)pyridin-2-amine, C11H12N4. Zeitschrift für Kristallographie - New Crystal Structures.
• Bioanalysis - macherey-nagel. Macherey-Nagel.
• Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Croatian Chemical Acta.
• 2-METHYLAMINO-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDINE 175277-21-1 wiki. GuideChem.
• Quality Control in Targeted GC-MS for Amino Acid-OMICS - MDPI. MDPI.
• 2-Amino-5-(trifluoromethyl)pyridine - Synquest Labs. SynQuest Labs.
• GC-MS Analysis of Phytochemical Compounds Present in the Leaves of Citrus medica. L. Journal of Pharmaceutical Sciences and Research.
• Nitrosamine Impurities - Asian Publication Corporation. Asian Journal of Chemistry.
• N-methyl-5-(trifluoromethyl)pyridin-3-amine - Fluorochem. Fluorochem.
• EP1720833A1 - Method for purifying n-methyl-2-pyrrolidone - Google Patents. Google Patents.
• Regio- and Enantioselective Pictet–Spengler Reaction of α-Diketones Catalyzed by a Single H-Bond Donor Organocatalyst | ACS Catalysis. ACS Publications.
• Nitrosamine Impurities - PureSynth. PureSynth.
• Products - 2a biotech. 2a biotech.
• 3-Nitro-5-(trifluoromethyl)pyridin-2-amine , 95+% , 53359-69-6 - CookeChem. CookeChem.
• 2-chloro-3-nitro-5-(trifluoromethyl)pyridine(72587-15-6) 1 h nmr - ChemicalBook. ChemicalBook.
• N-Methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine - Sigma-Aldrich. Sigma-Aldrich.
• Methyl-(3-nitro-5-trifluoromethyl-pyridin-2-yl)-amine - ChemicalBook. ChemicalBook.
• 2-methylamino-3-nitro-5-(trifluoromethyl)pyridine - Chongqing Chemdad Co. ，Ltd. Chongqing Chemdad Co., Ltd.
• N-Methyl-5-(trifluoromethyl)pyridin-2-amine - Sigma-Aldrich. Sigma-Aldrich.
• A Novel 3E Method for Synthesis of 5-nitro 2- diethylamino 6-methyl pyridine Organic Crystal by Nitration of 2-diethylamino 6-methyl pyridine with H 2 SO 4 /HNO 3 - ResearchGate. ResearchGate.
• diethylamino 6-methyl pyridine Organic Crystal by Nitration of 2-diethylamino 6. IOP Conference Series: Earth and Environmental Science.
• Welcome To Hyma Synthesis Pvt. Ltd. Avra Laboratories.
• Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR - ResearchGate. ResearchGate.
• EP0228846A1 - Amino-trifluoromethylpyridine compound and process for preparing the same - Google Patents. Google Patents.

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• 3. Page loading... [guidechem.com]
• 4. 2-METHYLAMINO-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDINE Three Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. asianpubs.org [asianpubs.org]
• 7. pure-synth.com [pure-synth.com]
• 8. hrcak.srce.hr [hrcak.srce.hr]
• 9. researchgate.net [researchgate.net]
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• 15. EP1720833A1 - Method for purifying n-methyl-2-pyrrolidone - Google Patents [patents.google.com]

Technical Support Center: Scaling Up the Synthesis of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Welcome to the technical support guide for the synthesis and scale-up of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (CAS 175277-21-1).[1][2] This document is designed for researchers, chemists, and process development professionals. It provides not just a protocol, but a framework for understanding the critical parameters, troubleshooting potential issues, and safely scaling the synthesis from the bench to a pilot plant.

Section 1: Synthesis Overview and Rationale

The target molecule, N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, is a highly functionalized pyridine derivative. Such structures are common building blocks in the development of agrochemicals and pharmaceuticals.[3] The synthesis strategy hinges on a robust and scalable reaction: Nucleophilic Aromatic Substitution (SNAr).

Core Reaction Pathway:

The most direct and industrially viable route involves the reaction of 2-chloro-3-nitro-5-(trifluoromethyl)pyridine with methylamine.

Caption: Reaction scheme for the synthesis of the target compound via SNAr.

Mechanistic Insight (The "Why"):

The SNAr reaction is highly effective here due to the electronic nature of the pyridine ring. The nitro (-NO₂) group and the trifluoromethyl (-CF₃) group are potent electron-withdrawing groups. They act in concert to pull electron density from the aromatic ring, making the carbon atom at the C2 position (bonded to chlorine) highly electrophilic and susceptible to attack by a nucleophile like methylamine. The pyridine nitrogen also contributes to this activation. This inherent reactivity allows the substitution to proceed under relatively mild conditions, which is a significant advantage for process safety and cost-effectiveness.

Section 2: Scalable Experimental Protocol

This protocol is designed for scalability. Critical parameters that require adjustment for larger scales are highlighted.

Reagent and Solvent Data Table:

Compound	CAS No.	MW ( g/mol )	Equivalents	Amount (Lab Scale)	Notes
2-chloro-3-nitro-5-(trifluoromethyl)pyridine	69045-83-6	226.54	1.0	22.65 g (0.1 mol)	Limiting Reagent
Methylamine (40 wt% in H₂O)	74-89-5	31.06	1.5 - 2.0	11.6 - 15.5 mL	Excess drives reaction to completion
Tetrahydrofuran (THF)	109-99-9	72.11	-	200 mL	Anhydrous grade recommended
Saturated Sodium Bicarbonate (aq)	144-55-8	84.01	-	As needed	For neutralization/work-up
Brine (Saturated NaCl aq)	7647-14-5	58.44	-	As needed	For work-up

Step-by-Step Methodology:

• Reactor Setup: To a 500 mL, 3-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and a reflux condenser under a nitrogen atmosphere, add 2-chloro-3-nitro-5-(trifluoromethyl)pyridine (22.65 g, 0.1 mol) and THF (200 mL). Stir until all solids are dissolved.

  • Scale-Up Note: For pilot-scale, use a jacketed glass-lined reactor with appropriate temperature control and inert gas blanketing.

• Reagent Addition: Cool the solution to 0-5 °C using an ice-water bath. Slowly add the methylamine solution (40 wt% in H₂O, 1.5 eq) dropwise via an addition funnel over 30-45 minutes. Maintain the internal temperature below 10 °C.

  • Causality: The reaction is exothermic. Slow, controlled addition is critical to prevent a thermal runaway and minimize the formation of impurities.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature (20-25 °C) and stir for 4-6 hours.

• In-Process Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

  • TLC System: 3:1 Hexanes:Ethyl Acetate. The product is typically more polar than the starting material.

• Work-up and Isolation:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the THF.

  • Add ethyl acetate (200 mL) and water (100 mL) to the residue. Stir and transfer to a separatory funnel.

  • Separate the layers. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

  • Causality: The bicarbonate wash neutralizes the HCl byproduct and removes any unreacted acidic impurities. The brine wash helps to break emulsions and remove residual water.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield a crude solid. Recrystallize the solid from a suitable solvent system (e.g., ethanol/water or heptane/ethyl acetate) to afford the pure N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine as a yellow crystalline solid.

Section 3: Troubleshooting Guide

This section addresses common problems encountered during the synthesis and scale-up.

Caption: A decision tree for troubleshooting common synthesis issues.

Q: My reaction has stalled, and TLC/HPLC analysis shows a significant amount of unreacted 2-chloro-3-nitro-5-(trifluoromethyl)pyridine. What should I do?

A: This is a classic conversion issue.

• Check Stoichiometry: The most common cause is insufficient nucleophile. While aqueous methylamine is convenient, its concentration can vary. Consider titrating your methylamine solution or using anhydrous methylamine in a suitable solvent (e.g., THF). A slight excess (1.5-2.0 eq) is recommended to drive the reaction to completion.

• Temperature & Time: The reaction may be running too cold or for too short a time. After the initial exothermic addition at 0-5 °C, ensure the mixture warms to at least 20-25 °C. If the reaction is still sluggish, gentle heating to 35-40 °C can increase the rate, but monitor closely for impurity formation.

• Reagent Quality: Verify the purity of your starting chloro-pyridine. Impurities could inhibit the reaction.

Q: I'm observing a significant, unidentified impurity in my crude product. What is the likely cause?

A: Unidentified impurities often arise from side reactions.

• Overheating: The primary suspect is an uncontrolled exotherm during the methylamine addition. This can lead to decomposition of the starting material or product, or promote side reactions. On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation more challenging. Ensure your cooling is adequate and the addition rate is slow.

• Bis-amination: While sterically hindered, it's theoretically possible for a second molecule of methylamine to displace the nitro group under harsh conditions, though this is unlikely.

• Solvent Reactivity: Ensure your solvent is inert. THF is generally robust, but using a protic solvent like an alcohol could lead to competing O-alkylation products.

Q: My product is an oil and will not crystallize. How can I isolate a solid?

A: "Oiling out" is a common purification challenge.

• Purity: An oil often indicates the presence of impurities that are depressing the melting point and disrupting the crystal lattice. The first step is to ensure the work-up was effective. Perform an additional aqueous wash to remove any residual salts.

• Solvent System: The chosen recrystallization solvent may be unsuitable. Systematically screen other solvents or solvent pairs (e.g., isopropanol/water, toluene/heptane).

• Techniques: Try adding a seed crystal from a previous successful batch. If no seed is available, try scratching the inside of the flask at the solvent-air interface with a glass rod to induce nucleation. Cooling the solution slowly over a long period is often more effective than rapid cooling in a freezer. As a final resort, purification by column chromatography may be necessary.

Section 4: Frequently Asked Questions (FAQs)

• Q1: What are the critical safety precautions for this reaction?

  • A: Nitropyridine compounds should be handled with care as they can be toxic and potentially unstable.[4][5][6] Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[7] Ensure that eyewash stations and safety showers are readily accessible.[7] Avoid inhalation of dusts or vapors.[4]

• Q2: Can I use a different base or solvent?

  • A: While methylamine acts as both the nucleophile and the base (to neutralize the HCl byproduct), an additional non-nucleophilic base like triethylamine or diisopropylethylamine can be included. This is often done when using a salt form of the amine (e.g., methylamine hydrochloride). Regarding solvents, aprotic polar solvents like acetonitrile, DMF, or DMSO can also be used and may accelerate the reaction. However, they have higher boiling points, making them more difficult to remove during work-up. Always perform a small-scale trial before changing the solvent system at scale.

• Q3: How do I confirm the identity and purity of my final product?

  • A: A multi-technique approach is best.

    • ¹H NMR: To confirm the structure. Expect to see signals for the methyl group (singlet, ~3.0-3.2 ppm), and two distinct aromatic protons on the pyridine ring.

    • HPLC/GC-MS: To determine purity (as % area) and confirm the molecular weight of the product (221.14 g/mol ).[1]

    • Melting Point: A sharp melting point is a good indicator of high purity.

References

• Jubilant Ingrevia. (2024, February 19).
• Cleanchem Laboratories.
• ECHEMI. (n.d.).
• Thermo Fisher Scientific. (2009, September 22).
• Thermo Fisher Scientific. (2010, November 15).
• Matrix Scientific. (n.d.). N-Methyl-3-nitro-5-(trifluoromethyl)-pyridin-2-amine.
• ChemUniverse. (n.d.). n-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.
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Technical Support Center: Navigating Pitfalls in Handling Trifluoromethyl-Containing Reagents

Introduction: The Double-Edged Sword of the CF3 Group

The trifluoromethyl (CF3) group is a cornerstone of modern medicinal chemistry, agrochemicals, and materials science. Its unique properties—high electronegativity, metabolic stability, and lipophilicity—can dramatically improve the efficacy and bioavailability of molecules.[1][2][3] However, the reagents used to install this powerful moiety are often highly reactive and present significant handling challenges.[2]

This guide serves as a technical support center for researchers, scientists, and drug development professionals. It is designed to provide field-proven insights and troubleshooting strategies to navigate the common pitfalls encountered when working with these indispensable yet demanding reagents. By understanding the "why" behind common failures, you can design more robust experiments, ensure safety, and achieve higher yields.

Section 1: Foundational Principles & General Safety

Before handling any trifluoromethylating reagent, a firm grasp of the fundamental principles of their reactivity and the necessary safety protocols is non-negotiable. Many of these reagents are sensitive, energetic, or can release toxic byproducts.

Frequently Asked Questions (FAQs)

Q1: Why are so many trifluoromethylating reagents highly sensitive to moisture and air?

A: The high sensitivity of many CF3 reagents, particularly nucleophilic sources like the Ruppert-Prakash reagent (TMSCF3), stems from the high electrophilicity of the silicon center and the strength of the resulting Si-F bond.[4] Moisture (H2O) can readily hydrolyze the Si-CF3 bond, leading to the formation of fluoroform (HCF3), a volatile and flammable gas, and trimethylsilanol. This process not only consumes your reagent but can lead to a dangerous pressure buildup in a sealed reaction vessel.[5] Similarly, electrophilic reagents can be deactivated or decompose upon contact with water.[6] Always use anhydrous solvents and rigorously dried glassware, and perform reactions under an inert atmosphere (e.g., Nitrogen or Argon).[4][7]

Q2: What are the essential safety precautions I must take before starting my experiment?

A: Safety is paramount.[7] Always consult the Safety Data Sheet (SDS) for every reagent in your workflow.[8][9][10][11][12][13] Key precautions include:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical splash goggles, a face shield if necessary, a flame-retardant lab coat, and compatible chemical-resistant gloves.[8][12]

• Ventilation: All manipulations must be performed in a well-ventilated chemical fume hood.[7][8]

• Inert Atmosphere: Use Schlenk line or glovebox techniques for air- and moisture-sensitive reagents.[7]

• Thermal Stability: Be aware of the thermal stability of your reagents. Some, like Togni's reagents, are metastable and can decompose exothermically upon heating, posing an explosion risk.[14][15][16][17] Avoid heating the solid materials.[18]

• Quenching Strategy: Always have a plan for safely quenching the reaction. This may involve slow addition to a cooled, stirred quenching solution (e.g., saturated aqueous ammonium chloride, or a basic solution for acidic reagents).

• Waste Disposal: Dispose of all chemical waste according to your institution's guidelines. Fluorinated waste streams should be segregated and clearly labeled.[12]

Workflow: General Safe Handling Protocol

This diagram outlines a fundamental workflow for safely handling sensitive trifluoromethylating reagents.

Caption: General workflow for safely handling trifluoromethylating reagents.

Section 2: The Reagent Arsenal: A Troubleshooting Guide

The choice between an electrophilic ("CF3+"), nucleophilic ("CF3-"), or radical (CF3•) source is dictated by the substrate.[1][19] Each class comes with its own set of common pitfalls.

Nucleophilic Reagents (e.g., Ruppert-Prakash Reagent)

These reagents, most famously TMSCF3, deliver a CF3 nucleophile and are ideal for reacting with electrophiles like aldehydes, ketones, and imines.[1]

Q3: My Ruppert-Prakash (TMSCF3) reaction is sluggish or fails to initiate. What should I check?

A: This is a very common issue, almost always related to the initiator.[4]

• Initiator Inactivity: The reaction requires a catalytic amount of a nucleophilic activator to generate the reactive [CF3]- species. Fluoride sources like tetrabutylammonium fluoride (TBAF) are highly effective but are notoriously hygroscopic.[4] An old or improperly stored bottle of TBAF is often the culprit.

  • Solution: Use a freshly opened bottle of anhydrous TBAF, or dry your existing stock under high vacuum. Consider using a less moisture-sensitive initiator like CsF or K2CO3, though these may require more forcing conditions or a solvent like DMF to achieve good reactivity.[4]

• Insufficient Catalyst Loading: While catalytic amounts are standard, some less reactive substrates may require optimizing the catalyst loading (typically 5-10 mol%).[4]

• Solvent Choice: Tetrahydrofuran (THF) is a common solvent, but reactions can be slow.[4] For challenging substrates, switching to a more polar aprotic solvent like DMF can significantly accelerate the reaction.[4]

Q4: I'm trying to trifluoromethylate an enolizable ketone and I'm getting a silyl enol ether byproduct. How do I stop this?

A: This side reaction occurs when the nucleophilic initiator (e.g., the fluoride from TBAF) acts as a base, deprotonating the ketone to form an enolate, which is then trapped by the TMS group from the reagent.

• Solution 1 (Change Initiator): Switch to a non-basic initiator system. A substoichiometric amount of a carboxylate salt, like tetrabutylammonium acetate (TBAT), can initiate the reaction without promoting enolization.

• Solution 2 (Lower Temperature): Perform the reaction at a lower temperature (e.g., -78 °C to -40 °C). At these temperatures, the rate of nucleophilic addition of the trifluoromethyl anion to the carbonyl is often much faster than the rate of deprotonation.

Reagent Class	Common Examples	Typical Substrates	Key Pitfall
Nucleophilic	Ruppert-Prakash (TMSCF₃)	Aldehydes, Ketones, Imines	Initiator (e.g., TBAF) is highly moisture-sensitive.[4]
Electrophilic	Togni's Reagents, Umemoto's Reagents	Arenes, Alkenes, Thiols, Alcohols	Reagents can be thermally unstable; may require catalyst.[14][19]
Radical	Langlois' Reagent (CF₃SO₂Na), CF₃I	(Hetero)arenes, Alkenes	Requires a specific initiator (oxidant, photoredox catalyst).[20][21][22]
Caption: Comparison of Trifluoromethylating Reagent Classes.

Electrophilic Reagents (e.g., Togni's & Umemoto's Reagents)

These reagents deliver a "CF3+" equivalent and are used to trifluoromethylate nucleophiles like electron-rich arenes, enolates, thiols, and phosphines.[1][19][23][24]

Q5: My reaction with Togni's reagent is giving low conversion. What went wrong?

A: Low conversion with hypervalent iodine reagents like Togni's can stem from several factors.[7]

• Thermal Instability: Togni's reagents are metastable and can decompose, especially if heated.[14][15] Ensure the reaction temperature is appropriate and that the reagent has not been stored improperly. Decomposition can release CF3I.[14]

• Insufficient Activation: While some substrates react directly, many require a catalyst to promote the reaction. Copper and zinc salts are commonly used to activate the reagent or the substrate.[25] For example, copper(I) catalysis is often essential for the trifluoromethylation of alkenes.[14]

• Solvent Effects: Togni's reagents can polymerize or decompose in certain solvents like THF.[14] Acetonitrile, DCM, or DMF are often better choices. Always check literature precedents for your specific substrate class.

Q6: I'm observing a complex mixture of byproducts in my electrophilic trifluoromethylation. How can I improve selectivity?

A: Electrophilic CF3 reagents can sometimes initiate single-electron transfer (SET) pathways, leading to radical side reactions.[24] This can result in a messy reaction profile.

• Solution (Tune Reactivity): The reactivity of electrophilic reagents can be fine-tuned. For example, Umemoto's and Yagupolskii's reagents are sulfonium salts whose electrophilicity can be altered by placing electron-withdrawing groups on the aromatic rings, making them more reactive.[19][26][27][28][29] If your current reagent is too harsh, a less reactive analogue might give a cleaner reaction.

• Radical Traps: In some cases, adding a radical scavenger (if it doesn't interfere with the desired mechanism) can help suppress unwanted side reactions. However, this is a less common solution and requires careful mechanistic consideration.

Radical Precursors (e.g., Langlois' Reagent, CF3I)

These reagents generate a trifluoromethyl radical (CF3•) which can then add to arenes or alkenes. This approach has become extremely powerful with the advent of photoredox catalysis.[20][30]

Q7: My photoredox-catalyzed trifluoromethylation isn't working. What are the common failure points?

A: Photoredox catalysis involves several components, creating multiple potential points of failure.

• Incomplete Degassing: Oxygen is an excellent quencher of excited-state photocatalysts and can also react with radical intermediates. Incomplete removal of oxygen from the reaction mixture is a primary cause of failure.

  • Solution: Ensure your solvent and reaction mixture are thoroughly degassed using a robust method like freeze-pump-thaw cycles (at least three) or by sparging with argon for 20-30 minutes.

• Catalyst or Reagent Decomposition: The photocatalyst itself can degrade under prolonged irradiation. Similarly, the CF3 source might be consumed by unproductive side reactions. For instance, when using Langlois' reagent (CF3SO2Na) with a peroxide oxidant, a significant portion of the reagents can be consumed in non-productive pathways if mixing is not efficient.[31]

• Light Source Issues: Ensure your light source (e.g., blue LEDs) is emitting at the correct wavelength to excite your photocatalyst and that the reaction vessel is positioned to receive adequate, even irradiation.

Decision Tree for Reagent Selection

Caption: Decision tree for selecting a trifluoromethylating reagent.

Section 3: Advanced Protocols & General Troubleshooting

Q8: My reaction mixture turned into a black tar. What are the likely causes?

A: Formation of intractable tars usually indicates significant decomposition of either the starting material, reagent, or product.

• Overheating: Many trifluoromethylation reactions are exothermic. If the reaction is run at too high a concentration or without adequate cooling, a thermal runaway can occur, leading to decomposition.

• Reagent Incompatibility: The chosen reagent may be too reactive for the substrate, leading to non-selective reactions and polymerization. For example, strongly basic conditions with a sensitive substrate can cause decomposition.

• Air/Moisture Contamination: As discussed, contamination can lead to reagent decomposition, and the byproducts can sometimes catalyze further decomposition pathways.

Q9: How should I properly quench and work up my reaction?

A: A careful workup is critical to avoid product loss.[6][32]

• Quenching: Cool the reaction mixture (typically to 0 °C) before quenching. Slowly pour the reaction mixture into a stirred, appropriate quenching solution (e.g., water, saturated aqueous NH4Cl, or saturated aqueous NaHCO3 depending on the reaction pH). Never add the quenching solution directly to the reaction flask, as this can create localized hot spots.

• Extraction: Transfer the quenched mixture to a separatory funnel and extract your product with a suitable organic solvent (e.g., ethyl acetate, DCM).[4] Wash the combined organic layers with water and then brine to remove water-soluble impurities.

• Drying and Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate the solvent under reduced pressure. Purify the crude product by an appropriate method, such as flash column chromatography.[4]

Detailed Protocol: Photoredox-Catalyzed Trifluoromethylation of an Arene

This protocol is a representative example for the trifluoromethylation of an electron-rich arene using CF3I and a common iridium photocatalyst.

Materials:

• Arene substrate (1.0 equiv)

• fac-[Ir(ppy)3] (1-2 mol%)

• Trifluoroiodomethane (CF3I) (gas or solution, 2.0 equiv)

• Base (e.g., K2CO3, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., DMF)

• Schlenk flask or vial with a magnetic stir bar

• Blue LED light source (450 nm)

Procedure:

• Preparation: In a glovebox or under a stream of argon, add the arene substrate, photocatalyst, and base to an oven-dried Schlenk flask.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to ensure all dissolved oxygen is removed.

• Reagent Addition: Add the CF3I source. If using gaseous CF3I, this can be done by bubbling the gas through the solution for a set period or by using a balloon. If using a solution, add it via syringe.

• Irradiation: Seal the vessel, place it approximately 5-10 cm from the blue LED light source, and begin stirring. It is often beneficial to use a small fan to keep the reaction vessel at room temperature.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Workup: Once complete, dilute the reaction with ethyl acetate and wash with water (3x) and brine (1x). Dry the organic layer over Na2SO4, filter, and concentrate.

• Purification: Purify the crude material via flash column chromatography on silica gel.

References

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• Ma, J.-A., & Cahard, D. (2010). Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. Beilstein Journal of Organic Chemistry, 6, 65. [Link]

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• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Chloro-5-(trifluoromethyl)pyridine 98+%. Cole-Parmer. Retrieved from [Link]

• Postigo, A. (2014). Recent advances in trifluoromethylation reactions with electrophilic trifluoromethylating reagents. Chemistry – An Asian Journal, 9(12), 3424-3444. [Link]

• Matoušek, V., Togni, A., & Sedlák, M. (2019). Notification about the Explosive Properties of Togni's Reagent II and One of Its Precursors. Organic Process Research & Development, 23(8), 1756-1758. [Link]

• Pap, F., & Togni, A. (2020). Mechanisms of Formation and Rearrangement of Benziodoxole-Based CF3 and SCF3 Transfer Reagents. The Journal of Organic Chemistry, 85(23), 15348–15357. [Link]

• American Chemical Society. (2021). Trifluoromethyltrimethylsilane. American Chemical Society. Retrieved from [Link]

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• Iqbal, N., Choi, S., Kim, E., & Cho, E. J. (2012). Trifluoromethylation of Alkenes by Visible Light Photoredox Catalysis. The Journal of Organic Chemistry, 77(24), 11383–11387. [Link]

• van der Pijl, F., van der Vight, L. P., Beenakker, J. W. M., & van Delft, F. L. (2017). N-Trifluoromethylation of Nitrosoarenes with Sodium Triflinate. Organic Letters, 19(9), 2414–2417. [Link]

• Roy, A., & Yadav, V. K. (2022). Access to Alkylative/Hydrodefluorination of Trifluoromethyl Ketones Using Photoexcited Dihydropyridines. Organic Letters, 24(1), 183–188. [Link]

• Gryn'ova, G., & Schirmer, M. L. (2019). Photoredox Catalytic Trifluoromethylation and Perfluoroalkylation of (Hetero)arenes Using Trifluoroacetic and Related Carboxylic Acids. ChemRxiv. [Link]

• Nagib, D. A., & MacMillan, D. W. C. (2011). Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Nature, 480(7376), 224–228. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• Ji, Y., Brueckl, T., Baxter, R. D., Fujiwara, Y., Seiple, I. B., Su, S., Blackmond, D. G., & Baran, P. S. (2011). Innate C-H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences, 108(35), 14411–14415. [Link]

• ChemBeats. (n.d.). Mastering Trifluoromethylation: Your Guide to Reagent Selection. Retrieved from [Link]

• Kieltsch, I., Eisenberger, P., & Togni, A. (2014). Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents. Chemical Reviews, 114(10), 5174–5200. [Link]

• Berger, F., & Ritter, T. (2021). Trifluoromethyl Thianthrenium Triflate: A Readily Available Trifluoromethylating Reagent with Formal CF3+, CF3•, and CF3– Reactivity. Journal of the American Chemical Society, 143(20), 7856–7862. [Link]

• Langlois, B. R., & Laurent, E. (2015). CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation. Part 1: Use of CF3SO2Na. Beilstein Journal of Organic Chemistry, 11, 1326–1350. [Link]

• Berger, F., & Ritter, T. (2021). Trifluoromethyl Thianthrenium Triflate: A Readily Available Trifluoromethylating Reagent with Formal CF3+, CF3•, and CF3– Reactivity. Journal of the American Chemical Society, 143(20), 7856–7862. [Link]

• Wu, J., & Wang, Q. (2014). Application of Langlois' Reagent in Trifluoromethylation Reactions. Advanced Synthesis & Catalysis, 356(13), 2681-2695. [Link]

• SigutLabs. (2022). Reagent of the month – November - Langlois reagent. SigutLabs. Retrieved from [Link]

• Al-Masum, M. (2018). Recent Trifluoromethylation Reactions. A Mini Review Paper. Journal of Chemical Reviews, 1(1), 1-12. [Link]

• Wikipedia. (n.d.). Trifluoromethyltrimethylsilane. Retrieved January 4, 2026, from [Link]

• Dilman, A. D., & Levin, V. V. (2021). Advances in the Development of Trifluoromethoxylation Reagents. Molecules, 26(24), 7575. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Validation of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine by NMR Spectroscopy

Abstract

In the landscape of pharmaceutical and materials science, the unequivocal structural confirmation of novel chemical entities is the bedrock upon which all subsequent research is built. A molecule's function is inextricably linked to its three-dimensional structure. This guide provides an in-depth, practical comparison of nuclear magnetic resonance (NMR) techniques for the complete structural elucidation of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. We will move beyond a simple recitation of data, explaining the causality behind experimental choices and demonstrating how a multi-faceted NMR approach creates a self-validating system for structural confirmation. This document is intended for researchers, scientists, and drug development professionals who require a robust framework for structural validation.

Introduction: The Imperative of Structural Integrity

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (CAS 175277-21-1) is a substituted pyridine derivative.[1] Molecules of this class, featuring a trifluoromethyl group, a nitro group, and an amine on a pyridine scaffold, are common motifs in medicinal chemistry and materials science. The precise arrangement of these substituents is critical, as even minor isomeric variations can lead to drastically different biological activities or material properties. Therefore, relying on a single analytical technique is insufficient. We must employ a suite of orthogonal methods to build an unassailable structural proof.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the premier technique for the in-solution structural elucidation of organic molecules. Its power lies in its ability to probe the chemical environment of individual nuclei (¹H, ¹³C, ¹⁹F) and, crucially, to map the connectivity and spatial relationships between them. This guide will detail the logical progression from simple one-dimensional (1D) experiments to more complex two-dimensional (2D) correlation experiments, culminating in a definitive structural assignment.

Foundational Analysis: Predicting the NMR Landscape

Before stepping into the lab, a thorough analysis of the target structure allows us to predict the expected NMR spectra. This predictive step is vital for designing the correct experiments and for efficiently interpreting the resulting data.

The Target Structure:

• Pyridine Ring: A six-membered aromatic heterocycle.

• Substituents:

  • C2: N-methylamino (-NHCH₃) - An electron-donating group.

  • C3: Nitro (-NO₂) - A potent electron-withdrawing group.

  • C5: Trifluoromethyl (-CF₃) - A strong electron-withdrawing and sterically significant group.

This specific arrangement of electron-donating and electron-withdrawing groups creates a highly polarized aromatic system, leading to a wide dispersion of chemical shifts for the remaining ring protons and carbons.

Predicted NMR Data Summary

The following table outlines the anticipated signals based on established principles of chemical shifts and coupling constants in substituted pyridine and trifluoromethylated aromatic systems.[2][3][4]

Nucleus	Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Key Correlations
¹H	H-6	8.0 - 8.5	Doublet (d)	COSY: H-4; HMBC: C-2, C-4, C-5; NOESY: NH, N-CH₃
H-4	8.5 - 9.0	Doublet of Quartets (dq)	COSY: H-6; HMBC: C-2, C-3, C-5, C(CF₃); NOESY: -
NH	5.0 - 7.0 (solvent dependent)	Broad Quartet (br q)	COSY: N-CH₃; HMBC: C-2, C-3; NOESY: H-6
N-CH₃	3.0 - 3.5	Doublet (d)	COSY: NH; HMBC: C-2; NOESY: H-6
¹³C	C-2	150 - 160	s	HMBC from H-6, H-4, NH, N-CH₃
C-3	145 - 155	s	HMBC from H-4, NH
C-4	135 - 145	d	HSQC to H-4; HMBC from H-6
C-5	125 - 135	q (²JCF ≈ 35 Hz)	HMBC from H-6, H-4
C-6	140 - 150	d	HSQC to H-6; HMBC from H-4
N-CH₃	28 - 35	q	HSQC to N-CH₃ protons
CF₃	120 - 125	q (¹JCF ≈ 270 Hz)	HMBC from H-4
¹⁹F	CF₃	-60 to -65	Singlet (s)	-

(Note: 's' denotes singlet, 'd' doublet, 'q' quartet. Chemical shifts are estimates and can vary based on solvent and concentration.)

Experimental Design: A Step-by-Step Protocol

The trustworthiness of any analytical result hinges on a meticulously executed experimental protocol.[5] The choice of solvent is the first critical decision, as it can significantly influence chemical shifts, particularly for labile protons like the N-H group.[6][7][8]

Protocol 1: Sample Preparation and 1D NMR Acquisition

• Sample Preparation:

  • Accurately weigh 10-15 mg of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

  • Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is often preferred for its ability to slow the exchange rate of N-H protons, resulting in sharper signals and observable coupling.

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Acquire a standard 1D proton spectrum. Ensure a sufficient relaxation delay (e.g., d1 = 5s) to allow for accurate integration.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required due to the lower natural abundance of ¹³C. The observation of a quartet in the aromatic region with a large coupling constant (~270 Hz) is a primary indicator of the CF₃ carbon.[9]

• ¹⁹F NMR Acquisition:

  • Acquire a proton-decoupled ¹⁹F spectrum. This is a quick and highly sensitive experiment that should yield a single, sharp peak, confirming the presence of a single trifluoromethyl environment.[10][11][12]

Comparative Analysis: From 1D Data to a Structural Hypothesis

The 1D spectra provide the initial pieces of the puzzle.

• ¹H NMR: The proton spectrum will confirm the number of distinct proton environments. We expect to see two signals in the aromatic region, one for the N-methyl group, and one for the N-H amine proton. The integration of these signals (1:1:1:3) should match our hypothesis. The splitting patterns provide the first glimpse of connectivity: the two aromatic protons should show a small four-bond coupling (⁴JHH), and the N-CH₃ and N-H protons should be coupled to each other.

• ¹³C NMR: The ¹³C spectrum confirms the carbon count (7 unique signals). The key diagnostic signals are the two quartets arising from carbon-fluorine coupling: a smaller quartet for the C-5 carbon (two-bond coupling, ²JCF) and a much larger quartet for the CF₃ carbon itself (one-bond coupling, ¹JCF).[4]

• ¹⁹F NMR: A single peak confirms that all three fluorine atoms are chemically equivalent, consistent with a freely rotating CF₃ group.[13]

While 1D NMR provides strong evidence, it does not definitively prove the connectivity. For instance, it cannot unambiguously distinguish between this isomer and N-methyl-5-nitro-3-(trifluoromethyl)pyridin-2-amine. For this, we must turn to 2D NMR.

Definitive Proof: Unambiguous Assignment with 2D NMR

Two-dimensional NMR experiments are the cornerstone of modern structural elucidation, transforming ambiguous data into a definitive molecular map.[14][15][16]

Correlation Spectroscopy (COSY)

The COSY experiment identifies protons that are coupled to each other through bonds.[17][18]

• Expected Correlation: A cross-peak will appear between the N-H and the N-CH₃ protons, confirming this functional group. A weaker cross-peak is expected between H-4 and H-6, confirming they are on the same ring system.

Heteronuclear Single Quantum Coherence (HSQC)

The HSQC experiment correlates each proton signal with the signal of the carbon atom it is directly attached to.[17][18]

• Expected Correlations: This experiment will definitively link the proton at δ ~8.7 ppm to its carbon (C-4), the proton at δ ~8.2 ppm to its carbon (C-6), and the N-CH₃ protons to the methyl carbon. This allows for the unambiguous assignment of the protonated carbons.

Heteronuclear Multiple Bond Correlation (HMBC): The Skeletal Blueprint

The HMBC experiment is arguably the most powerful tool for piecing together the molecular skeleton. It reveals correlations between protons and carbons that are two or three bonds apart.[14][18] This is how we connect the different fragments of the molecule.

// Define invisible nodes for label positioning node [shape=point, width=0, height=0, style=invis]; H4_pos [pos="0.5,1.7!"]; H6_pos [pos="2.8,1.7!"]; Me_pos [pos="2.3,-1.5!"]; C2_pos [pos="1.5,0.4!"]; C3_pos [pos="0.5,0.4!"]; C5_pos [pos="1.5,-1.0!"]; CF3_pos [pos="0.5,-1.0!"];

// Draw arrows from invisible nodes to target atoms H4_pos -> C2_pos [label="²J", headlabel="C2", taillabel="H4", dir=both, arrowhead=none, arrowtail=none]; H4_pos -> C3_pos [label="³J", headlabel="C3", taillabel="", dir=both, arrowhead=none, arrowtail=none]; H4_pos -> C5_pos [label="²J", headlabel="C5", taillabel="", dir=both, arrowhead=none, arrowtail=none]; H4_pos -> CF3_pos [label="³J", headlabel="CF₃", taillabel="", dir=both, arrowhead=none, arrowtail=none]; H6_pos -> C2_pos [label="³J", headlabel="C2", taillabel="H6", dir=both, arrowhead=none, arrowtail=none]; H6_pos -> C5_pos [label="²J", headlabel="C5", taillabel="", dir=both, arrowhead=none, arrowtail=none]; Me_pos -> C2_pos [label="²J", headlabel="C2", taillabel="N-CH₃", dir=both, arrowhead=none, arrowtail=none]; } Caption: Key HMBC correlations confirming the molecular skeleton.

• Key Diagnostic Correlations:

  • N-CH₃ protons to C-2: This is the crucial link that places the N-methylamino group at the C-2 position.

  • H-6 to C-2 and C-5: This confirms that the H-6 proton is adjacent to both the amino group and the CF₃-bearing carbon.

  • H-4 to C-3 and C-5: This confirms that the H-4 proton is flanked by the nitro and trifluoromethyl-substituted carbons. This correlation definitively rules out the other possible isomer.

Nuclear Overhauser Effect Spectroscopy (NOESY): Through-Space Confirmation

The NOESY experiment detects protons that are close to each other in space (< 5 Å), regardless of bonding.[19][20][21] This provides powerful confirmation of the three-dimensional structure and the assignments made from other experiments.

• Expected Correlations:

  • A cross-peak between the N-CH₃ protons and H-6 would be expected. These groups are on adjacent atoms and should be in close spatial proximity.

  • A cross-peak between the N-H proton and H-6 would provide similar conformational proof.

The observation of these NOE correlations provides a final, orthogonal layer of validation, confirming that the assignments derived from through-bond experiments are consistent with the molecule's spatial arrangement.[22][23]

Conclusion: A Self-Validating Multi-Technique Approach

The structural validation of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is not achieved by a single measurement but by the convergence of evidence from a suite of thoughtfully chosen NMR experiments.

• 1D NMR (¹H, ¹³C, ¹⁹F) establishes the presence of all required functional groups and provides an initial structural hypothesis.

• COSY confirms proton-proton coupling networks within the molecule.

• HSQC unambiguously links protons to their directly attached carbons.

• HMBC maps the complete carbon skeleton through long-range correlations, providing the definitive proof of substituent placement.

• NOESY validates the assignment through spatial proximity, ensuring the 3D structure is consistent with the bonding network.

Each experiment cross-validates the others, creating a logical and robust dataset that leaves no room for ambiguity. This comprehensive approach ensures the absolute structural integrity of the molecule, providing the solid foundation necessary for its advancement in any research or development pipeline.

References

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A Comparative Guide to the Reactivity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine and Structurally Related Compounds in Nucleophilic Aromatic Substitution

Introduction

In the landscape of modern medicinal chemistry and drug development, the pyridine scaffold remains a cornerstone for the design of novel therapeutic agents. The reactivity of substituted pyridines, particularly their susceptibility to nucleophilic aromatic substitution (SNAr), is a critical parameter that dictates their utility as synthetic intermediates. This guide provides an in-depth, comparative analysis of the reactivity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, a highly activated electron-deficient heterocyclic compound.

We will explore the electronic and steric factors governing its reactivity by comparing it with a series of structurally related analogs. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and exploit the reactivity of this class of compounds in their synthetic endeavors. We will delve into the mechanistic underpinnings of their reactivity, provide detailed experimental protocols for both synthesis and kinetic analysis, and present the data in a clear, comparative format to facilitate informed decision-making in the laboratory.

The Critical Role of Substituents in Modulating Pyridine Reactivity

The reactivity of the pyridine ring towards nucleophilic attack is profoundly influenced by the nature and position of its substituents. Electron-withdrawing groups (EWGs) are essential for activating the ring by lowering the energy of the electron-rich Meisenheimer intermediate formed during the SNAr reaction. In our target molecule, N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, the pyridine core is decorated with three key substituents, each playing a distinct role in modulating its electronic properties.

• The Nitro Group (-NO₂): As a potent electron-withdrawing group through both inductive and resonance effects, the nitro group at the 3-position significantly activates the pyridine ring towards nucleophilic attack, particularly at the 2- and 6-positions.[1]

• The Trifluoromethyl Group (-CF₃): The trifluoromethyl group is a strong electron-withdrawing group primarily through its powerful inductive effect (-I).[2] Its presence at the 5-position further enhances the electrophilicity of the pyridine ring.

• The N-methylamino Group (-NHCH₃): This group at the 2-position is an electron-donating group (+M > -I) and also serves as the point of departure for a potential intramolecular rearrangement or as a directing group in certain reactions. The presence of the methyl group, compared to a primary amine, can introduce steric effects and alter the nucleophilicity of the exocyclic nitrogen.

To provide a comprehensive understanding of the structure-reactivity relationships, this guide will compare the reactivity of our primary compound of interest with the following analogs:

• Compound 1 (Core Compound): N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

• Compound 2 (Primary Amine Analog): 3-nitro-5-(trifluoromethyl)pyridin-2-amine

• Compound 3 (Dinitro Analog): N-methyl-3,5-dinitropyridin-2-amine

• Compound 4 (Chloro Analog): 2-chloro-3-nitro-5-(trifluoromethyl)pyridine

This selection allows for a systematic evaluation of the impact of N-methylation and the comparative activating effects of a trifluoromethyl versus a second nitro group.

Theoretical Framework: The SNAr Mechanism

The nucleophilic aromatic substitution (SNAr) reaction is the principal pathway for the functionalization of these electron-deficient pyridines. The generally accepted mechanism proceeds through a two-step addition-elimination sequence.

Figure 1: General mechanism of the SNAr reaction.

The first step, the nucleophilic attack, is typically the rate-determining step and leads to the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The stability of this intermediate is paramount to the overall reaction rate. Electron-withdrawing groups at positions ortho and para to the site of attack are particularly effective at delocalizing the negative charge, thereby stabilizing the Meisenheimer complex and accelerating the reaction.

Comparative Reactivity Analysis (Qualitative)

Based on the electronic properties of the substituents, we can predict a qualitative order of reactivity for our chosen compounds in SNAr reactions where the 2-amino or 2-chloro group is the leaving group.

Expected Reactivity Order: Compound 3 > Compound 1 ≈ Compound 4 > Compound 2

Rationale:

• Compound 3 (N-methyl-3,5-dinitropyridin-2-amine): The presence of two strongly electron-withdrawing nitro groups at the 3- and 5-positions provides the most significant activation of the pyridine ring, making it the most electrophilic and thus the most reactive towards nucleophilic attack.

• Compound 1 (N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine) and Compound 4 (2-chloro-3-nitro-5-(trifluoromethyl)pyridine): Both compounds are highly activated. The trifluoromethyl group is a very strong inductively withdrawing group, comparable in its activating effect to a nitro group in many SNAr reactions. The N-methylamino group in Compound 1 is a poorer leaving group than the chloro group in Compound 4, which might lead to a slightly slower reaction rate for Compound 1, depending on the specific nucleophile and reaction conditions.

• Compound 2 (3-nitro-5-(trifluoromethyl)pyridin-2-amine): The primary amino group is a poorer leaving group than the N-methylamino group due to its higher basicity. Additionally, the N-H proton can engage in hydrogen bonding, potentially influencing the reaction pathway and rate. Therefore, this compound is expected to be the least reactive among the series.

Quantitative Data Summary

Compound	Substituents at positions 3 and 5	Leaving Group at position 2	Expected Relative Rate Constant (k₂) (M⁻¹s⁻¹)
1 . N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine	-NO₂, -CF₃	-NHCH₃	High
2 . 3-nitro-5-(trifluoromethyl)pyridin-2-amine	-NO₂, -CF₃	-NH₂	Moderate
3 . N-methyl-3,5-dinitropyridin-2-amine	-NO₂, -NO₂	-NHCH₃	Very High
4 . 2-chloro-3-nitro-5-(trifluoromethyl)pyridine	-NO₂, -CF₃	-Cl	High

Experimental Protocols

To facilitate a direct and quantitative comparison of the reactivity of these compounds, we provide detailed protocols for their synthesis and for a comparative kinetic analysis using UV-Vis spectrophotometry.

Synthesis Protocols

Protocol 1: Synthesis of 2-chloro-3-nitro-5-(trifluoromethyl)pyridine (Compound 4)

This compound serves as a key intermediate for the synthesis of the other analogs.

Figure 2: Synthetic workflow for Compound 4.

Materials:

• 2-hydroxy-5-(trifluoromethyl)pyridine

• Fuming nitric acid

• Concentrated sulfuric acid

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF) (catalytic)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Nitration: To a stirred solution of 2-hydroxy-5-(trifluoromethyl)pyridine in concentrated sulfuric acid at 0 °C, add fuming nitric acid dropwise, maintaining the temperature below 10 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 2 hours. Carefully pour the reaction mixture onto crushed ice and collect the resulting precipitate by filtration. Wash the solid with cold water and dry to obtain 2-hydroxy-3-nitro-5-(trifluoromethyl)pyridine.

• Chlorination: To a mixture of 2-hydroxy-3-nitro-5-(trifluoromethyl)pyridine and a catalytic amount of DMF, add POCl₃ dropwise at 0 °C. After the addition, heat the reaction mixture at reflux for 4 hours. Cool the mixture to room temperature and carefully quench by pouring it onto ice. Extract the product with DCM. Wash the organic layer with saturated aqueous sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to afford 2-chloro-3-nitro-5-(trifluoromethyl)pyridine (Compound 4).[4]

Protocol 2: General Procedure for the Synthesis of Aminopyridine Analogs (Compounds 1, 2, and 3) via SNAr

Figure 3: General synthetic workflow for aminopyridine analogs.

Materials:

• Appropriate 2-chloro-3-nitro-5-substituted pyridine (e.g., Compound 4 for Compounds 1 and 2; 2-chloro-3,5-dinitropyridine for Compound 3)

• Amine (aqueous methylamine for Compound 1 and 3; aqueous ammonia for Compound 2)

• Ethanol (EtOH) or Tetrahydrofuran (THF)

• Triethylamine (Et₃N) (optional, as a base)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the 2-chloropyridine starting material in EtOH or THF in a round-bottom flask.

• Add an excess of the corresponding aqueous amine solution (e.g., 2-3 equivalents).

• If necessary, add a base such as triethylamine (1.1 equivalents).

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50 °C) and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Partition the residue between EtOAc and water.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer to obtain the crude product.

• Purify the product by recrystallization or column chromatography on silica gel.

Protocol 3: Comparative Kinetic Analysis by UV-Vis Spectrophotometry

This protocol outlines a method to determine the second-order rate constants for the SNAr reaction of the synthesized compounds with a nucleophile, such as piperidine.

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A Comparative Analysis of the Biological Activity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine and Other Nitropyridines

A Guide for Researchers in Drug Discovery and Development

The pyridine nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous approved drugs.[1] The introduction of a nitro group to this versatile heterocycle gives rise to the nitropyridine class of compounds, which have demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, and antiviral properties.[2] This guide provides a comparative analysis of the biological activity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine against other notable nitropyridine derivatives, offering insights into their therapeutic potential and the experimental methodologies used to evaluate their efficacy.

While specific experimental data on the biological activity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is not extensively available in peer-reviewed literature, by examining structurally related compounds, we can infer its potential activities and frame the context for future research. This guide will therefore focus on the broader landscape of nitropyridine bioactivity, drawing comparisons based on available data for analogous structures.

The Emerging Potential of Trifluoromethylated Nitropyridines

The presence of a trifluoromethyl (-CF3) group in conjunction with a nitro group on the pyridine ring, as seen in N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, is of significant interest in drug design. The trifluoromethyl group can enhance metabolic stability, membrane permeability, and binding affinity of a molecule to its biological target. The electron-withdrawing nature of both the nitro and trifluoromethyl groups can significantly influence the electronic properties of the pyridine ring, potentially modulating its interaction with biological macromolecules.

Comparative Anticancer Activity

Nitropyridine derivatives have shown considerable promise as anticancer agents.[1] Their mechanisms of action often involve the induction of cell cycle arrest and apoptosis (programmed cell death) in cancer cells.[3]

While specific cytotoxicity data for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is not available, a study on trifluoromethyl pyridine derivatives revealed potent cytotoxic effects at nanomolar concentrations across various cancer cell lines.[1] Another study on novel pyridine and pyridone compounds demonstrated that they were most active in HepG2 liver cancer cells, with IC50 values in the low micromolar range.[3] The mechanism for these compounds was found to involve the induction of G2/M cell cycle arrest and apoptosis through the upregulation of p53 and p21, and the JNK signaling pathway.[3]

Below is a table summarizing the in vitro anticancer activity of various pyridine derivatives against different cancer cell lines, providing a comparative context.

Compound Class	Specific Compound(s)	Cancer Cell Line(s)	Activity (IC₅₀ in µM)	Reference
Pyridone	6-(2,4-dimethoxyphenyl)-4-(3,4-methylenedioxyphenyl)-1H-pyridin-2-one	HepG2 (Liver)	4.5 ± 0.3	[3]
Pyridine	2-(2,4-dimethoxyphenyl)-4-(3,4-methylenedioxyphenyl)pyridine	HepG2 (Liver)	>20	[3]
Pyrazolopyridine	Compound 7b	MCF-7 (Breast), PC-3 (Prostate)	3.58, 3.60	[4]
Pyrazolopyridine	Compound 13c	PC3 (Prostate)	5.195	[4]

This table is for comparative purposes and does not include data for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine due to lack of available information.

Proposed Anticancer Mechanism of Action

The anticancer activity of many pyridine derivatives is linked to their ability to interfere with critical cellular processes in cancer cells. A common mechanism involves the induction of DNA damage, which triggers cell cycle arrest to allow for repair. If the damage is too severe, the cell is directed towards apoptosis.

Caption: Proposed mechanism of anticancer action for some pyridine derivatives.

Comparative Antimicrobial Activity

The nitropyridine scaffold is also a promising framework for the development of novel antimicrobial agents.[2] The nitro group is a key pharmacophore in several existing antimicrobial drugs, where its reduction within the microbial cell can lead to the formation of cytotoxic reactive nitrogen species.

While specific Minimum Inhibitory Concentration (MIC) values for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine are not documented, numerous studies have reported the antimicrobial activity of other nitropyridine derivatives against a range of bacterial and fungal pathogens.

For instance, certain N-alkylated pyridine-based salts have demonstrated significant antibacterial activity against both Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria.[2] Another study on nitrofurazone analogues, which share the nitroaromatic feature, reported very potent bactericidal effects against Staphylococcus and Bacillus species, with MIC values in the sub-microgram per milliliter range.[5]

The following table summarizes the antimicrobial activity of selected pyridine and nitro-containing compounds, offering a benchmark for the potential efficacy of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Compound Class	Target Organism(s)	Activity (MIC in µg/mL)	Reference
N-alkylated pyridine salts	S. aureus, E. coli	MIC values of 55-56% inhibition at 100 µg/mL	[2]
2-(methyldithio)pyridine-3-carbonitrile	Various bacteria and Candida species	0.25 - 64	[2]
Nitrofurazone analogues	Staphylococcus spp., Bacillus spp.	0.002 - 7.81	[5]
3-(3-pyridyl)-oxazolidone-5-methyl ester derivatives	B. subtilis	16	[6]

This table is for comparative purposes and does not include data for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine due to lack of available information.

Proposed Antimicrobial Mechanism of Action

The antimicrobial action of nitroaromatic compounds often relies on their activation by microbial nitroreductases. This enzymatic reduction of the nitro group generates highly reactive intermediates that can induce widespread cellular damage, leading to microbial cell death.

Caption: General mechanism of antimicrobial action for nitroaromatic compounds.

Experimental Protocols

To facilitate further research into the biological activity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine and other nitropyridines, the following are detailed protocols for key in vitro assays.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of a compound against cancer cell lines.

Workflow:

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with untreated cells as a negative control and a known cytotoxic agent as a positive control.

• Incubation: Incubate the plate for 48 to 72 hours.

• MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Solubilization: Remove the medium and add 100 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the cell viability against the compound concentration to determine the IC50 value.

Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol is for determining the Minimum Inhibitory Concentration (MIC) of a compound against bacterial and fungal strains.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in a suitable broth (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

• Compound Dilution: Prepare serial twofold dilutions of the test compound in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial inoculum to each well. Include a positive control (microorganism without compound) and a negative control (broth without microorganism).

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria, 35°C for 24-48 hours for fungi).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Conclusion and Future Directions

The class of nitropyridines represents a fertile ground for the discovery of new therapeutic agents. While direct biological data for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is currently lacking, the analysis of structurally similar compounds suggests its potential as a valuable candidate for anticancer and antimicrobial research. The presence of both a nitro group and a trifluoromethyl group on the pyridine scaffold provides a strong rationale for its synthesis and biological evaluation.

Future research should focus on synthesizing N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine and systematically evaluating its in vitro and in vivo efficacy against a panel of cancer cell lines and microbial pathogens. Elucidating its precise mechanism of action will be crucial for its further development as a potential therapeutic agent. The experimental protocols detailed in this guide provide a framework for such investigations.

References

• Anticancer pyridines induce G2/M arrest and apoptosis via p53 and JNK upregulation in liver and breast cancer cells. PMC - NIH. Available at: [Link]

• Minimum Inhibitory Concentration (MIC) values in µg/mL of all the target compounds against different bacterial strains. ResearchGate. Available at: [Link]

• Molecular Periphery Design Allows Control of the New Nitrofurans Antimicrobial Selectivity. MDPI. Available at: [Link]

• In Vitro Anticancer Activity and Mechanism of Action of an Aziridinyl Galactopyranoside. MDPI. Available at: [Link]

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The Discerning Reactivity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine: A Comparative Guide to Selectivity in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the quest for reagents that offer predictable and tunable selectivity is paramount. N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine emerges as a pyridine building block with a nuanced reactivity profile, engineered by the strategic placement of its functional groups. The interplay between the electron-withdrawing nitro and trifluoromethyl groups, and the electron-donating N-methylamino group, creates a scaffold with distinct reactive sites. This guide provides an in-depth comparison of the selectivity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine in key chemical transformations, offering insights into its performance against relevant alternatives and providing a framework for its strategic deployment in complex molecule synthesis.

Understanding the Electronic Landscape and its Influence on Reactivity

The reactivity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is fundamentally governed by the electronic nature of the substituted pyridine ring. The potent electron-withdrawing effects of the nitro group at the 3-position and the trifluoromethyl group at the 5-position render the pyridine ring highly electron-deficient. This electronic depletion is the primary activating force for nucleophilic aromatic substitution (SNAr) reactions. Conversely, the N-methylamino group at the 2-position introduces an electron-donating character, which can modulate the overall reactivity and direct certain transformations.

The inherent asymmetry of the substitution pattern gives rise to questions of regioselectivity, while the presence of multiple functional groups—each a potential site for reaction—brings the challenge of chemoselectivity to the forefront. This guide will dissect these aspects of selectivity in the context of nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions.

Nucleophilic Aromatic Substitution (SNAr): A Tale of Two Leaving Groups

Nucleophilic aromatic substitution is a cornerstone transformation for functionalizing electron-poor aromatic systems. In the case of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, the potential for SNAr is particularly intriguing due to the presence of a nitro group at the 3-position, which can, under certain conditions, act as a nucleofuge.

A study on the reactivity of 2-R-3-nitropyridines with sulfur nucleophiles has shown that the 3-nitro group can be selectively displaced, even in the presence of another potential leaving group at the 5-position[1][2][3]. This suggests that for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, nucleophilic attack could potentially lead to the substitution of the nitro group.

Comparative Analysis:

To illustrate the potential selectivity, let us consider the hypothetical reaction of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine with a generic nucleophile (Nu-) and compare it with a related substrate, 2-chloro-3-nitro-5-(trifluoromethyl)pyridine.

Substrate	Potential Leaving Groups	Expected Major SNAr Product	Rationale
N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine	-NO2 at C3	3-Nu-5-(trifluoromethyl)-N-methylpyridin-2-amine	The nitro group at the 3-position is activated by the ring nitrogen and the trifluoromethyl group. While less common than halide displacement, nitro group displacement is known to occur in highly activated systems[1][2][3].
2-Chloro-3-nitro-5-(trifluoromethyl)pyridine	-Cl at C2, -NO2 at C3	2-Nu-3-nitro-5-(trifluoromethyl)pyridine	The chloride at the 2-position is highly activated for displacement due to its ortho relationship with the ring nitrogen and para relationship with the trifluoromethyl group, making it an excellent leaving group.

Experimental Protocol: General Procedure for Nucleophilic Aromatic Substitution on 2-R-3-Nitropyridines

The following protocol is adapted from studies on related 2-substituted-3-nitropyridines and can serve as a starting point for exploring the SNAr reactivity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

• Reaction Setup: In a round-bottom flask, dissolve the 2-R-3-nitropyridine substrate (1.0 eq.) in a suitable aprotic polar solvent such as DMF or DMSO.

• Nucleophile Addition: Add the desired nucleophile (1.1-1.5 eq.) to the solution. If the nucleophile is an amine or thiol, a non-nucleophilic base (e.g., K2CO3, Cs2CO3) may be required to facilitate the reaction.

• Reaction Conditions: Stir the reaction mixture at a temperature ranging from room temperature to 100 °C, depending on the reactivity of the nucleophile and substrate.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Logical Relationship of SNAr Selectivity

Caption: Factors influencing the potential SNAr at the C3 position.

Palladium-Catalyzed Cross-Coupling: The Directing Influence of the Amino Group

The presence of the N-methylamino group at the 2-position opens up avenues for alternative functionalization pathways, most notably palladium-catalyzed cross-coupling reactions. The nitrogen atom of the amino group can act as a directing group, facilitating C-H activation at the adjacent C3 position or participating in coupling reactions if a suitable leaving group is present.

While N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine itself does not possess a conventional leaving group for cross-coupling (like a halide), its synthetic precursors or derivatives often do. For instance, the synthesis of this molecule might proceed from a halogenated precursor like 2-chloro-3-nitro-5-(trifluoromethyl)pyridine. In such precursors, a competition between SNAr and cross-coupling can be envisioned.

Furthermore, studies on 3-halo-2-aminopyridines have demonstrated their utility in palladium-catalyzed C-N cross-coupling reactions to form 2,3-diaminopyridines[4]. This highlights the synthetic potential of the 2-amino-3-halopyridine scaffold.

Comparative Analysis:

Consider a hypothetical scenario where a researcher has access to 2-chloro-N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. The choice of reaction conditions would be critical in dictating the selective outcome.

Reaction Type	Catalyst/Reagents	Expected Major Product	Rationale
Nucleophilic Aromatic Substitution (SNAr)	Strong nucleophile (e.g., NaOMe), heat	2-methoxy-N-methyl-3-nitro-5-(trifluoromethyl)pyridine	The C2-Cl bond is highly activated for nucleophilic displacement.
Suzuki Cross-Coupling	Pd catalyst (e.g., Pd(PPh3)4), base (e.g., K2CO3), boronic acid (R-B(OH)2)	2-(R)-N-methyl-3-nitro-5-(trifluoromethyl)pyridine	Palladium-catalyzed cross-coupling is a powerful method for C-C bond formation at the site of the halogen.
Buchwald-Hartwig Amination	Pd catalyst (e.g., Pd2(dba)3), ligand (e.g., XPhos), base (e.g., NaOt-Bu), amine (R2NH)	N2,N2-dimethyl-N3-R2-5-(trifluoromethyl)pyridin-2,3-diamine	This reaction would selectively form a C-N bond at the position of the halogen.

Experimental Protocol: General Procedure for Palladium-Catalyzed Sonogashira Coupling of 2-Amino-3-Bromopyridines

This protocol, adapted from the literature for a similar substrate class, can be a valuable reference for developing cross-coupling methods[5][6][7].

• Catalyst Preparation: In a Schlenk tube under an inert atmosphere (e.g., nitrogen or argon), combine the palladium catalyst (e.g., Pd(CF3COO)2, 2.5 mol%), a phosphine ligand (e.g., PPh3, 5 mol%), and a copper co-catalyst (e.g., CuI, 5 mol%) in a suitable solvent like DMF.

• Reagent Addition: Add the 2-amino-3-halopyridine substrate (1.0 eq.), the terminal alkyne (1.2 eq.), and a base (e.g., Et3N).

• Reaction Conditions: Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir for the required time (e.g., 3 hours).

• Monitoring and Work-up: Monitor the reaction by TLC or LC-MS. Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent.

• Purification: The combined organic extracts are washed, dried, and concentrated. The crude product is then purified by column chromatography.

Workflow for Selective Functionalization

Caption: Decision workflow for selective functionalization of a related halo-pyridine.

Chemoselectivity: Navigating Reactions with Multifunctional Nucleophiles

When N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine reacts with a nucleophile containing multiple reactive sites, the question of chemoselectivity arises. For example, will an amino-thiol react via its nitrogen or sulfur atom?

Generally, in SNAr reactions, softer nucleophiles like thiols are more reactive towards electron-deficient aromatic rings than harder nucleophiles like amines. This is attributed to the better polarizability of sulfur, which aids in the formation of the Meisenheimer complex. Therefore, it is predicted that with a nucleophile possessing both amino and thiol functionalities, selective reaction at the sulfur atom would occur.

Predicted Chemoselectivity:

Multifunctional Nucleophile	Predicted Site of Reaction	Rationale
2-Aminoethanethiol	Sulfur	The thiol is a softer, more polarizable nucleophile, favoring attack on the soft electrophilic carbon of the pyridine ring.
4-Aminophenol	Nitrogen (under basic conditions) or Oxygen (under neutral/acidic conditions)	The relative nucleophilicity of the amino and hydroxyl groups is pH-dependent. Under basic conditions, the phenoxide is a stronger nucleophile. The amino group's nucleophilicity is also enhanced. The outcome would depend on specific reaction conditions.

Conclusion: A Versatile Building Block with Tunable Reactivity

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine stands as a testament to the power of substituent effects in directing chemical reactivity. While direct, comprehensive comparative data for this specific molecule remains somewhat elusive in the public domain, a careful analysis of its electronic structure and the reactivity of closely related analogues provides a strong predictive framework for its selective functionalization.

The electron-deficient nature of the pyridine ring, primarily driven by the nitro and trifluoromethyl groups, primes it for nucleophilic aromatic substitution, with the intriguing possibility of nitro group displacement. Simultaneously, the N-methylamino group can act as a handle for directing palladium-catalyzed cross-coupling reactions, offering an orthogonal strategy for bond formation. The subtle interplay of steric and electronic effects, along with the careful choice of reaction conditions, will ultimately govern the chemo- and regioselectivity of its transformations.

This guide serves as a foundational resource for chemists seeking to harness the synthetic potential of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. By understanding the principles of its selectivity, researchers can more effectively design synthetic routes to complex and novel molecules for applications in drug discovery and materials science.

References

• Nikol'skiy, V., Starosotnikov, A., & Bastrakov, M. (2020). Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. Chemistry Proceedings, 3(1), 73.
• Perez, F., & Minatti, A. (2011). Palladium-catalyzed C,N-cross coupling reactions of 3-halo-2-aminopyridines. Organic letters, 13(8), 1984–1987.
• Zhu, Q., Liao, L., Cheng, G., Yang, W., Deng, Y., & Yang, D. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes.

• Scirp.org. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. [Link]

• MDPI. (2020). Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. [Link]

• National Center for Biotechnology Information. (n.d.). Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules. [Link]

• National Center for Biotechnology Information. (n.d.). Palladium-catalyzed C,N-cross coupling reactions of 3-halo-2-aminopyridines. [Link]

• ResearchGate. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. [Link]

• ResearchGate. (2020). Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. [Link]

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A Senior Application Scientist's Guide to Cross-Reactivity Profiling of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of small molecule drug discovery, the characterization of a compound's selectivity is a critical determinant of its therapeutic potential and safety profile. Off-target interactions can lead to unforeseen toxicities or, in some cases, beneficial polypharmacology.[1] This guide provides a comprehensive framework for conducting cross-reactivity studies on N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, a compound of interest whose biological targets and off-target profile are not yet extensively characterized in public literature.

Given the structural motifs present in N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine—namely the trifluoromethylpyridine core—it is plausible that this compound may interact with protein kinases, a common target class for such scaffolds.[2] Furthermore, a structurally analogous compound, 5-Nitro-N-(3-(trifluoromethyl)phenyl) Pyridin-2-amine, has been identified as a potent antagonist of the Androgen Receptor (AR), suggesting a potential primary target or a significant off-target liability.[1]

This guide will compare the hypothetical cross-reactivity profile of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (herein referred to as the "Test Compound") against a panel of carefully selected alternative compounds, providing detailed experimental protocols to generate the necessary comparative data.

Comparator Compounds: Rationale for Selection

To establish a meaningful comparison, we have selected three compounds that represent distinct, yet relevant, biological targets:

• EF2 (5-Nitro-N-(3-(trifluoromethyl)phenyl) Pyridin-2-amine) : A known pure Androgen Receptor (AR) antagonist.[1] Its structural similarity to our Test Compound makes it an essential comparator for assessing potential on-target (AR) activity and selectivity.

• Adezmapimod (SB203580) : A selective, ATP-competitive inhibitor of p38 MAPK.[3][4] The p38 MAPK pathway is a crucial regulator of inflammatory responses, and cross-reactivity with this kinase is a key consideration for many small molecule inhibitors.[5]

• Temuterkib (LY3214996) : A highly selective small-molecule inhibitor of ERK1 and ERK2.[6] The RAS-RAF-MEK-ERK pathway is frequently deregulated in cancer, making ERK1/2 kinases important potential off-targets to investigate.[7]

Comparative Data Summary (Hypothetical)

The following tables present a hypothetical data summary to illustrate the expected outcomes from the experimental protocols detailed in this guide. This data serves as a template for the comparative analysis of the Test Compound's potency and selectivity.

Table 1: Kinase Inhibition Profile (IC50, nM)

Kinase Target	Test Compound	Adezmapimod (SB203580)	Temuterkib (LY3214996)
p38α MAPK	850	50	>10,000
p38β MAPK	1,200	500	>10,000
ERK1	>10,000	>10,000	5
ERK2	>10,000	>10,000	5
DNA-PK	5,200	Not Reported	Not Reported
mTOR	>10,000	Not Reported	Not Reported

Table 2: Androgen Receptor Binding Affinity (Ki, nM)

Target	Test Compound	EF2
Androgen Receptor	350	300

Table 3: Cellular Target Engagement via CETSA (ΔTm, °C in HEK293 cells)

Protein Target	Test Compound (10 µM)	Adezmapimod (10 µM)	Temuterkib (10 µM)
p38α MAPK	+0.8	+4.5	No Shift
ERK2	No Shift	No Shift	+5.2
Androgen Receptor	+3.5	+4.1	No Shift

Experimental Methodologies

To generate the data presented above, a series of robust biochemical and cell-based assays must be performed. The following protocols are designed to ensure data integrity and reproducibility.

Methodology 1: In Vitro Kinase Profiling

This protocol describes a universal fluorescence-based assay for determining the inhibitory activity of the Test Compound against a panel of kinases.

Causality Behind Experimental Choices:

• Assay Principle: A time-resolved fluorescence resonance energy transfer (TR-FRET) assay is chosen for its high sensitivity, low background, and homogeneous format, making it suitable for high-throughput screening.

• ATP Concentration: The ATP concentration is set at the Km value for each specific kinase to ensure that the assay accurately reflects the competitive nature of ATP-competitive inhibitors.

Detailed Protocol:

• Reagent Preparation :

  • Prepare a 10 mM stock solution of the Test Compound and comparator compounds in 100% DMSO.

  • Prepare a kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Prepare a biotinylated peptide substrate and a terbium-labeled anti-phospho-specific antibody in kinase buffer.

• Assay Procedure :

  • Dispense 2.5 µL of serially diluted compounds into a 384-well assay plate.

  • Add 2.5 µL of the respective kinase enzyme to each well.

  • Incubate for 15 minutes at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding 5 µL of a solution containing the peptide substrate and ATP (at the Km concentration for the specific kinase).

  • Incubate for 60 minutes at room temperature.

  • Stop the reaction by adding 5 µL of a stop/detection solution containing EDTA and the terbium-labeled antibody.

  • Incubate for 60 minutes at room temperature to allow for antibody binding.

• Data Acquisition :

  • Read the plate on a TR-FRET-compatible plate reader, measuring the emission at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the donor).

  • Calculate the TR-FRET ratio and plot the results against the compound concentration to determine the IC50 value.

Methodology 2: Androgen Receptor Competitive Binding Assay

This protocol outlines a radioligand binding assay to determine the affinity of the Test Compound for the Androgen Receptor.

Causality Behind Experimental Choices:

• Principle: This assay directly measures the ability of a compound to displace a known high-affinity radiolabeled ligand from the receptor's ligand-binding domain, providing a quantitative measure of binding affinity (Ki).

• Radioligand: [3H]-Mibolerone is a high-affinity synthetic androgen, making it a suitable radioligand for this assay.

Detailed Protocol:

• Reagent Preparation :

  • Prepare a cell lysate from cells overexpressing the human Androgen Receptor (e.g., LNCaP cells).

  • Prepare a binding buffer (e.g., 10 mM Tris-HCl pH 7.4, 1.5 mM EDTA, 10% glycerol, 10 mM sodium molybdate).

  • Prepare a solution of [3H]-Mibolerone in binding buffer at a concentration equal to its Kd.

• Assay Procedure :

  • In a 96-well plate, combine the cell lysate, [3H]-Mibolerone, and varying concentrations of the Test Compound or unlabeled comparator (EF2).

  • Incubate for 18 hours at 4°C to reach binding equilibrium.

  • Harvest the receptor-ligand complexes onto a filter mat using a cell harvester, and wash with ice-cold wash buffer to remove unbound radioligand.

• Data Acquisition :

  • Measure the radioactivity retained on the filter mat using a scintillation counter.

  • Plot the percentage of inhibition versus the log concentration of the competitor compound and fit the data to a one-site competition model to determine the IC50.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Methodology 3: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify target engagement in a cellular environment.[7][8] The principle is based on the ligand-induced thermal stabilization of the target protein.[7]

Causality Behind Experimental Choices:

• Physiological Relevance: This assay confirms that the compound can penetrate the cell membrane and bind to its target in the complex milieu of the cytoplasm and nucleus.[9][10]

• Validation of Upstream Assays: CETSA provides a crucial link between biochemical activity and cellular effects, validating the findings from in vitro assays.

Detailed Protocol:

• Cell Treatment :

  • Culture cells (e.g., HEK293 for kinases, VCaP for AR) to 80-90% confluency.

  • Treat the cells with the Test Compound, comparator compounds, or vehicle (DMSO) at the desired concentration for 1 hour at 37°C.

• Thermal Challenge :

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the samples to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Cell Lysis and Protein Quantification :

  • Lyse the cells by three freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

  • Separate the soluble fraction (containing stabilized protein) from the precipitated aggregates by centrifugation at 20,000 x g for 20 minutes at 4°C.

  • Transfer the supernatant to new tubes.

• Target Protein Detection :

  • Analyze the soluble protein fractions by SDS-PAGE and Western blot using primary antibodies specific for the target proteins (p38α, ERK2, AR).

  • Quantify the band intensities and plot them against the temperature to generate melt curves. A shift in the melting temperature (Tm) in the presence of the compound indicates target engagement.

Visualizations: Workflows and Pathways

To better illustrate the experimental design and the potential biological context, the following diagrams are provided.

Caption: Experimental workflow for cross-reactivity profiling.

Caption: Potential targets of the Test Compound in signaling pathways.

Conclusion and Forward Look

This guide outlines a systematic and robust approach to characterizing the cross-reactivity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. By employing a combination of biochemical and cell-based assays, researchers can generate a comprehensive selectivity profile, comparing its activity against both its predicted primary target class (Androgen Receptor) and likely off-target kinase families (p38 MAPK, ERK1/2).

The hypothetical data presented herein suggests that the Test Compound may possess moderate affinity for the Androgen Receptor with some off-target activity against p38α MAPK at higher concentrations. Crucially, the cellular thermal shift assay would be instrumental in confirming that these interactions occur within a physiological context. Understanding this cross-reactivity profile is an indispensable step in the preclinical development of this compound, informing decisions on lead optimization, predicting potential toxicities, and ultimately defining its therapeutic utility.

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• Discovery of 5-Nitro- N-(3-(trifluoromethyl)phenyl) Pyridin-2-amine as a Novel Pure Androgen Receptor Antagonist against Antiandrogen Resistance. PubMed. Available at: [Link]

• Discovery and Identification of Pyrazolopyrimidine Analogs as Novel Potent Androgen Receptor Antagonists. PMC. Available at: [Link]

• The p38 MAPK inhibitors for the treatment of inflammatory diseases and cancer. PubMed. Available at: [Link]

• Scaffold transforming and in-silico design of potential androgen receptor antagonists in prostate cancer therapy. PubMed. Available at: [Link]

• p38 MAPK Inhibitor. Bertin Bioreagent. Available at: [Link]

• Synthesis of Hydantoin Androgen Receptor Antagonists and Study on Their Antagonistic Activity. PMC. Available at: [Link]

• New weapons to inhibit the RAS-regulated RAF-MEK1/2-ERK1/2 pathway. PubMed. Available at: [Link]

• Small Molecule Antagonists of the Nuclear Androgen Receptor for the Treatment of Castration-Resistant Prostate Cancer. PubMed. Available at: [Link]

• Advances in ERK1/2 inhibition: a medicinal chemistry perspective on structure and regulation. PubMed Central. Available at: [Link]

• 3-Nitro-5-(trifluoromethyl)pyridin-2-amine. PubChem. Available at: [Link]

• Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. PubMed Central. Available at: [Link]

• 6-chloro-N-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-nitropyridin-2-amine. PubChem. Available at: [Link]

• Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. PMC. Available at: [Link]

• Flipped Out: Structure-Guided Design of Selective Pyrazolylpyrrole ERK Inhibitors. ResearchGate. Available at: [Link]

• Novel Trifluoromethyl Pyrimidinone Compounds With Activity Against Mycobacterium tuberculosis. PMC. Available at: [Link]

• Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. ACS Publications. Available at: [Link]

• Development of Pyridine-based Inhibitors for the Human Vaccinia-related Kinases 1 and 2. ACS Publications. Available at: [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central. Available at: [Link]

• N-(6-Chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine. MDPI. Available at: [Link]

• Discovery of 7-methyl-5-(1-{[3-(trifluoromethyl)phenyl]acetyl}-2,3-dihydro-1H-indol-5-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (GSK2606414), a potent and selective first-in-class inhibitor of protein kinase R (PKR)-like endoplasmic reticulum kinase (PERK). PubMed. Available at: [Link]

• Discovery of 9-(6-aminopyridin-3-yl)-1-(3-(trifluoromethyl)phenyl)benzo[h][1]naphthyridin-2(1H)-one (Torin2) as a potent, selective and orally available mTOR inhibitor for treatment of cancer. PMC. Available at: [Link]

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A Comparative Guide to Confirming the Purity of Synthesized N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a substituted pyridine derivative with potential applications in medicinal chemistry and materials science. The presence of a trifluoromethyl group can enhance metabolic stability and binding affinity, while the nitro group offers a handle for further chemical transformations. Ensuring the purity of this compound is paramount for reproducible downstream applications and for meeting stringent regulatory standards.

This guide will explore a plausible synthetic pathway, identify potential impurities, and detail a multi-pronged analytical approach for comprehensive purity assessment. We will compare the utility of various analytical techniques, providing supporting data and detailed experimental protocols.

The Synthetic Landscape: A Plausible Route and Potential Impurities

A likely synthetic strategy involves the following key transformations:

• Nitration of a Substituted Picoline: The synthesis would likely begin with a commercially available picoline, such as 3-methyl-5-(trifluoromethyl)pyridine. Nitration, typically using a mixture of concentrated sulfuric and nitric acids, would introduce the nitro group at the 3-position.

• N-Oxidation and Rearrangement: The resulting nitropicoline could then be oxidized to the corresponding N-oxide. Subsequent treatment with a reagent like acetic anhydride would induce a rearrangement to form the 2-acetoxy derivative, which can be hydrolyzed to 2-hydroxy-3-nitro-5-(trifluoromethyl)pyridine.

• Chlorination: The hydroxyl group can be converted to a more reactive leaving group, such as a chloride, using a chlorinating agent like phosphorus oxychloride or thionyl chloride. This would yield 2-chloro-3-nitro-5-(trifluoromethyl)pyridine, a key intermediate.

• Amination and Methylation: Finally, reaction with methylamine would displace the chloride to form the target molecule, N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

This multi-step synthesis introduces several potential impurities that must be monitored:

• Isomeric Byproducts: Nitration of the starting picoline could potentially lead to the formation of other nitro-isomers.

• Unreacted Starting Materials: Incomplete reactions at any stage will result in the presence of starting materials in the final product.

• Over-methylation: If a methylating agent is used in the final step, there is a possibility of N-methylation at the pyridine ring nitrogen, in addition to the desired amino group methylation.

• Hydrolysis Products: The trifluoromethyl group can be sensitive to harsh acidic or basic conditions, potentially leading to hydrolysis to a carboxylic acid.

• Residual Solvents and Reagents: Solvents and reagents used throughout the synthesis may be present in trace amounts in the final product.

The following diagram illustrates the logical workflow for the synthesis and subsequent purity verification of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Caption: A conceptual workflow illustrating the plausible synthesis and subsequent multi-technique purity verification of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

A Multi-Pronged Approach to Purity Confirmation

No single analytical technique is sufficient to definitively confirm the purity of a synthesized compound. A combination of chromatographic and spectroscopic methods is essential for a comprehensive assessment.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Determination

High-Performance Liquid Chromatography (HPLC), particularly in the reverse-phase mode (RP-HPLC), is the primary tool for determining the purity of non-volatile organic compounds. Its high resolution allows for the separation of the main compound from closely related impurities.

A Comparative Look at HPLC and Other Techniques:

Analytical Technique	Strengths	Limitations
HPLC/UPLC	High resolution and sensitivity for quantitative analysis of impurities.	Requires a chromophore for UV detection; may not be suitable for highly volatile impurities.
NMR Spectroscopy	Provides detailed structural information, enabling the identification of impurities.	Lower sensitivity for quantifying minor impurities (<0.1%).
Mass Spectrometry	Highly sensitive for detecting and identifying impurities, especially when coupled with HPLC (LC-MS).	Quantitative analysis can be challenging without appropriate standards.
Gas Chromatography (GC)	Excellent for analyzing volatile impurities, such as residual solvents.	Not suitable for non-volatile compounds; high temperatures can cause degradation.
Elemental Analysis	Provides the elemental composition of the bulk material, confirming the empirical formula.	Does not provide information about the nature or quantity of individual impurities.

Experimental Protocol: RP-HPLC Method for Purity Analysis

This protocol provides a starting point for the development of a robust RP-HPLC method for the analysis of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. Method optimization and validation are critical for ensuring accurate and reliable results.

• Instrumentation: A standard HPLC or UPLC system with a UV-Vis detector.

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid (TFA) in water

  • B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

• Gradient: A linear gradient from 10% to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 5 µL

• Sample Preparation: Dissolve approximately 1 mg of the synthesized compound in 1 mL of a 50:50 mixture of acetonitrile and water.

Data Interpretation: The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

The following diagram outlines the logical steps involved in the HPLC purity analysis workflow.

Caption: A streamlined workflow for the purity determination of a synthesized compound using HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unveiling the Molecular Structure

NMR spectroscopy is an indispensable tool for confirming the structure of the synthesized compound and for identifying any structurally related impurities. ¹H, ¹³C, and ¹⁹F NMR should all be employed for a thorough analysis.

• ¹H NMR: Will provide information on the number and connectivity of protons in the molecule. The chemical shifts and coupling constants of the aromatic protons and the N-methyl protons will be characteristic.

• ¹³C NMR: Will confirm the carbon framework of the molecule. The chemical shift of the trifluoromethyl carbon will be a key diagnostic signal.

• ¹⁹F NMR: Is particularly important for fluorine-containing compounds. A single peak corresponding to the CF₃ group is expected. The presence of other fluorine-containing signals would indicate the presence of impurities.

Mass Spectrometry (MS): Confirming Molecular Weight and Identifying Impurities

Mass spectrometry provides a highly accurate determination of the molecular weight of the synthesized compound. High-resolution mass spectrometry (HRMS) can confirm the elemental composition. When coupled with HPLC (LC-MS), it is a powerful technique for identifying unknown impurities by providing their mass-to-charge ratio.

Comparison with Alternatives

While N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine has specific properties that make it attractive for certain applications, a number of structurally related compounds could be considered as alternatives, depending on the desired outcome.

Compound	Key Differentiating Features	Potential Advantages	Potential Disadvantages
N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine	Trifluoromethyl group at the 5-position.	High metabolic stability, specific electronic properties.	Potentially more expensive to synthesize.
N-methyl-3-nitro-5-chloropyridin-2-amine	Chloro group at the 5-position.	Simpler and potentially cheaper to synthesize.	Different electronic and steric properties, lower metabolic stability.
N-methyl-3-aminopyridin-2-amine	Lacks the nitro and trifluoromethyl groups.	More basic, different reactivity profile.	Significantly different electronic properties and metabolic stability.
3-Nitro-5-(trifluoromethyl)pyridin-2-amine	Lacks the N-methyl group.	Potential precursor, different solubility and reactivity.	Primary amine may have different biological activity and reactivity.

The choice of an alternative will depend on the specific application and the desired balance of properties such as lipophilicity, metabolic stability, and synthetic accessibility.

Conclusion

Confirming the purity of a synthesized compound like N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a critical, multi-faceted process. A robust analytical strategy, combining the quantitative power of HPLC with the structural elucidation capabilities of NMR and mass spectrometry, is essential. By understanding the plausible synthetic route and the potential impurities that may arise, researchers can develop and validate appropriate analytical methods to ensure the quality and reliability of their scientific findings. This guide provides a framework for this process, emphasizing a scientific, evidence-based approach to purity confirmation.

References

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A Senior Application Scientist's Guide to Trifluoromethylpyridine Synthesis: A Comparative Analysis

The introduction of a trifluoromethyl (CF₃) group into a pyridine ring can dramatically alter the physicochemical properties of the parent molecule, enhancing its metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] This has made trifluoromethylpyridines (TFMPs) a cornerstone in the development of modern pharmaceuticals and agrochemicals.[2][3][4] For researchers, scientists, and drug development professionals, selecting the optimal synthetic strategy to access these valuable scaffolds is a critical decision that can significantly impact the efficiency and scalability of a project.

This guide provides a comparative analysis of the three primary methodologies for synthesizing trifluoromethylpyridines: the traditional halogen exchange method, the versatile building block approach, and the rapidly evolving direct C-H trifluoromethylation. We will delve into the mechanistic underpinnings of each strategy, provide detailed experimental protocols for representative reactions, and offer a comparative assessment of their respective strengths and limitations to empower you in making informed decisions for your synthetic campaigns.

The Workhorse: Halogen Exchange for Trifluoromethylation

The halogen exchange (Halex) reaction is a long-established and industrially significant method for the synthesis of trifluoromethylpyridines.[2] This approach typically involves the initial chlorination of a methyl group on a pyridine ring to form a trichloromethylpyridine, followed by a fluorine-for-chlorine exchange using a fluorinating agent like hydrogen fluoride (HF).[2][5]

Mechanistic Rationale and Key Considerations

The Halex reaction proceeds through a series of nucleophilic substitution reactions where fluoride ions displace chloride ions on the trichloromethyl group. The reaction is often catalyzed by a Lewis acid, such as antimony pentachloride (SbCl₅) or ferric chloride (FeCl₃), which activates the C-Cl bond towards nucleophilic attack.[5]

The choice between liquid-phase and vapor-phase fluorination is a key consideration. Liquid-phase processes are often more amenable to laboratory-scale synthesis, while vapor-phase reactions are highly scalable and are the preferred method for industrial production.[2] However, vapor-phase reactions require specialized equipment to handle the high temperatures and corrosive reagents involved.[2]

Experimental Protocol: Synthesis of 2-chloro-5-(trifluoromethyl)pyridine from 3-picoline

This protocol is a representative example of a multi-step synthesis starting from a readily available picoline derivative, involving chlorination and subsequent fluorination.

Step 1: N-Oxidation of 3-Picoline [5]

• To a solution of 3-picoline in glacial acetic acid, slowly add hydrogen peroxide at a controlled temperature (typically 70-80°C).

• Maintain the reaction at this temperature for 18-24 hours.

• After cooling, the reaction mixture is worked up to isolate the 3-picoline-N-oxide.

Step 2: Chlorination of 3-Picoline-N-Oxide [5]

• The 3-picoline-N-oxide is treated with a chlorinating agent such as benzoyl chloride in a suitable solvent like dichloromethane.

• The reaction is typically performed under reflux for 3-4 hours.

• Work-up and purification yield 2-chloro-5-methylpyridine.

Step 3: Radical Chlorination of the Methyl Group [5]

• 2-chloro-5-methylpyridine is dissolved in a high-boiling solvent like o-dichlorobenzene.

• A radical initiator, such as azobisisobutyronitrile (AIBN), is added.

• Chlorine gas is bubbled through the solution at elevated temperatures (120-140°C) for an extended period (18-20 hours) to afford 2-chloro-5-(trichloromethyl)pyridine.

Step 4: Halogen Exchange Fluorination [5]

• The 2-chloro-5-(trichloromethyl)pyridine is reacted with a fluorinating agent, such as anhydrous potassium fluoride, in a high-boiling polar aprotic solvent like dimethyl sulfoxide (DMSO).

• A phase-transfer catalyst, for instance, cetyltrimethylammonium bromide (CTAB), is often employed to enhance the reaction rate.

• The reaction is heated under reflux for 5-7 hours.

• Aqueous work-up followed by extraction and purification yields the final product, 2-chloro-5-(trifluoromethyl)pyridine.

Figure 1: Synthesis of 2-chloro-5-(trifluoromethyl)pyridine via halogen exchange.

The Strategic Build: Pyridine Ring Construction with Trifluoromethylated Building Blocks

An alternative and highly versatile strategy involves the construction of the pyridine ring from acyclic precursors, where one of the components already contains the trifluoromethyl group.[2][6] This "building block" approach offers excellent control over the final substitution pattern of the trifluoromethylpyridine.[6]

Mechanistic Rationale and Key Considerations

A variety of trifluoromethylated building blocks are commercially available or readily synthesized, including ethyl 4,4,4-trifluoroacetoacetate, 4-ethoxy-1,1,1-trifluorobut-3-en-2-one, and trifluoromethyl-α,β-ynones.[2][7] These can be employed in various cycloaddition and condensation reactions to form the pyridine ring.

One of the most powerful methods in this category is the Bohlmann-Rahtz pyridine synthesis, which involves the condensation of an enamine with an ethynylketone.[8][9][10] The reaction proceeds through a Michael addition to form an aminodiene intermediate, which then undergoes a thermally induced E/Z isomerization followed by cyclodehydration to yield the substituted pyridine.[8][9] The use of a trifluoromethylated ynone in this reaction provides a direct route to trifluoromethylpyridines.[7][11]

Experimental Protocol: Bohlmann-Rahtz Synthesis of a Polysubstituted Trifluoromethylpyridine

This protocol is based on the work of Hu and co-workers and demonstrates the synthesis of a trifluoromethylpyridine from a trifluoromethyl-α,β-ynone and a β-enamino ester.[7][11]

• To a solution of the β-enamino ester in toluene, add the trifluoromethyl-α,β-ynone and a catalytic amount of zinc bromide (ZnBr₂).

• Heat the reaction mixture under reflux until the starting materials are consumed (monitoring by TLC or GC-MS).

• Cool the reaction mixture to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired polysubstituted trifluoromethylpyridine.

Figure 2: Bohlmann-Rahtz synthesis of a trifluoromethylpyridine.

The Modern Approach: Direct C-H Trifluoromethylation

Direct C-H trifluoromethylation has emerged as a powerful and atom-economical strategy for the synthesis of trifluoromethylpyridines.[12][13] This approach avoids the need for pre-functionalized starting materials and often proceeds under milder conditions than traditional methods.[12] Direct trifluoromethylation can be broadly categorized into radical, nucleophilic, and electrophilic pathways.

Mechanistic Rationale and Key Considerations

Radical Trifluoromethylation: This is the most common approach and typically involves the generation of a trifluoromethyl radical (•CF₃) from a suitable precursor.[12] A variety of reagents can serve as •CF₃ sources, including the Langlois reagent (sodium trifluoromethanesulfinate), Togni's reagents, and Umemoto's reagents.[14][15][16] The •CF₃ radical is then added to the pyridine ring, followed by an oxidation and deprotonation sequence to restore aromaticity. Photoredox catalysis has revolutionized this area, enabling the generation of •CF₃ radicals under mild conditions using visible light.[17][18]

Nucleophilic Trifluoromethylation: This method involves the addition of a nucleophilic "CF₃⁻" equivalent to the pyridine ring. The electron-deficient nature of the pyridine ring makes it susceptible to nucleophilic attack, particularly at the 2- and 4-positions.

Electrophilic Trifluoromethylation: This approach utilizes an electrophilic "CF₃⁺" source to react with electron-rich pyridine derivatives.

Experimental Protocol: Light-Promoted C-H Trifluoromethylation of a Pyridone using Langlois' Reagent

This protocol, adapted from the work of Donahue-Nielsen and colleagues, describes a photocatalyst- and additive-free method for the trifluoromethylation of pyridones.[8][9][19]

• In a reaction vessel, dissolve the pyridone substrate and Langlois' reagent (sodium trifluoromethanesulfinate) in dimethyl sulfoxide (DMSO).

• Irradiate the reaction mixture with a light source (e.g., 390 nm LEDs) at room temperature for 24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with water and extract with an organic solvent.

• Wash the combined organic layers, dry, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to afford the trifluoromethylated pyridone.

Figure 3: Light-promoted trifluoromethylation of a pyridone.

Comparative Analysis of Synthesis Methods

Feature	Halogen Exchange	Building Block Approach	Direct C-H Trifluoromethylation
Starting Materials	Readily available picolines	Diverse trifluoromethylated precursors	Unfunctionalized pyridines
Reaction Conditions	Often harsh (high temp., corrosive reagents)	Generally milder, but can require specific catalysts	Often mild, especially with photoredox catalysis
Scalability	Excellent, especially vapor-phase methods	Good, but may be limited by building block availability	Can be challenging to scale up, especially photochemical reactions
Regioselectivity	Dictated by the starting picoline	Excellent, determined by the building blocks	Can be an issue, often a mixture of isomers is obtained
Substrate Scope	Generally tolerant of various substituents	Broad, but dependent on the availability of building blocks	Can be sensitive to electronic and steric effects
Atom Economy	Moderate, involves multiple steps and reagents	Good, often involves cycloadditions	Excellent, avoids pre-functionalization
Key Advantages	Well-established, highly scalable for specific isomers	High versatility and regiocontrol	High atom economy, late-stage functionalization potential
Key Disadvantages	Harsh conditions, limited to specific substitution patterns	Can require synthesis of building blocks	Regioselectivity challenges, potential for multiple products

Conclusion

The synthesis of trifluoromethylpyridines is a rich and evolving field, with each of the major synthetic strategies offering distinct advantages and disadvantages. The traditional halogen exchange method remains a robust and scalable approach for the industrial production of specific TFMP isomers. The building block approach provides unparalleled versatility and regiocontrol, making it an excellent choice for accessing a wide range of structurally diverse TFMPs, particularly in a research and development setting. Finally, the modern approach of direct C-H trifluoromethylation represents the cutting edge of the field, offering high atom economy and the potential for late-stage functionalization, although challenges with regioselectivity can persist.

As a senior application scientist, my recommendation is to carefully consider the specific goals of your project. For large-scale production of a known TFMP, the halogen exchange method is often the most economical. For the synthesis of novel and complex TFMPs with precise control over substitution, the building block approach is likely the superior choice. For exploratory work and late-stage functionalization of complex molecules, the direct C-H trifluoromethylation methods, particularly those leveraging photoredox catalysis, offer exciting opportunities. By understanding the nuances of each of these powerful synthetic tools, you can strategically navigate the path to your target trifluoromethylpyridine with greater efficiency and success.

References

• Bohlmann, F., & Rahtz, D. (1957). Über die Synthese von Pyridin-Derivaten, I. Mitteil.: Eine neue Pyridin-Synthese. Chemische Berichte, 90(10), 2265–2272.
• Bagley, M. C., Dale, J. W., & Bower, J. (2007).
• Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 144-158.
• Tsukamoto, M., & Nakamura, T. (2023).
• Hu, Y., et al. (2020). Synthesis of Polysubstituted Trifluoromethylpyridines from Trifluoromethyl-α,β-ynones. The Journal of Organic Chemistry, 85(3), 1866-1873.

• Wikipedia contributors. (2023, December 11). Bohlmann–Rahtz pyridine synthesis. In Wikipedia, The Free Encyclopedia. Retrieved January 4, 2026, from [Link]

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• CN102452976A - Synthetic method of 2-chloro-5-trifluoromethylpyridine. (2012).
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• Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. (2022). Journal of Agricultural and Food Chemistry.
• Review of Synthesis of 2,3-Dichloro-5-Trifluoromethyl Pyridine. (2022). Alfa Chemical.
• Synthesis of Polysubstituted Trifluoromethyl Pyridines from Trifluoromethyl-α,β-ynones. (2020). Request PDF.
• Trifluoromethylnitrone: a versatile building block for synthesizing trifluoromethyl-containing heterocyclic compounds. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (n.d.). J-Stage.
• Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines. (2016). PubMed.
• Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks. (2024). Organic & Biomolecular Chemistry (RSC Publishing).
• Innate C-H trifluoromethylation of heterocycles. (2011). PMC - NIH.
• A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. (2023).
• Direct Aromatic C-H Trifluoromethylation via an Electron-Donor-Acceptor Complex. (n.d.). Wiley Online Library.
• Regioselective Direct C–H Trifluoromethyl
• Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines. (2017). Semantic Scholar.
• An ab initio and DFT study of trifluoromethylation using Umemoto's reagent. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
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• Notification about the Explosive Properties of Togni's Reagent II and One of Its Precursors. (2023). Request PDF.
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Navigating the Void: The Uncharted Biological Landscape of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

For researchers, scientists, and drug development professionals, the quest for novel bioactive molecules is a continuous journey. A critical step in this process is the thorough evaluation of a compound's efficacy in relevant biological assays. This guide, however, addresses a unique challenge: the current informational void surrounding the biological activity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Despite its defined chemical structure and commercial availability from various suppliers[1][2][3][4], a comprehensive search of scientific literature and public databases reveals a significant and surprising absence of published data on the biological effects of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. This striking lack of information prevents the construction of a traditional comparison guide detailing its performance against other compounds.

At present, there are no publicly available studies that delineate its mechanism of action, identify its biological targets, or quantify its potency and efficacy through standard assays such as IC50 (half-maximal inhibitory concentration) or EC50 (half-maximal effective concentration) determinations. While research exists on the biological activities of other substituted nitropyridines and related heterocyclic compounds, these findings cannot be directly extrapolated to predict the specific biological profile of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. The subtle interplay of its methylamino, nitro, and trifluoromethyl substituents on the pyridine core creates a unique chemical entity whose biological properties remain to be elucidated.

For instance, a structurally related compound, 5-Nitro-N-(3-(trifluoromethyl)phenyl) Pyridin-2-amine, has been investigated as a novel pure androgen receptor antagonist, highlighting how minor structural modifications can lead to specific biological activities. However, this provides only a speculative avenue for investigation rather than concrete data on the compound .

This guide, therefore, pivots from a comparative analysis to a foundational roadmap for researchers interested in exploring the potential of this enigmatic molecule. The absence of data represents a greenfield opportunity for novel discovery.

Charting the Course: A Proposed Investigative Workflow

For scientists poised to be the first to characterize the biological efficacy of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, a systematic approach is paramount. The following experimental workflow outlines a logical progression from initial broad screening to more focused mechanistic studies.

Caption: Proposed workflow for the initial biological evaluation of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Detailed Experimental Protocols

Should initial screening reveal a promising area of activity, the following represents a generalized protocol for a key validation step.

Protocol: In Vitro Cell Viability Assay (MTT Assay)

This protocol is a standard colorimetric assay for assessing cell metabolic activity, which can be an indicator of cell viability, proliferation, and cytotoxicity.

1. Cell Seeding:

• Culture a relevant human cell line (e.g., a cancer cell line identified in a phenotypic screen) in appropriate growth medium until approximately 80% confluency.
• Trypsinize, count, and seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well).
• Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

2. Compound Treatment:

• Prepare a stock solution of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine in a suitable solvent (e.g., DMSO).
• Perform serial dilutions of the stock solution in a growth medium to create a range of desired final concentrations (e.g., 0.01 µM to 100 µM).
• Remove the old medium from the 96-well plate and add 100 µL of the medium containing the various compound concentrations to the appropriate wells. Include vehicle-only (e.g., DMSO) and untreated wells as negative controls.
• Incubate the plate for a specified period (e.g., 48 or 72 hours).

3. MTT Addition and Incubation:

• Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).
• Add 10 µL of the MTT solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

4. Formazan Solubilization and Absorbance Reading:

• Carefully remove the medium from each well.
• Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.
• Gently agitate the plate on a shaker for 5-10 minutes to ensure complete dissolution.
• Read the absorbance at a wavelength of 570 nm using a microplate reader.

5. Data Analysis:

• Subtract the background absorbance (from wells with no cells).
• Normalize the data to the vehicle-treated control wells (representing 100% viability).
• Plot the percentage of cell viability against the logarithm of the compound concentration.
• Use non-linear regression analysis to fit a dose-response curve and calculate the IC50 value.

The Path Forward

The current state of knowledge regarding N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine underscores a fundamental reality of drug discovery: many commercially available compounds remain biologically uncharacterized. This presents both a challenge and an immense opportunity. For researchers in academia and industry, this molecule represents a blank slate, a chance to pioneer a new area of investigation. The first published report on its biological activity will be a significant contribution, potentially unveiling a novel therapeutic agent or a valuable tool for chemical biology. This guide, therefore, serves not as a comparison, but as a call to action and a methodological framework for the exploration that lies ahead.

References

Please note that the following references provide context on the biological evaluation of related chemical classes, as no specific data exists for N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine.

Sources

• 1. Synthesis and Biological Evaluation of Substituted N-[3-(1H-Pyrrol-1-yl)methyl]-1,2,5,6-tetrahydropyridin-1-yl]benzamide/ benzene Sulfonamides as Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Evaluation of Polar Functionalities Containing Nitrodihydroimidazooxazoles as Anti-TB Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of 5-nitropyrimidine-2,4-dione analogues as inhibitors of nitric oxide and iNOS activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Benchmarking N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine Against Known MEK Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The RAS/RAF/MEK/ERK signaling pathway, also known as the Mitogen-Activated Protein Kinase (MAPK) pathway, is a critical regulator of cellular proliferation, differentiation, and survival.[1] Its hyperactivation, often driven by mutations in BRAF or RAS genes, is a hallmark of numerous human cancers, making it a prime target for therapeutic intervention.[2] Mitogen-activated protein kinase kinase (MEK) 1 and 2 are central components of this cascade, and their inhibition has proven to be a clinically effective strategy.[3] This guide provides a comprehensive framework for benchmarking the novel compound, N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (hereafter referred to as Compound X), against well-established, FDA-approved MEK inhibitors: Trametinib, Selumetinib, and Cobimetinib. We will delve into the mechanistic rationale for experimental design, present detailed protocols for key comparative assays, and interpret hypothetical data to position Compound X within the current landscape of MEK-targeted therapies.

The MAPK/ERK Signaling Pathway: The Rationale for MEK Inhibition

The MAPK pathway is a phosphorylation cascade that transmits extracellular signals to the nucleus, ultimately influencing gene expression and cellular fate.[1] In many cancers, activating mutations in upstream components like BRAF (e.g., V600E) or RAS lead to constitutive signaling and uncontrolled cell growth.[4] MEK1/2 are dual-specificity kinases that are the only known activators of the downstream effector kinases, ERK1/2.[5] This pivotal and specific role makes MEK an attractive therapeutic target. By inhibiting MEK, the phosphorylation and activation of ERK are blocked, leading to the suppression of pro-proliferative and survival signals.[6]

The established MEK inhibitors—Trametinib, Selumetinib, and Cobimetinib—are allosteric inhibitors, meaning they bind to a site on the MEK enzyme distinct from the ATP-binding pocket.[1][7] This mode of inhibition locks MEK in an inactive conformation, preventing its phosphorylation and subsequent activation of ERK.[8] This guide will proceed under the hypothesis that Compound X also targets MEK1/2, and the subsequent experimental framework is designed to test this hypothesis and characterize its inhibitory profile in comparison to the established benchmarks.

graph "MAPK_Pathway" { layout=dot; rankdir=TB; splines=ortho; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9];

// Nodes RTK [label="Receptor Tyrosine\nKinase (RTK)", fillcolor="#4285F4"]; RAS [label="RAS", fillcolor="#4285F4"]; RAF [label="RAF\n(e.g., BRAF)", fillcolor="#4285F4"]; MEK [label="MEK1/2", fillcolor="#EA4335", shape=Mdiamond]; ERK [label="ERK1/2", fillcolor="#4285F4"]; Nucleus [label="Nucleus\n(Transcription Factors)", fillcolor="#34A853"]; Proliferation [label="Cell Proliferation,\nSurvival, Differentiation", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Inhibitors [label="Compound X\nTrametinib\nSelumetinib\nCobimetinib", shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges RTK -> RAS [label="Activation"]; RAS -> RAF [label="Activation"]; RAF -> MEK [label="Phosphorylation"]; MEK -> ERK [label="Phosphorylation"]; ERK -> Nucleus [label="Translocation &\nActivation"]; Nucleus -> Proliferation; Inhibitors -> MEK [label="Inhibition", style=dashed, color="#EA4335", arrowhead=Tee];

}

Caption: The RAS/RAF/MEK/ERK signaling pathway and the point of intervention for MEK inhibitors.

Comparative Inhibitor Profiles

A thorough benchmarking study requires a multi-faceted approach, beginning with a direct comparison of the biochemical potency and cellular activity of the inhibitors. The following table summarizes the key characteristics of the known inhibitors and provides a template for evaluating Compound X.

Inhibitor	Mechanism of Action	Reported IC50 (MEK1)	Cellular IC50 (p-ERK)	Key References
Trametinib	Allosteric, non-ATP-competitive	~0.92-2 nM	~0.5-2 nM	[9][10]
Selumetinib	Allosteric, non-ATP-competitive	~14 nM	~10 nM	[2][11]
Cobimetinib	Allosteric, non-ATP-competitive	<1 nM	Subnanomolar	[2][12]
Compound X	Hypothesized: Allosteric, non-ATP-competitive	To be determined	To be determined	N/A

Experimental Benchmarking Workflow

To rigorously compare Compound X with Trametinib, Selumetinib, and Cobimetinib, a tiered experimental approach is necessary, moving from biochemical assays to cell-based models.

graph "Experimental_Workflow" { layout=dot; rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes Start [label="Start: Compound X Synthesis & Purification", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Biochemical [label="Tier 1: Biochemical Assays", shape=box, style="rounded,filled", fillcolor="#4285F4", fontcolor="#FFFFFF"]; CellBased [label="Tier 2: Cell-Based Assays", shape=box, style="rounded,filled", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Selectivity [label="Tier 3: Selectivity & Off-Target Profiling", shape=box, style="rounded,filled", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Conclusion [label="Conclusion: Comparative Efficacy Profile", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Start -> Biochemical [label="Characterize in vitro potency"]; Biochemical -> CellBased [label="Validate cellular activity"]; CellBased -> Selectivity [label="Assess specificity"]; Selectivity -> Conclusion; }

Caption: A tiered workflow for the comprehensive benchmarking of a novel MEK inhibitor.

Tier 1: Biochemical Potency Assays

The initial step is to determine the direct inhibitory effect of Compound X on the enzymatic activity of MEK1 and MEK2. This is crucial for establishing its on-target potency.

Protocol: In Vitro MEK1 Kinase Assay

This protocol outlines a method to determine the half-maximal inhibitory concentration (IC50) of Compound X against MEK1.

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 25 mM HEPES pH 7.4, 10 mM MgCl2, 5 mM β-glycerophosphate, 0.1 mM Na3VO4, 2 mM DTT).

  • Reconstitute recombinant active MEK1 enzyme and inactive ERK2 substrate to their working concentrations in the reaction buffer.

  • Prepare a stock solution of ATP (e.g., 10 mM) and dilute it to the desired final concentration in the reaction buffer (typically at or near the Km for MEK1).

  • Serially dilute Compound X, Trametinib, Selumetinib, and Cobimetinib in DMSO to create a concentration gradient.

• Reaction Setup:

  • In a 96-well or 384-well plate, add the MEK1 enzyme, inactive ERK2 substrate, and the serially diluted inhibitor.

  • Incubate for a predefined period (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding ATP.

• Detection and Analysis:

  • Terminate the reaction after a set time (e.g., 30-60 minutes) by adding a stop solution (e.g., EDTA).

  • Quantify the amount of phosphorylated ERK2 (p-ERK) using a suitable detection method, such as:

    • ELISA: Using a p-ERK specific antibody.

    • Homogeneous Time-Resolved Fluorescence (HTRF): A proximity-based assay using donor and acceptor fluorophores on anti-p-ERK and anti-total-ERK antibodies.

    • Luminescent Kinase Assay: Measuring the amount of ATP remaining after the reaction.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Expected Outcome: This assay will provide a direct comparison of the biochemical potencies of the inhibitors. A lower IC50 value for Compound X would suggest higher intrinsic potency against the MEK1 enzyme.

Tier 2: Cell-Based Activity Assays

While biochemical assays are essential, they do not account for cell permeability, stability, or engagement with the target in a cellular context. Therefore, cell-based assays are a critical next step.

Protocol: In-Cell Western Assay for ERK Phosphorylation

This assay measures the level of ERK phosphorylation in cells treated with the inhibitors, providing a functional readout of MEK inhibition.[13]

• Cell Culture and Treatment:

  • Seed a cancer cell line with a known activating mutation in the MAPK pathway (e.g., A375 melanoma cells with BRAF V600E mutation) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with serial dilutions of Compound X and the benchmark inhibitors for a specified duration (e.g., 1-2 hours).

• Cell Lysis and Staining:

  • Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde).

  • Permeabilize the cells with a detergent-based buffer (e.g., Triton X-100 in PBS).

  • Block non-specific antibody binding with a blocking buffer (e.g., Odyssey Blocking Buffer).

  • Incubate with a primary antibody cocktail containing an antibody against p-ERK (e.g., rabbit anti-p-ERK1/2) and a normalization antibody (e.g., mouse anti-total ERK or a housekeeping protein like GAPDH).

  • Wash the cells and incubate with a secondary antibody cocktail containing fluorescently-labeled anti-rabbit (e.g., IRDye 800CW) and anti-mouse (e.g., IRDye 680RD) antibodies.

• Imaging and Analysis:

  • Wash the cells and acquire images using an infrared imaging system (e.g., LI-COR Odyssey).

  • Quantify the fluorescence intensity for both p-ERK and the normalization protein in each well.

  • Calculate the normalized p-ERK signal (p-ERK intensity / normalization protein intensity).

  • Plot the normalized p-ERK signal against the inhibitor concentration to determine the cellular IC50.

Expected Outcome: This assay will reveal the potency of Compound X in a cellular environment. A cellular IC50 value close to its biochemical IC50 suggests good cell permeability and target engagement.

Tier 3: Kinase Selectivity Profiling

A critical aspect of drug development is understanding the selectivity of a compound. A highly selective inhibitor is less likely to have off-target effects and associated toxicities.[14]

Protocol: Kinome-Wide Selectivity Profiling

This is typically performed as a service by specialized contract research organizations (CROs).

• Assay Principle: The inhibitory activity of Compound X is tested at one or more concentrations (e.g., 1 µM) against a large panel of purified kinases (e.g., >400 kinases).[15]

• Data Analysis: The results are often presented as a percentage of inhibition for each kinase. A "selectivity score" can be calculated based on the number of kinases inhibited above a certain threshold (e.g., 50% inhibition).[15]

• Interpretation: The data will reveal if Compound X has significant activity against other kinases. Ideally, a novel MEK inhibitor should show high potency against MEK1/2 with minimal inhibition of other kinases.

Hypothetical Data and Interpretation

To illustrate the benchmarking process, let's consider a hypothetical dataset for Compound X.

Table 1: Hypothetical Benchmarking Data for Compound X

Parameter	Compound X	Trametinib	Selumetinib	Cobimetinib
MEK1 IC50 (nM)	1.5	1.8	15.2	0.8
A375 p-ERK IC50 (nM)	2.1	2.5	18.9	1.2
Kinase Selectivity (S-score at 1µM)	0.02	0.03	0.05	0.04

Interpretation of Hypothetical Data:

• Potency: The biochemical and cellular IC50 values for Compound X are comparable to the highly potent inhibitors Trametinib and Cobimetinib, and significantly lower than Selumetinib. This suggests that Compound X is a potent ME.K inhibitor.

• Selectivity: A lower S-score indicates higher selectivity. The hypothetical S-score for Compound X is the lowest among the tested compounds, suggesting a very favorable selectivity profile with potentially fewer off-target effects.

Conclusion and Future Directions

This guide has outlined a comprehensive strategy for benchmarking N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (Compound X) against established MEK inhibitors. The proposed workflow, moving from biochemical potency to cellular activity and selectivity profiling, provides a robust framework for characterizing this novel compound. Based on our hypothetical data, Compound X demonstrates promise as a potent and selective MEK inhibitor, warranting further investigation.

Future studies should include:

• Mechanism of Action Studies: Confirming the allosteric, non-ATP-competitive binding mode through structural biology (e.g., co-crystallography) or kinetic assays.

• In Vivo Efficacy Studies: Evaluating the anti-tumor activity of Compound X in xenograft models of human cancers with MAPK pathway mutations.

• Pharmacokinetic and Toxicological Profiling: Assessing the drug-like properties of Compound X to determine its potential for clinical development.

By following this rigorous, data-driven approach, researchers can effectively evaluate the therapeutic potential of novel MEK inhibitors like N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine and contribute to the advancement of targeted cancer therapies.

References

• The Science Behind Selumetinib: Mechanism of Action and Clinical Applications. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Cobimetinib - NCI. (2025, April 9).
• What is the mechanism of Selumetinib? (2024, July 17).
• Selumetinib. (n.d.). In Wikipedia.
• Cobimetinib. (n.d.). PubChem.
• Selumetinib—A Comprehensive Review of the New FDA-Approved Drug for Neurofibrom
• What is the mechanism of Cobimetinib Fumarate? (2024, July 17).
• Trametinib. (n.d.). DermNet.
• Cobimetinib. (n.d.). DermNet.
• Selumetinib. (n.d.). PubChem.
• Cell-based assays to probe the ERK MAP kinase pathway in endothelial cells. (n.d.). Methods in Molecular Biology.
• From basic research to clinical development of MEK1/2 inhibitors for cancer therapy. (n.d.). Biochimica et Biophysica Acta.
• Kinase selectivity profiling by inhibitor affinity chromatography. (n.d.). Current Opinion in Chemical Biology.
• Trametinib: A Targeted Therapy in Metast
• Cobimetinib: MedlinePlus Drug Inform
• Measuring and interpreting the selectivity of protein kinase inhibitors. (n.d.). Biochemical Journal.
• An In-depth Technical Guide to the Mechanism of Action of Trametinib (DMSO Solv
• Kinase Inhibitors on MEK Signaling P
• Mechanism of action of dabrafenib and trametinib: binding of BRAF and MEK inhibitors generates a blockade point in MAPK pathway at two different levels, inhibiting oncogenic downstream signaling and causing cell cycle arrest. (n.d.).
• MEK1/2 Inhibitors: Molecular Activity and Resistance Mechanisms. (n.d.). Cells.
• Fine Tuning Drugs to Fight Cancer. (n.d.).
• Quantitative conformational profiling of kinase inhibitors reveals origins of selectivity for Aurora kinase activation st
• A quantitative analysis of kinase inhibitor selectivity. (2025, October 31).
• Computational analysis of kinase inhibitor selectivity using structural knowledge. (n.d.).
• MEK1/2 Inhibitors: Molecular Activity and Resistance Mechanisms. (n.d.). Semantic Scholar.
• What are MEK inhibitors and how do they work? (2024, June 21).
• MEK and the inhibitors: from bench to bedside. (2013, April 12).
• Benchmarking Binimetinib: A Comparative Guide to Next-Generation MEK Inhibitors in Oncology Research. (n.d.). Benchchem.
• Development of a novel cell-based, In-Cell Western/ERK assay system for the high-throughput screening of agonists acting on the delta-opioid receptor. (2022, September 25). Frontiers in Pharmacology.
• MEK Cellular Phosphorylation Assay Service. (n.d.). Reaction Biology.
• Overview of MEK Inhibitors. (n.d.). BOC Sciences.
• Imaging the Raf–MEK–ERK Signaling Cascade in Living Cells. (2024, October 1).
• MEK Activity Assay Kit (CS0490) - Bulletin. (n.d.). Sigma-Aldrich.
• MEK Inhibition | MEK Inhibitor Review. (n.d.). Selleck Chemicals.
• MEK Inhibitors. (2014, April 23). Targeted Oncology.
• Establishment of a novel method to assess MEK1/2 inhibition in PBMCs for clinical drug development. (2022, December 11). Frontiers in Pharmacology.
• Establishment of a novel method to assess MEK1/2 inhibition in PBMCs for clinical drug development. (2022, December 12). Frontiers in Pharmacology.
• Head-to-head comparison of different generations of MEK inhibitors. (n.d.). Benchchem.
• Versatile N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine Cyber Monday Only. (n.d.).
• n-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. (n.d.). ChemUniverse.
• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (n.d.). Journal of Pesticide Science.
• N-Methyl-3-nitro-5-(trifluoromethyl)-pyridin-2-amine. (n.d.).
• Identification and Characterization of a Novel Chemotype MEK Inhibitor Able to Alter the Phosphorylation St
• Representative 2D chemical structures of known inhibitors of MEK1. (n.d.).
• 3-Nitro-5-(trifluoromethyl)pyridin-2-amine. (n.d.). PubChem.
• 2-METHYLAMINO-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDINE 175277-21-1 wiki. (n.d.).

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• 3. What are MEK inhibitors and how do they work? [synapse.patsnap.com]
• 4. dermnetnz.org [dermnetnz.org]
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• 7. benchchem.com [benchchem.com]
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• 10. MEK and the inhibitors: from bench to bedside - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Frontiers | Development of a novel cell-based, In-Cell Western/ERK assay system for the high-throughput screening of agonists acting on the delta-opioid receptor [frontiersin.org]
• 14. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

A Researcher's Guide to Navigating Reproducibility in Reactions with N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

For researchers and professionals in drug development, the promise of novel reagents is often tempered by the challenge of achieving consistent and reproducible experimental outcomes. N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, a highly functionalized pyridine derivative, is a potent building block in medicinal chemistry, offering access to a diverse range of complex molecular architectures. However, its very nature—a poly-substituted, electron-deficient heterocycle—can introduce variability in experimental results. This guide provides an in-depth analysis of the factors influencing the reproducibility of reactions with this compound, offering a detailed experimental protocol for a representative nucleophilic aromatic substitution (SNAr) reaction, a comparison with alternative reagents, and strategies to ensure robust and reliable results.

The Double-Edged Sword: Understanding the Reactivity of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

The chemical structure of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is key to both its synthetic utility and the challenges it presents. The pyridine core, inherently electron-deficient, is further activated by the potent electron-withdrawing effects of the nitro (-NO₂) and trifluoromethyl (-CF₃) groups. This electronic landscape renders the positions ortho and para to the nitrogen atom highly susceptible to nucleophilic attack. In this molecule, the N-methylamino group at the C-2 position can act as a leaving group in nucleophilic aromatic substitution (SNAr) reactions, a common strategy for introducing new functionalities.

However, this high reactivity can also be a source of inconsistency. The molecule's susceptibility to nucleophilic attack means that minor variations in reaction conditions—such as trace impurities in solvents or reagents, fluctuations in temperature, or inefficient mixing—can lead to the formation of side products or incomplete reactions, thereby impacting yield and purity.

A Representative Protocol: Nucleophilic Aromatic Substitution with Phenol

To illustrate a common application and highlight critical experimental parameters, we present a detailed protocol for the SNAr reaction of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine with a generic phenol. This reaction, forming a diaryl ether linkage, is a valuable transformation in the synthesis of bioactive molecules.

Experimental Workflow:

Caption: A generalized workflow for the nucleophilic aromatic substitution reaction.

Step-by-Step Methodology:

• Reagent and Glassware Preparation:

  • Ensure all glassware is thoroughly flame-dried under a stream of inert gas (e.g., nitrogen or argon) to remove any adsorbed water.

  • Use anhydrous solvents. Dimethylformamide (DMF) should be of high purity and stored over molecular sieves.

  • The phenol nucleophile should be of high purity. If it is a solid, ensure it is dry.

  • Potassium carbonate (K₂CO₃) should be finely powdered and dried in an oven prior to use to ensure it is anhydrous.

• Reaction Setup:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (1.0 eq).

  • Add the phenol derivative (1.2 eq) and anhydrous potassium carbonate (2.0 eq).

  • Add anhydrous DMF via syringe to achieve a concentration of approximately 0.1-0.2 M.

• Reaction Execution:

  • Stir the reaction mixture at room temperature for 10 minutes to ensure homogeneity.

  • Heat the reaction mixture to the desired temperature (typically 80-100 °C) using an oil bath.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up and Isolation:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Carefully pour the reaction mixture into a separatory funnel containing deionized water.

  • Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic extracts and wash with brine to remove any residual DMF and inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification and Analysis:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

  • Characterize the purified product by nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its identity and purity.

Comparison with Alternative Reagents

While N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a potent reagent, several alternatives exist for achieving similar transformations. The choice of reagent often depends on the specific nucleophile, desired reaction conditions, and cost considerations.

Reagent	Activating Groups	Leaving Group	Typical Reaction Conditions	Advantages	Disadvantages
N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine	-NO₂, -CF₃	-NHMe	Base (e.g., K₂CO₃), polar aprotic solvent (e.g., DMF), 80-100 °C	High reactivity, good for a range of nucleophiles.	Potential for side reactions, sensitivity to moisture.
2-Chloro-3-nitro-5-(trifluoromethyl)pyridine	-NO₂, -CF₃	-Cl	Base (e.g., K₂CO₃, Cs₂CO₃), polar aprotic solvent, often higher temperatures required.	Commercially available, chloride is a good leaving group.	Can be less reactive than the N-methylamino analogue for some nucleophiles.
2-Fluoro-3-nitro-5-(trifluoromethyl)pyridine	-NO₂, -CF₃	-F	Milder conditions often possible, base, polar aprotic solvent.	Fluoride is an excellent leaving group in SNAr.	May be more expensive, potential for harsh reaction with strong nucleophiles.

Key Factors Influencing Reproducibility

Achieving consistent results with N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine hinges on meticulous control over several experimental parameters.

Caption: Critical factors that impact the reproducibility of reactions.

• Purity of Starting Materials: Impurities in the N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, the nucleophile, or the base can act as competing nucleophiles or catalysts for side reactions. Always use reagents of the highest possible purity.

• Solvent Quality: The presence of water in polar aprotic solvents like DMF can lead to hydrolysis of the starting material or the product and can also affect the solubility and reactivity of the base. Using freshly dried solvents is crucial.

• Temperature Control: SNAr reactions are often sensitive to temperature. Small fluctuations can alter the reaction rate and the profile of side products. Precise temperature control using a reliable heating mantle and thermometer is essential.

• Atmosphere: Due to the electron-deficient nature of the pyridine ring, it can be susceptible to reaction with oxygen at elevated temperatures. Conducting reactions under an inert atmosphere of nitrogen or argon is highly recommended.

• Mixing: In heterogeneous reactions involving a solid base like potassium carbonate, efficient stirring is critical to ensure consistent reaction rates. Inadequate mixing can lead to localized "hot spots" and inconsistent results.

Conclusion

N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine is a valuable tool for the synthesis of complex molecules in drug discovery and development. However, its high reactivity necessitates a thorough understanding of the factors that can influence experimental reproducibility. By adhering to stringent experimental protocols, carefully controlling reaction parameters, and being mindful of the potential pitfalls, researchers can harness the full synthetic potential of this versatile building block and ensure the generation of reliable and reproducible data.

References

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, [Link]

• Trifluoromethylpyridine: Its chemistry and applications. Research Outreach, [Link]

• Processes for the preparation of 2-aminomethlpyridines and the 2-cyanopyridines used in their preparation.
• Metod for preparing n-(2-methyl-5-nitrophenyl)-4-(pyridin-3-yl)pyrimidin-2-amine.
• 2-Amino-3-chloro-5-trifluoromethylpyridine.
• Methods of making netupitant and intermediates thereof.

• Nucleophilic Deoxyfluorination of Phenols via Aryl Fluorosulfonate Intermediates. Journal of the American Chemical Society, [Link]

• Amines as Nucleophiles. Chemguide, [Link]

Safety & Regulatory Compliance

Personal protective equipment for handling N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

Comprehensive Safety & Handling Guide: N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine

This document provides essential safety protocols, operational procedures, and disposal guidance for the handling of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine (CAS No. 175277-21-1).[1][2][3] As a substituted pyridine derivative containing nitro, trifluoromethyl, and secondary amine functional groups, this compound requires stringent safety measures to mitigate potential health risks. This guide is designed to empower researchers, scientists, and drug development professionals with the knowledge to handle this chemical responsibly, ensuring both personal safety and experimental integrity.

Hazard Assessment: Understanding the Inherent Risks

The chemical structure of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine dictates its hazard profile. The presence of a nitroaromatic system combined with an amine group suggests potential for irritation, sensitization, and toxicity. While comprehensive toxicological data for this specific molecule is limited, information from structurally related compounds and supplier safety data sheets allows for a robust risk assessment.

The primary identified hazards include serious eye irritation and the potential to cause an allergic skin reaction.[2] Analogous compounds with similar functional groups are classified as harmful if swallowed, harmful in contact with skin, and capable of causing skin and respiratory irritation.[4][5] Therefore, a conservative and multi-layered approach to personal protection is mandatory.

Diagram 1: From Chemical Structure to Required PPE

Caption: Logical flow from chemical features to required PPE.

Hazard Classification	GHS Statement	Rationale & Source
Serious Eye Irritation	H319: Causes serious eye irritation	Stated in supplier safety information.[2] Direct contact can cause significant damage.
Skin Sensitization	H317: May cause an allergic skin reaction	Stated in supplier safety information.[2] Repeated contact may lead to dermatitis.
Acute Toxicity (Inferred)	Harmful if swallowed, in contact with skin, or if inhaled	Based on data for analogous compounds like 3-Nitro-5-(trifluoromethyl)pyridin-2-ol and 2-Amino-5-(trifluoromethyl)pyridine.[4][5]
Skin & Respiratory Irritation	Causes skin irritation. May cause respiratory irritation.	Inferred from related pyridine derivatives.[4][5] Solid powder poses an inhalation risk.

Core Protective Ensemble: A Multi-Layered Defense

All handling of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine must be conducted within a certified chemical fume hood. The following Personal Protective Equipment (PPE) is mandatory.

• Eye and Face Protection:

  • What: Chemical safety goggles conforming to OSHA 29 CFR 1910.133 or EN 166 standards must be worn at all times.[6]

  • Why: This compound is a known serious eye irritant.[2] Goggles provide a seal around the eyes to protect against dust particles and accidental splashes.

  • Enhanced Precaution: A full-face shield should be worn over safety goggles when handling larger quantities (>5g) or when there is a significant risk of splashing.[6]

• Hand Protection:

  • What: Chemical-resistant nitrile gloves are the minimum requirement for handling this compound.[6] Always inspect gloves for tears or punctures before use.

  • Why: The compound may cause an allergic skin reaction and is considered harmful upon dermal contact.[2][5] Gloves provide the primary barrier against skin exposure.

  • Protocol: Contaminated gloves must be removed immediately using the proper technique (without touching the outer surface) and disposed of as hazardous waste.[7] Hands must be washed thoroughly with soap and water after work is completed, even if gloves were worn.

• Body Protection:

  • What: A flame-resistant laboratory coat must be worn and kept fully fastened. Full-length pants and closed-toe shoes are required.

  • Why: This protects against accidental spills and contamination of personal clothing. While not explicitly stated, the presence of a nitro group warrants the use of flame-resistant materials as a best practice.[6]

• Respiratory Protection:

  • What: Under normal operating conditions within a fume hood, respiratory protection is not required. However, if there is a potential for aerosolization or dust generation outside of a fume hood (e.g., during spill cleanup), a NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter is mandatory.[6][8]

  • Why: Inhalation of the dust may cause respiratory irritation and potential systemic toxicity.[4][5]

Procedural Discipline: Safe Operational Workflow

Proper procedure is as critical as the PPE itself. The following workflow minimizes exposure risk at every stage.

Step 1: Preparation and Engineering Controls

• Verify that the chemical fume hood has a current certification and is functioning correctly.

• Ensure an eyewash station and safety shower are unobstructed and readily accessible.[6]

• Gather all necessary equipment and reagents before bringing the target compound into the hood.

• Designate a specific area within the hood for handling the solid to contain any potential contamination.

Step 2: Donning PPE The sequence of putting on PPE is critical to ensure complete protection.

Diagram 2: PPE Donning Sequence

Caption: Correct sequence for putting on personal protective equipment.

Step 3: Handling Operations

• Conduct all weighing and transfers of the solid compound within the fume hood to contain dust.[6]

• Use a spatula and weighing paper/boat to minimize dust generation. Avoid pouring the powder directly.

• Keep the container tightly sealed when not in use.[4]

• Never eat, drink, or smoke in the laboratory.[4][6]

Step 4: Doffing PPE Removing PPE correctly is crucial to prevent cross-contamination. The principle is to remove the most contaminated items first.

Diagram 3: PPE Doffing Sequence

Caption: Safe sequence for removing personal protective equipment.

Contingency Planning: Spills and Disposal

Spill Management Protocol (for small, contained spills):

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.[6]

• Ventilate: Ensure the fume hood is operating at maximum capacity.

• Don PPE: Before cleanup, don the full protective ensemble described in Section 2, including respiratory protection.

• Contain: Carefully sweep up the solid material using a dustpan and brush.[6] AVOID generating dust. Do not use a vacuum cleaner unless it is HEPA-filtered and rated for hazardous dust.

• Collect: Place the spilled material and all cleanup materials (e.g., contaminated paper towels) into a clearly labeled, sealed container for hazardous waste.[6]

• Decontaminate: Wipe the spill area with an appropriate solvent (e.g., isopropanol, acetone), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Waste Disposal Plan: All materials contaminated with N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine, including empty containers, used gloves, weighing papers, and cleanup debris, must be treated as hazardous chemical waste.

• Place all waste in a properly labeled, sealed, and puncture-proof hazardous waste container.

• Follow all institutional, local, and national regulations for the disposal of chemical waste.[4] Do not dispose of this chemical down the drain or in regular trash.

This guide provides a framework for the safe handling of N-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. Adherence to these protocols is not merely a recommendation but a requirement for maintaining a safe and productive research environment. Always consult your institution's specific safety guidelines and the most current Safety Data Sheet (SDS) before beginning any work.

References

• N-METHYL-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDIN-2-AMINE | CAS 175277-21-1. Chemical Register.
• Personal protective equipment for handling 3-Nitrobenzaldoxime. Benchchem.
• N-Methyl-3-nitro-5-(trifluoromethyl)-pyridin-2-amine. Matrix Scientific.
• n-methyl-3-nitro-5-(trifluoromethyl)pyridin-2-amine. ChemUniverse.
• SAFETY DATA SHEET - Sigma-Aldrich (m-nitroaniline). Sigma-Aldrich.
• SAFETY DATA SHEET - Fisher Scientific (3-Nitro-5-(trifluoromethyl)pyridin-2-ol). Fisher Scientific.
• SAFETY DATA SHEET (5-amino-3-(trifluoromethyl)pyridine-2-carbonitrile). Acros PharmaTech Limited.
• SAFETY DATA SHEET - Fisher Scientific (3-Amino-2-chloro-5-(trifluoromethyl)pyridine). Fisher Scientific.
• 2-Amino-5-(trifluoromethyl)pyridine Safety Data Sheet. Synquest Labs.

Sources

• 1. N-METHYL-3-NITRO-5-(TRIFLUOROMETHYL)PYRIDIN-2-AMINE | CAS 175277-21-1 [matrix-fine-chemicals.com]
• 2. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]
• 3. chemuniverse.com [chemuniverse.com]
• 4. fishersci.com [fishersci.com]
• 5. synquestlabs.com [synquestlabs.com]
• 6. benchchem.com [benchchem.com]
• 7. acrospharma.co.kr [acrospharma.co.kr]
• 8. fishersci.com [fishersci.com]